Glycofurol

Core Science & Biosynthesis

An In-depth Technical Guide to the Research Applications of Glycofurol (CAS 31692-85-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycofurol, identified by its CAS number 31692-85-0, is a versatile solvent and penetration enhancer with significant applications in pharmaceutical research and drug development. Its primary role lies in enhancing the solubility and bioavailability of poorly water-soluble drugs, making it a valuable excipient in various formulations. This technical guide provides a comprehensive overview of Glycofurol's research applications, focusing on its use as a solubilizing agent, its role in nanoparticle drug delivery systems, and its toxicological and pharmacokinetic profiles. Detailed experimental protocols and quantitative data are presented to assist researchers in leveraging the unique properties of Glycofurol for their drug development endeavors.

Physicochemical Properties of Glycofurol

Glycofurol is a clear, colorless, and almost odorless liquid. It is a derivative of tetrahydrofurfuryl alcohol and ethylene oxide.[1] The grade "Glycofurol 75" indicates that a minimum of 95% of the substance consists of fractions where the number of ethylene oxide units (n) is 1 or 2.[1] Its key physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
Synonyms	Tetraglycol, Tetrahydrofurfuryl alcohol polyethylene glycol ether	[1]
CAS Number	31692-85-0	[][3]
Molecular Formula	C9H18O4 (average)	[1]
Molecular Weight	190.24 g/mol (average)	[1]
Density	1.070–1.090 g/cm³ at 20°C	[1]
Boiling Point	80–100 °C (for Glycofurol 75)	[1]
Refractive Index	1.4545	[1]
Dynamic Viscosity	8–18 mPa·s at 20°C (for Glycofurol 75)	[1]
Solubility	Miscible with ethanol (95%), glycerin, and polyethylene glycol 400. Immiscible with arachis oil, isopropyl ether, and petroleum ether.	[1]

Research Applications in Drug Solubilization

A primary application of Glycofurol in pharmaceutical research is its function as a potent solvent for poorly water-soluble drugs, thereby enhancing their bioavailability.[] It is particularly valuable in the development of parenteral formulations where aqueous solubility is a critical factor.[][3]

Quantitative Data on Solubility Enhancement

The following table summarizes available data on the solubility of specific drugs in Glycofurol-containing systems.

Drug	Formulation Details	Solubility Achieved	Reference(s)
Melatonin	20% w/w Glycofurol solution	10.5–11.1 mg/g	[4]
Diazepam	Glycofurol/water cosolvent system	Equilibrium solubility increases in a convex manner with Glycofurol content. Supersaturated solutions of 40 mg/mL were temporally stable.	[5]
Carbamazepine	Glycofurol-based formulation	Concentrations up to 100 mg/mL have been achieved.	[6]

Application in Nanoparticle Drug Delivery Systems

Glycofurol serves as a non-toxic solvent in the preparation of polymeric nanoparticles and microspheres, offering an alternative to more volatile and potentially toxic organic solvents.[4] Its use in the formulation of poly(lactic-co-glycolide) (PLGA) microspheres has been a notable area of research.

Experimental Workflow: Preparation of PLGA Microspheres using Glycofurol

The following diagram illustrates a typical workflow for the preparation of drug-loaded PLGA microspheres using Glycofurol as a solvent.

Workflow for PLGA microsphere preparation using Glycofurol.

Detailed Experimental Protocol: Preparation of PLGA Microspheres

This protocol is adapted from methodologies described in the literature for preparing drug-loaded PLGA microspheres using Glycofurol.

Materials:

• Poly(lactic-co-glycolide) (PLGA)

• Drug of interest

• Glycofurol

• Polyvinyl alcohol (PVA)

• Distilled water

• Acetone (for residual Glycofurol analysis)

• Ammonium cobaltothiocyanate solution

• Methylene chloride

Procedure:

• Internal Phase Preparation:

  • Dissolve 100 mg of PLGA and 20 mg of the desired drug in undiluted Glycofurol to a final concentration of 20% w/v.

• Emulsification:

  • Prepare an external phase of 100 mL of 0.1% PVA solution.

  • Emulsify the internal phase into the external phase by stirring at approximately 200-400 rpm for 8 hours at 40°C.

• Microsphere Precipitation and Collection:

  • Slowly add 200 mL of distilled water to the emulsion while continuing to stir at 200-400 rpm to precipitate the microspheres.

  • Filter the precipitated microspheres using a 5 µm pore cellulose membrane filter.

  • Wash the collected microspheres with distilled water.

  • Dry the microspheres overnight under a vacuum and store them at an appropriate temperature.

• Analysis of Residual Glycofurol:

  • Dissolve 20 mg of the dried microspheres in 1 mL of acetone.

  • Re-precipitate the polymer by adding 4 mL of distilled water and centrifuge at 6000 rpm for 30 minutes.

  • To 2 mL of the supernatant, add 4 mL of ammonium cobaltothiocyanate solution and 4 mL of methylene chloride.

  • Centrifuge the mixture at 3000 rpm for 10 minutes.

  • Analyze the methylene chloride phase spectrophotometrically at 620 nm to determine the residual Glycofurol content against a standard curve.

Toxicological Profile

Glycofurol is generally considered a relatively non-toxic and non-irritant material at concentrations typically used in pharmaceutical formulations.[1] However, it can be an irritant when undiluted and may be toxic at high concentrations.[] Its tolerability is reported to be similar to that of propylene glycol.[1]

Quantitative Toxicological Data

Test	Species	Route of Administration	LD50 / Effect	Reference(s)
Acute Toxicity (LD50)	Mouse	Intravenous	3.5 mL/kg (approx. 3745-3815 mg/kg)	[7]
Acute Toxicity (LDLo)	Rat	Intravenous	1000 mg/kg	[3]
Behavioral Effects	Rat	In vivo	No discernible impact at 0.5-2.5 mL/kg. Mild, short-lived ataxia at 5 mL/kg.	[]
In vivo Study	Rat	Intracranial injection (25 µL Glycofurol + 25 µL PBS)	Well-tolerated with minor inflammatory responses. No deaths or neurobehavioral abnormalities.	[8]

LDLo (Lowest Published Lethal Dose)

Pharmacokinetics and Drug Interactions

Glycofurol can influence the pharmacokinetics of co-administered drugs, potentially affecting their metabolism and clearance rates.[] This is a critical consideration in formulation development to ensure both efficacy and safety.

In Vivo Drug Interaction Studies

Hexobarbital-Induced Sleep Time: In a study with rats, Glycofurol was shown to significantly prolong the duration of sleep induced by hexobarbital. The average sleep time increased from 41.0 ± 2.9 minutes with a saline vehicle to 243.3 ± 39.4 minutes with a 100% Glycofurol solution.[] This effect was accompanied by notable changes in hexobarbital concentrations in both plasma and the brain.[] This suggests that Glycofurol may inhibit the metabolism of hexobarbital, likely through interaction with cytochrome P450 enzymes.[9][10]

Zoxazolamine-Induced Paralysis: In another study, the effect of Glycofurol on zoxazolamine-induced paralysis in rats was investigated. At concentrations of 12.5% and 25%, Glycofurol increased the duration of paralysis by 33% to nearly 100% without altering the zoxazolamine levels required for recovery.[] However, a 50% Glycofurol mixture proved to be fatal within 30-90 seconds, leading to a tripling of zoxazolamine levels compared to controls at the point of reflex recovery.[]

Postulated Mechanism of Drug Interaction

The following diagram illustrates the potential mechanism by which Glycofurol may potentiate the effects of drugs like hexobarbital.

References

• 1. phexcom.com [phexcom.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced permeation of diazepam through artificial membranes from supersaturated solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New injectable aqueous carbamazepine solution through complexing with 2-hydroxypropyl-beta-cyclodextrin: tolerability and pharmacokinetics after intravenous injection in comparison to a glycofurol-based formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemos.de [chemos.de]
• 8. Biocompatibility study of glycofurol in rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms in the potentiation and inhibition of pharmacological actions of hexobarbital and zoxazolamine by glycofurol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Drug interactions due to cytochrome P450 - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of Glycofurol for researchers

An In-depth Technical Guide on the Core Physical and Chemical Properties of Glycofurol for Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed overview of the physical and chemical properties of Glycofurol, a widely used solvent and penetration enhancer in the pharmaceutical industry. The information is curated to assist researchers and formulation scientists in leveraging the unique characteristics of this excipient for optimal drug development.

Chemical Identity

Glycofurol is the polyethylene glycol ether of tetrahydrofurfuryl alcohol.[1][2] It is also known by several synonyms, including Tetraglycol, α-(tetrahydrofuranyl)-ω-hydroxy-poly(oxyethylene), and Poly(ethylene glycol) tetrahydrofurfuryl ether.[2][3] The specific grade, Glycofurol 75, indicates that the fraction with n=1 or 2 in its chemical structure constitutes a minimum of 95%.[1]

Chemical Structure:

Caption: General chemical structure of Glycofurol.

Physical Properties

Glycofurol is a clear, colorless to pale yellow, viscous liquid with a slight, characteristic odor and a bitter taste that produces a warm sensation on the tongue.[1][4] Its physical properties are summarized in the table below.

Table 1: Physical Properties of Glycofurol

Property	Value	References
Appearance	Clear, colorless to pale yellow, viscous liquid	[1][4]
Odor	Almost odorless, characteristic	[1][5]
Taste	Bitter, produces a warm sensation	[1]
Density	1.070–1.090 g/cm³ at 20°C	[1]
1.09 g/mL at 25°C	[6][]
Refractive Index	nD20: 1.4545	[1]
nD20: 1.462	[2][6]
nD20: 1.454	[]
Boiling Point	80–100 °C for Glycofurol 75	[1][]
100-145 °C at 0.4 mm Hg	[6][8]
256-257 °C at 760 mm Hg (est.)	[2]
Viscosity (dynamic)	8–18 mPa·s (cP) at 20°C for Glycofurol 75	[1]
Flash Point	> 230 °F (> 110 °C)	[2][6]
Moisture Content	0.2–5% at ambient temperature and 30% relative humidity	[1]

Chemical Properties and Stability

Glycofurol is stable when stored under nitrogen in a well-closed container, protected from light, in a cool, dry place.[1] It is incompatible with strong oxidizing agents.[1][6] While generally considered nontoxic and nonirritant at typical concentrations used in pharmaceutical formulations, undiluted Glycofurol can be an irritant.[1][]

Table 2: Chemical and Stability Data

Property	Value/Information	References
Chemical Name	α-[(Tetrahydro-2-furanyl)methyl]-ω-hydroxy-poly(oxy-1,2-ethanediyl)	[1]
CAS Number	31692-85-0	[1][4][9]
Molecular Formula	C9H18O4 (average)	[1]
C7H14O3 (for n=1)	[8][9]
(C2H4O)nC5H10O2	[3][10]
Molecular Weight	190.24 g/mol (average)	[1]
146.18 g/mol (for n=1)	[8][9]
Hydroxyl Value	300–400	[1]
Stability	Stable if stored under nitrogen, protected from light, in a cool, dry place.	[1]
Incompatibilities	Incompatible with oxidizing agents.	[1][6]

Solubility

Glycofurol is a versatile solvent, miscible with a range of polar solvents. Its solubility characteristics are crucial for its application in formulating poorly water-soluble drugs.

Table 3: Solubility of Glycofurol at 20°C

Solvent	Solubility	References
Water	Miscible in all proportions (cloudiness may occur)	[1]
Ethanol (95%)	Miscible in all proportions	[1]
Propylene Glycol	Miscible in all proportions	[1]
Polyethylene Glycol 400	Miscible in all proportions	[1]
Glycerin	Miscible in all proportions	[1]
Castor Oil	Miscible (cloudiness may occur)	[1]
Arachis Oil	Immiscible	[1]
Isopropyl Ether	Immiscible	[1]
Petroleum Ether	Immiscible	[1]
Chloroform	Sparingly soluble	[6][11]
Methanol	Slightly soluble (sonication may be required)	[6][11]

Experimental Protocols

Detailed, standardized experimental protocols for determining the physicochemical properties of Glycofurol are established in pharmacopeias such as the USP/NF. The following are general descriptions of methodologies.

Determination of Density: The density of Glycofurol is typically determined using a calibrated pycnometer or an oscillating U-tube density meter at a specified temperature (e.g., 20°C or 25°C).

Measurement of Refractive Index: The refractive index is measured using a refractometer, such as an Abbe refractometer, at a controlled temperature (e.g., 20°C) and a specific wavelength of light (typically the sodium D-line, 589 nm).

Viscosity Measurement: The dynamic viscosity of Glycofurol is determined using a viscometer, such as a capillary viscometer or a rotational viscometer, at a constant temperature (e.g., 20°C).

Solubility Assessment: To determine solubility, a known amount of Glycofurol is added to a specific volume of the solvent at a controlled temperature. The mixture is agitated until equilibrium is reached, and the solution is visually inspected for clarity or analyzed by a suitable analytical technique to quantify the amount of dissolved Glycofurol.

Experimental Workflow: Formulation of a Parenteral Solution

The following diagram illustrates a typical workflow for the development of a parenteral formulation using Glycofurol as a co-solvent.

Caption: Workflow for parenteral formulation using Glycofurol.

Applications in Pharmaceutical Formulation

Glycofurol is primarily used as a solvent in parenteral (intravenous or intramuscular) formulations, often at concentrations up to 50% v/v.[1][6] It is particularly valuable for dissolving water-insoluble active pharmaceutical ingredients.[6][] Furthermore, it has been investigated as a penetration enhancer and solvent in topical and intranasal drug delivery systems.[1][6] Its ability to form gel systems also makes it a potential carrier for drug delivery.[3]

Regulatory Status

Glycofurol is included in parenteral medicines licensed in Europe.[1] It is also listed in various chemical inventories and databases.[9][10]

This technical guide provides a solid foundation for researchers working with Glycofurol. By understanding its core properties, scientists can better utilize this versatile excipient to overcome formulation challenges and develop effective drug products.

References

• 1. phexcom.com [phexcom.com]
• 2. glycofurol [thegoodscentscompany.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Glycofurol API Manufacturer, Supplier, Exporter [shreejipharmainternational.com]
• 5. chemos.de [chemos.de]
• 6. GLYCOFUROL | 31692-85-0 [chemicalbook.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. 2-((Tetrahydro-2-furanyl)methoxy)ethanol | C7H14O3 | CID 110717 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Tetrahydrofurfuryl polyethylene glycol - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. GLYCOFUROL CAS#: 9004-76-6 [m.chemicalbook.com]

Glycofurol as a Solubilizing Agent: A Technical Deep Dive into its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile and widely utilized solvent in the pharmaceutical industry.[1][2] Its primary application lies in enhancing the solubility of poorly water-soluble drugs, thereby improving their bioavailability for various administration routes, including parenteral, topical, and intranasal formulations.[1][2] This technical guide provides an in-depth exploration of the core mechanisms through which glycofurol exerts its solubilizing effects, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying principles.

Glycofurol is a clear, colorless, and almost odorless liquid that is miscible in all proportions with water, ethanol, and propylene glycol.[1] Its unique chemical structure, featuring both a hydrophilic polyoxyethylene chain and a more lipophilic tetrahydrofurfuryl ring, underpins its effectiveness as a solubilizing agent for a wide range of drug molecules, particularly those classified under the Biopharmaceutical Classification System (BCS) as Class II (low solubility, high permeability).[1][3][4]

Mechanism of Action

The primary mechanism by which glycofurol enhances the solubility of poorly water-soluble drugs is co-solvency .[5] This involves the reduction of the interfacial tension between the hydrophobic drug molecule and the aqueous medium, leading to improved solvation.[5] While less definitively documented, the potential for micellar solubilization through self-aggregation at higher concentrations also exists.

Co-solvency: The Primary Driving Force

Co-solvency is a phenomenon where a mixture of solvents provides greater solubility for a solute than either solvent alone. In aqueous solutions, glycofurol acts as a co-solvent by altering the polarity of the solvent system to be more favorable for the dissolution of hydrophobic drug molecules. The exact molecular interactions driving this process are multifaceted and include:

• Hydrogen Bonding: The hydroxyl group and ether linkages in the glycofurol molecule can act as both hydrogen bond donors and acceptors.[6] This allows for the formation of intermolecular hydrogen bonds with functional groups on the drug molecule, disrupting the drug's crystal lattice structure and promoting its interaction with the solvent.[6] Spectroscopic techniques such as Fourier-transform infrared (FTIR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy are instrumental in studying these interactions by observing shifts in the vibrational frequencies of functional groups or changes in the chemical shifts of protons involved in hydrogen bonding.[7][8]

• Van der Waals Interactions: The non-polar tetrahydrofurfuryl ring of glycofurol can engage in van der Waals forces and hydrophobic interactions with the non-polar regions of the drug molecule, further contributing to its solubilization.

The logical relationship of the co-solvency mechanism can be visualized as follows:

References

• 1. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 2. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. researchgate.net [researchgate.net]
• 5. asiapharmaceutics.info [asiapharmaceutics.info]
• 6. Molecular Interactions in Solid Dispersions of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]

Glycofurol: A Comprehensive Technical Guide to its Solvent Properties in Drug Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile, non-ionic solvent widely employed in the pharmaceutical industry.[1] Its primary function is to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs), making it a critical excipient in the formulation of various dosage forms, particularly parenteral preparations.[2][] This technical guide provides an in-depth overview of the solvent properties of Glycofurol, including its physicochemical characteristics, solubility data for various APIs, and detailed experimental protocols for its evaluation in drug formulation.

Physicochemical Properties of Glycofurol

Glycofurol is a clear, colorless to pale yellow, viscous liquid.[1] It is a derivative of tetrahydrofurfuryl alcohol and polyethylene glycol (PEG).[1] The grade of Glycofurol, such as Glycofurol 75, indicates the percentage of the mono- and di-ethoxylated tetrahydrofurfuryl alcohol, which influences its properties.[4] Glycofurol is miscible with water, ethanol, and other polar solvents, a key characteristic for its use in aqueous and co-solvent systems.[1]

Table 1: Physicochemical Properties of Glycofurol 75

Property	Value	References
Appearance	Clear, colorless to pale yellow, viscous liquid	[1]
Synonyms	Tetraglycol, Tetrahydrofurfuryl alcohol polyethylene glycol ether	[4]
CAS Number	31692-85-0	[1]
Molecular Formula	Variable (polymeric)	[1]
Average Molecular Weight	~200-400 g/mol (depending on grade)	[1]
Density (at 20°C)	1.070–1.090 g/cm³	[4]
Boiling Point	80-100 °C (for Glycofurol 75)	[4]
Refractive Index (n20/D)	~1.462	[1]
Viscosity (dynamic at 20°C)	8–18 mPa·s	[4]
Solubility	Miscible with water, ethanol, propylene glycol, and polyethylene glycol 400. Immiscible with arachis oil and isopropyl ether.	[4]

Solvent Properties and Applications

Glycofurol's primary role in drug formulation is as a powerful solubilizing agent for hydrophobic drugs.[2] Its ability to dissolve a wide range of APIs that exhibit poor aqueous solubility is crucial for the development of stable and effective injectable formulations.[] Beyond parenteral use, Glycofurol also finds application as a penetration enhancer and solvent in topical and intranasal formulations.[5]

Parenteral Formulations

In intravenous (IV) and intramuscular (IM) injections, Glycofurol can be used in concentrations up to 50% v/v to dissolve drugs that would otherwise be difficult to administer.[4] Its good tissue compatibility and lower irritancy compared to other organic solvents make it a preferred choice for parenteral delivery.[]

Topical and Other Formulations

Glycofurol's solvent properties are also beneficial in topical formulations, where it can enhance the penetration of APIs through the skin.[5] Studies have explored its use in gels and other semi-solid dosage forms.[5] Furthermore, its potential for intranasal drug delivery has been investigated.[6]

Solubility of Active Pharmaceutical Ingredients in Glycofurol

The solubilizing capacity of Glycofurol for various APIs is a critical parameter in formulation development. While comprehensive public databases are limited, the following table summarizes available data and qualitative descriptions of the solubility of several drugs in Glycofurol.

Table 2: Solubility of Selected APIs in Glycofurol

Active Pharmaceutical Ingredient (API)	Therapeutic Class	Solubility in Glycofurol	References
Naproxen	Nonsteroidal Anti-inflammatory Drug (NSAID)	~250 mg/mL	[5]
Melatonin	Hormone	Good solubility (specific value not provided)	[7]
Diazepam	Benzodiazepine	Used as a co-solvent to enhance solubility	[6]
Lorazepam	Benzodiazepine	Poorly water-soluble; co-solvents like propylene glycol and ethanol are often used.[8][9] Glycofurol's direct solubility data is not readily available.	[10][11]
Ketoprofen	Nonsteroidal Anti-inflammatory Drug (NSAID)	Practically insoluble in water; freely soluble in ethanol and methanol.[12] Direct solubility in Glycofurol is not specified.	[12][13]
Itraconazole	Antifungal	Poorly water-soluble; solubility is enhanced by solid dispersion techniques.[14][15] Direct solubility in Glycofurol is not readily available.	[14][15]

Note: The solubility of an API in Glycofurol can be influenced by factors such as the grade of Glycofurol, temperature, and the presence of other excipients.

Experimental Protocols

Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol outlines the determination of the equilibrium solubility of an API in Glycofurol.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• Glycofurol (specific grade)

• Glass vials with screw caps

• Orbital shaker or wrist-action shaker in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or a validated analytical method for API quantification

Procedure:

• Add an excess amount of the API powder to a glass vial.

• Add a known volume of Glycofurol to the vial.

• Seal the vial tightly and place it in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C).

• Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. Periodically check for the presence of undissolved solid API.

• After the equilibration period, remove the vials and allow them to stand to let the undissolved solids settle.

• Centrifuge the samples to further separate the solid and liquid phases.

• Carefully withdraw a sample from the supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantify the concentration of the API in the diluted sample using a validated HPLC or other appropriate analytical method.

• Calculate the solubility of the API in Glycofurol (e.g., in mg/mL).

Workflow for Equilibrium Solubility Determination.

Stability Assessment of API in Glycofurol Formulation by HPLC

This protocol provides a general framework for assessing the chemical stability of an API in a Glycofurol-based formulation.

Materials:

• API-Glycofurol formulation

• HPLC system with a suitable detector (e.g., UV-Vis or PDA)

• HPLC column appropriate for the API

• Mobile phase solvents

• Reference standard of the API

• Forced degradation reagents (e.g., HCl, NaOH, H₂O₂)

• Temperature and humidity-controlled stability chambers

Procedure:

• Method Development and Validation: Develop and validate a stability-indicating HPLC method capable of separating the API from its potential degradation products. This involves optimizing the mobile phase, column, flow rate, and detector wavelength.

• Forced Degradation Studies: Subject the API in the Glycofurol formulation to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products. This helps to demonstrate the specificity of the analytical method.

• Stability Study Setup:

  • Prepare batches of the API-Glycofurol formulation.

  • Store the samples in appropriate containers at various storage conditions as per ICH guidelines (e.g., 25°C/60% RH, 40°C/75% RH).

• Sample Analysis:

  • At specified time points (e.g., 0, 1, 3, 6 months), withdraw samples from the stability chambers.

  • Prepare the samples for HPLC analysis by diluting them to a suitable concentration with the mobile phase or a compatible solvent.

  • Inject the prepared samples, along with a reference standard, into the HPLC system.

• Data Analysis:

  • Determine the concentration of the API at each time point.

  • Identify and quantify any degradation products.

  • Evaluate the change in API concentration and the formation of degradants over time to determine the stability of the formulation.

Experimental Workflow for Stability Assessment.

Logical Relationships of Glycofurol's Properties and Applications

The utility of Glycofurol in pharmaceutical formulations stems from a combination of its key properties. The following diagram illustrates the logical flow from its fundamental characteristics to its primary applications.

Properties to Applications of Glycofurol.

Conclusion

Glycofurol is a valuable and versatile excipient in pharmaceutical formulation, primarily owing to its exceptional solvent properties for poorly water-soluble drugs. Its favorable safety profile and compatibility with various administration routes make it a key component in the development of effective and stable drug products. A thorough understanding of its physicochemical properties and its interactions with APIs, as outlined in this guide, is essential for formulation scientists to harness its full potential in drug development.

References

• 1. GLYCOFUROL | 31692-85-0 [chemicalbook.com]
• 2. glycofurol [thegoodscentscompany.com]
• 4. phexcom.com [phexcom.com]
• 5. Evaluation of Glycofurol-Based Gel as a New Vehicle for Topical Application of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 6. glycofurol [perflavory.com]
• 7. The evaluation of glycofurol as a vehicle for use in toxicity studies | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. repub.eur.nl [repub.eur.nl]
• 10. Lorazepam solubility in and sorption from intravenous admixture solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lorazepam CAS#: 846-49-1 [m.chemicalbook.com]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Improved Solubility and Dissolution Rate of Ketoprofen by the Formation of Multicomponent Crystals with Tromethamine [mdpi.com]
• 14. Enhanced solubility and dissolution rate of itraconazole by a solid dispersion technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Enhancing itraconazole solubility via spray drying with Pluronic F-68. [wisdomlib.org]

An In-Depth Technical Guide to Glycofurol: Synonyms and Nomenclature for Scientific Literature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nomenclature, synonyms, and key physicochemical properties of Glycofurol. It is designed to serve as a valuable resource for researchers, scientists, and professionals involved in drug development, ensuring clarity and precision in scientific literature and communication. This document includes a compilation of its various names and identifiers, a summary of its quantitative properties, and a detailed experimental protocol for a common application.

Glycofurol Nomenclature and Synonyms

Accurate and consistent terminology is paramount in scientific and technical writing. Glycofurol is known by a variety of names across different contexts, from chemical databases to commercial products. The following table summarizes the key identifiers and synonyms for Glycofurol to facilitate accurate literature searches and unambiguous communication.

Identifier Type	Value
IUPAC Name	2-(oxolan-2-ylmethoxy)ethanol[]
2-((tetrahydrofuran-2-yl)methoxy)ethan-1-ol
CAS Number	31692-85-0[2][3][4][5]
Common Synonyms	Tetraglycol[2][4][6][7]
Poly(ethylene glycol) tetrahydrofurfuryl ether[2][4][7][8]
Glycofural[5][6][7]
Glycofurol 75[2][5][7][9]
Tetrahydrofurfuryl alcohol polyethylene glycol ether[2][6][7]
THFP[5][7]
Other Names	α-[(Tetrahydro-2-furanyl)methyl]-ω-hydroxy-poly(oxy-1,2-ethanediyl)[2][7]

Physicochemical Properties of Glycofurol

Understanding the physicochemical properties of Glycofurol is essential for its effective application in pharmaceutical formulations. The following table provides key quantitative data for Glycofurol, primarily referring to the common grade, Glycofurol 75.

Property	Value
Molecular Formula	(C₂H₄O)nC₅H₁₀O₂[2][4][5]
Average Molecular Weight	~190.24 g/mol (for Glycofurol 75)[10]
Appearance	Clear, colorless to pale yellow, viscous liquid[10]
Density	1.070–1.090 g/cm³ at 20°C[10]
Viscosity (dynamic)	8–18 mPa·s at 20°C (for Glycofurol 75)[10]
Boiling Point	80–100 °C (for Glycofurol 75)[10]
Refractive Index	nD²⁰ 1.4545[10]
Solubility	Miscible with water, ethanol, and propylene glycol[10]

Experimental Protocols

Glycofurol is widely used as a solvent and penetration enhancer in various pharmaceutical formulations. Below are detailed methodologies for key experiments involving Glycofurol.

Preparation and Characterization of a Glycofurol-Based Topical Gel

This protocol describes the preparation of a topical gel using Glycofurol as a solvent and vehicle, with naproxen as a model drug.

3.1.1. Materials

• Glycofurol

• Naproxen (NAP)

• Gelling agent (e.g., Carbopol® 974P, Gantrez AN 119, or Polyvinylpyrrolidone K30)

• Penetration enhancer (e.g., Transcutol®)

• Deionized water

• Methanol (HPLC grade)

• Phosphate buffer (for HPLC mobile phase)

3.1.2. Gel Preparation [2][3]

• Disperse the chosen gelling agent (e.g., 1.5-4.0% w/w Carbopol 974P) in Glycofurol.

• Homogenize the dispersion using a high-shear mixer (e.g., Ultraturax T 25) at 9,000 rpm for 5 minutes until a transparent and uniform dispersion is formed.

• Degas the dispersion under a vacuum to remove entrapped air bubbles.

• Store the gel base at room temperature for 24 hours to allow for complete hydration of the polymer.

• To prepare the final medicated gel, add the active pharmaceutical ingredient (e.g., 5% w/w Naproxen) and any penetration enhancer (e.g., 2% w/w Transcutol) to the Glycofurol-based gel with continuous stirring until the drug is completely dissolved and evenly distributed.

3.1.3. Physical Characterization [2]

• Visual Inspection: Visually inspect the prepared gel for clarity, color, consistency, and the presence of any particulate matter.

• pH Measurement: Determine the pH of the gel using a calibrated digital pH meter.

• Drug Content Uniformity:

  • Accurately weigh approximately 1 gram of the gel.

  • Dissolve the weighed gel in a suitable solvent (e.g., methanol) in a volumetric flask.

  • Dilute the solution to a known concentration.

  • Analyze the drug concentration using a validated HPLC method.

In Vitro Skin Permeation Study

This protocol outlines the procedure for evaluating the skin permeation of a drug from a Glycofurol-based topical formulation using a Franz diffusion cell.

3.2.1. Skin Preparation [11]

• Excise the full-thickness abdominal skin from a suitable animal model (e.g., rat), following ethical guidelines.

• Carefully remove any adhering subcutaneous fat and connective tissue.

• Wash the skin with saline solution to remove any extraneous material.

• Cut the skin into appropriate sizes to fit the Franz diffusion cells.

3.2.2. Permeation Study [2][3]

• Mount the prepared skin on a vertical Franz diffusion cell with the stratum corneum facing the donor compartment and the dermal side in contact with the receptor medium.

• Fill the receptor compartment with a suitable receptor medium (e.g., phosphate-buffered saline, pH 7.4) and maintain it at 37 ± 0.5°C with constant stirring.

• Accurately apply a known quantity (e.g., 1 gram) of the Glycofurol-based gel to the surface of the skin in the donor compartment.

• At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium for analysis.

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

• Analyze the collected samples for drug concentration using a validated analytical method, such as HPLC.

• Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot it against time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the plot.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the in vitro skin permeation study described above.

References

• 2. Evaluation of Glycofurol-Based Gel as a New Vehicle for Topical Application of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. kinampark.com [kinampark.com]
• 5. theaspd.com [theaspd.com]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. MX2012014800A - Pharmaceutical compositions comprising paracetamol and process for preparing the same. - Google Patents [patents.google.com]
• 9. Preparation of PLGA Microspheres Using the Non-Toxic Glycofurol as Polymer Solvent by a Modified Phase Inversion Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. phexcom.com [phexcom.com]
• 11. View of Optimization of physical characterization, skin permeation of naproxen from glycofurol-based topical gel [asiapharmaceutics.info]

An In-Depth Technical Guide to the Initial Investigation of Glycofurol as a Pharmaceutical Excipient

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile solvent and penetration enhancer increasingly utilized in the pharmaceutical industry.[1][2] Its primary application lies in parenteral formulations, where it serves as a co-solvent to enhance the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).[2][3] This technical guide provides a comprehensive overview of the initial investigative steps required to evaluate Glycofurol as a potential excipient in pharmaceutical development. The guide covers its physicochemical properties, experimental protocols for key evaluation studies, and safety considerations.

Physicochemical Properties of Glycofurol

A thorough understanding of an excipient's physicochemical properties is fundamental to its appropriate application in formulation development. Glycofurol is a clear, colorless to pale yellow, viscous liquid.[4] Key quantitative properties of Glycofurol 75, a common pharmaceutical grade, are summarized in Table 1.

Table 1: Physicochemical Properties of Glycofurol 75

Property	Value	Reference(s)
Chemical Name	α-[(Tetrahydro-2-furanyl)methyl]-ω-hydroxy-poly(oxy-1,2-ethanediyl)	[4]
CAS Number	31692-85-0	[3]
Average Molecular Weight	190.24 g/mol	[4]
Appearance	Clear, colorless, almost odorless liquid	[4]
Boiling Point	80-100 °C	[4]
Density	1.070-1.090 g/cm³ at 20°C	[4]
Viscosity (dynamic)	8-18 mPa·s at 20°C	[4]
Refractive Index	~1.454	[]
Solubility	Miscible with water, ethanol, and propylene glycol. Immiscible with arachis oil and isopropyl ether.	[4]

Experimental Protocols for Core Investigations

The initial investigation of Glycofurol necessitates a series of well-defined experiments to assess its suitability for a given formulation. The following sections detail the methodologies for critical evaluations.

Solubility Enhancement Studies

Glycofurol's primary function is to improve the solubility of hydrophobic drugs.[2] A systematic study to quantify this enhancement is a critical first step.

Objective: To determine the quantitative increase in the solubility of a poorly water-soluble API in the presence of varying concentrations of Glycofurol.

Materials:

• Poorly water-soluble API (e.g., Diazepam, Furosemide)

• Glycofurol 75

• Purified water

• Co-solvents (if applicable, e.g., ethanol, propylene glycol)

• Shake-flask apparatus or thermostatically controlled agitator

• Analytical instrumentation for drug quantification (e.g., UV-Vis spectrophotometer, HPLC)

Protocol:

• Preparation of Co-solvent Systems: Prepare a series of co-solvent mixtures with varying volume percentages of Glycofurol in water (e.g., 0%, 10%, 20%, 30%, 40%, 50% v/v).

• Equilibrium Solubility Determination:

  • Add an excess amount of the API to each co-solvent mixture in sealed containers.

  • Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After reaching equilibrium, centrifuge the samples to separate the undissolved API.

  • Carefully withdraw an aliquot from the supernatant and dilute it with a suitable solvent to a concentration within the analytical range of the quantification method.

• Quantification: Analyze the concentration of the dissolved API in each sample using a validated analytical method.

• Data Analysis: Plot the solubility of the API as a function of the Glycofurol concentration.

Table 2: Illustrative Solubility Enhancement Data

Drug	Co-solvent System (Glycofurol in Water, % v/v)	Solubility (mg/mL)	Reference(s)
Diazepam	0% (Water)	~0.05	[6]
Diazepam	Increasing concentrations	Convex increase	[7]
Furosemide	0% (Water)	Very low	[8][9]
Furosemide	Aqueous binary mixtures	Significant increase	[2][9]

Stability-Indicating HPLC Method for Glycofurol

A validated stability-indicating analytical method is crucial for the quality control of Glycofurol and formulations containing it.[10][11]

Objective: To develop and validate a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of Glycofurol and its potential degradation products.

Materials and Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

• Glycofurol reference standard

• Acetonitrile (HPLC grade)

• Purified water (HPLC grade)

• Forced degradation reagents (e.g., hydrochloric acid, sodium hydroxide, hydrogen peroxide)

Protocol:

• Method Development (General Approach):

  • Mobile Phase Selection: Start with a simple mobile phase, such as a gradient of acetonitrile and water.

  • Wavelength Selection: Determine the UV absorbance maximum of Glycofurol.

  • Optimization: Adjust the gradient, flow rate, and column temperature to achieve a sharp, symmetrical peak for Glycofurol with a reasonable retention time.

• Forced Degradation Studies:

  • Subject Glycofurol solutions to stress conditions (acidic, basic, oxidative, thermal, and photolytic) as per ICH guidelines Q1A(R2).[12]

  • Analyze the stressed samples using the developed HPLC method to ensure that any degradation products are well-separated from the main Glycofurol peak.

• Method Validation (as per ICH Q2(R1) guidelines):

  • Specificity: Demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

  • Linearity: Analyze a series of Glycofurol solutions at different concentrations to establish a linear relationship between concentration and peak area.

  • Accuracy: Determine the closeness of agreement between the true value and the value found. This can be assessed by the recovery of known amounts of analyte added to a placebo.

  • Precision: Evaluate the repeatability (intra-day) and intermediate precision (inter-day and inter-analyst) of the method.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of analyte that can be reliably detected and quantified.

  • Robustness: Intentionally vary method parameters (e.g., pH of the mobile phase, column temperature, flow rate) to assess the method's reliability during normal usage.

In Vitro Cytotoxicity Assessment (Hemolysis Assay)

For parenteral formulations, it is essential to evaluate the hemolytic potential of excipients.[1][13][14]

Objective: To assess the potential of Glycofurol to cause red blood cell lysis.

Materials:

• Freshly collected human or animal (e.g., rabbit, rat) whole blood with an anticoagulant (e.g., heparin, EDTA)

• Phosphate-buffered saline (PBS)

• Glycofurol solutions at various concentrations

• Positive control (e.g., Triton™ X-100)

• Negative control (vehicle, e.g., saline)

• Centrifuge

• UV-Vis spectrophotometer

Protocol:

• Preparation of Red Blood Cell (RBC) Suspension:

  • Centrifuge the whole blood to separate the RBCs.

  • Wash the RBCs multiple times with PBS until the supernatant is clear.

  • Resuspend the washed RBCs in PBS to a specific concentration (e.g., 2% v/v).

• Incubation:

  • Add the RBC suspension to test tubes containing different concentrations of Glycofurol, the positive control, and the negative control.

  • Incubate the tubes at 37°C for a defined period (e.g., 1-4 hours).

• Centrifugation and Analysis:

  • After incubation, centrifuge the tubes to pellet the intact RBCs.

  • Measure the absorbance of the hemoglobin released into the supernatant at a specific wavelength (e.g., 540 nm) using a UV-Vis spectrophotometer.

• Calculation of Hemolysis:

  • Calculate the percentage of hemolysis for each sample using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100

• Data Interpretation: A hemolysis value of less than 5-10% is generally considered acceptable for parenteral formulations.[13][15]

Excipient Compatibility Studies

Ensuring the compatibility of Glycofurol with the API and other excipients is critical for the stability of the final formulation.[14]

Objective: To evaluate the physical and chemical compatibility of Glycofurol with the API and other potential excipients.

Materials:

• Glycofurol

• API

• Other excipients

• Differential Scanning Calorimeter (DSC)

• Fourier-Transform Infrared (FTIR) Spectrometer

• Stability chambers

Protocol:

• Binary Mixture Preparation: Prepare binary mixtures of Glycofurol with the API and with each of the other excipients, typically in a 1:1 ratio.

• Thermal Analysis (DSC):

  • Accurately weigh a small amount of the individual components and the binary mixtures into DSC pans.

  • Heat the samples at a constant rate (e.g., 10°C/min) over a defined temperature range.

  • Compare the thermograms of the mixtures with those of the individual components. The appearance of new peaks, disappearance of existing peaks, or a significant shift in peak positions can indicate an interaction.[8][15]

• Spectroscopic Analysis (FTIR):

  • Obtain the FTIR spectra of the individual components and the binary mixtures.

  • Compare the spectra for any significant shifts, appearance, or disappearance of characteristic absorption bands, which could suggest a chemical interaction.

• Isothermal Stress Testing:

  • Store the binary mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a specified period.

  • Analyze the stored samples at regular intervals using a stability-indicating HPLC method to monitor for any degradation of the API or changes in the physical appearance.

Visualization of the Excipient Investigation Workflow

A systematic approach is essential for the initial investigation of a pharmaceutical excipient. The following diagram illustrates a typical workflow for evaluating a new excipient like Glycofurol.

Excipient Investigation Workflow

Safety and Regulatory Considerations

Glycofurol is generally considered a non-toxic and non-irritant material when used at appropriate concentrations in pharmaceutical formulations.[1][2] However, it can be an irritant when undiluted.[1] Its tolerability is reported to be similar to that of propylene glycol.[1] It is important to note that high concentrations of Glycofurol can be toxic.[2]

From a regulatory standpoint, Glycofurol is included in parenteral medicines licensed in Europe.[1] For use in new drug products, a comprehensive safety data package, including the studies outlined in this guide, would be required for submission to regulatory authorities like the FDA.

Conclusion

Glycofurol presents a valuable option as a co-solvent for enhancing the solubility of poorly water-soluble drugs in parenteral formulations. A systematic and thorough initial investigation, as outlined in this technical guide, is paramount to successfully incorporating Glycofurol into a stable, safe, and effective pharmaceutical product. By following these experimental protocols and considering the key physicochemical properties and safety aspects, researchers and formulation scientists can make informed decisions regarding the suitability of Glycofurol for their specific drug development needs.

References

• 1. evotec.com [evotec.com]
• 2. Solubility prediction for furosemide in water-cosolvent mixtures using the minimum number of experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. phexcom.com [phexcom.com]
• 6. Solubility characteristics of diazepam in aqueous admixture solutions: theory and practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhanced permeation of diazepam through artificial membranes from supersaturated solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jett.labosfor.com [jett.labosfor.com]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. iosrphr.org [iosrphr.org]
• 12. In vitro hemolysis: guidance for the pharmaceutical scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Biocompatibility of Parenteral Vehicles— In Vitro/In Vivo Screening Comparison and the Effect of Excipients on Hemolysis | PDA Journal of Pharmaceutical Science and Technology [journal.pda.org]
• 14. researchgate.net [researchgate.net]
• 15. Hemolysis | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]

Glycofurol: A Basic Toxicological Profile for Preliminary Studies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Glycofurol, chemically known as α-[(Tetrahydro-2-furanyl)methyl]-ω-hydroxy-poly(oxy-1,2-ethanediyl), is a versatile solvent used in parenteral, oral, and topical pharmaceutical formulations.[1] Its primary function is to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[2] While generally considered safe for use in approved pharmaceutical applications within specified limits, a thorough understanding of its toxicological profile is essential for preliminary safety assessments in drug development.[3] This guide provides a summary of the available basic toxicological data for Glycofurol, including acute toxicity, local tolerance, and genotoxicity, and where data is lacking, provides information on related compounds to inform preliminary risk assessment.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects of a substance after a single dose or multiple doses given within 24 hours. The available data for Glycofurol primarily focuses on the parenteral routes of administration.

Table 1: Acute Toxicity of Glycofurol

Species	Route of Administration	Parameter	Value	Reference
Mouse	Intravenous	LD50	3500 mg/kg	[1]
Mouse	Intraperitoneal	LD50	7800 mg/kg	[1]
Rat	Intravenous	LDLo	1000 mg/kg	[1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. LDLo: Lowest Published Lethal Dose.

Experimental Protocols

General Protocol for Acute Intravenous/Intraperitoneal Toxicity (Based on OECD Guidelines) A typical acute toxicity study would involve the administration of a single dose of Glycofurol to rodents (mice or rats). Key aspects of the protocol would include:

• Test Animals: Healthy, young adult rodents of a specific strain, equally divided by sex.

• Dosage: A range of graded doses of Glycofurol would be administered to different groups of animals to determine the dose-response relationship. A control group would receive the vehicle (e.g., saline).

• Administration: The test substance would be administered as a single bolus injection either intravenously (into a tail vein) or intraperitoneally.

• Observation Period: Animals would be observed for mortality, clinical signs of toxicity (e.g., changes in behavior, breathing, and motor activity), and body weight changes for a period of up to 14 days.[4]

• Necropsy: All animals (those that die during the study and those euthanized at the end) would undergo a gross necropsy to examine for any pathological changes in organs and tissues.

Repeated-Dose Toxicity

There is a lack of publicly available data from subchronic (28-day or 90-day) or chronic repeated-dose toxicity studies specifically for Glycofurol. Such studies are crucial for determining the No-Observed-Adverse-Effect Level (NOAEL), which is essential for setting safe exposure limits for human clinical trials.[5][6][7]

In the absence of direct data, information on the main precursor, tetrahydrofurfuryl alcohol (THFA), can provide some insight. A reproductive and developmental toxicity screening study on THFA in rats established a NOAEL for parental toxicity at 50 mg/kg/day.[8] This was based on observations of changes in locomotor activity, inhibition of body weight gain, and histopathological changes in various organs at higher doses.[8]

Genotoxicity

Genotoxicity assays are designed to detect direct or indirect damage to DNA and chromosomes. Based on available safety data sheets, there is no evidence to classify Glycofurol as a germ cell mutagen.[3][9] However, specific results from standard genotoxicity tests like the Ames test (bacterial reverse mutation assay), in vitro micronucleus assay, or in vivo micronucleus assay for Glycofurol are not publicly available.[2][9]

Experimental Protocols for Genotoxicity Assays (General)

Should such studies be conducted, they would likely follow established OECD guidelines.

• Ames Test (OECD 471): This bacterial reverse mutation assay would assess the potential of Glycofurol to induce gene mutations in several strains of Salmonella typhimurium and Escherichia coli.

• In Vitro Micronucleus Test (OECD 487): This test would evaluate the potential of Glycofurol to cause chromosomal damage in mammalian cells in culture by detecting the formation of micronuclei.[3][9][10]

• In Vivo Micronucleus Test (OECD 474): This assay would be conducted in rodents to assess the potential of Glycofurol to induce chromosomal damage in bone marrow cells after systemic exposure.[9][11]

Carcinogenicity

No data from long-term carcinogenicity bioassays on Glycofurol are publicly available.[9] Safety data sheets generally state that it "shall not be classified as carcinogenic."[3]

Reproductive and Developmental Toxicity

A significant finding from a safety data sheet is the classification of Glycofurol under Reproductive Toxicity Category 1, with the hazard statement H360Df: "May damage the unborn child. Suspected of damaging fertility."[3] This classification suggests that there is evidence, likely from animal studies, indicating a potential for developmental and/or reproductive toxicity.[12][13][14] However, the specific studies, including the doses tested, observed effects, and determined NOAELs, that form the basis of this classification are not publicly available.

For context, a reproductive and developmental toxicity screening study on the precursor, tetrahydrofurfuryl alcohol (THFA), in rats showed no effects on fertility indices. However, at a high dose of 500 mg/kg, there was a complete lack of pup delivery. At 150 mg/kg, prolonged gestation and a marked decrease in the number of live pups were observed. The NOAEL for reproductive/developmental toxicity for THFA in this study was determined to be 50 mg/kg/day.[8]

Local Tolerance

Glycofurol is generally considered to be a non-irritant and well-tolerated material, particularly at the concentrations used in pharmaceutical formulations.[1][2] Its tolerability is often compared to that of propylene glycol.[1] One study evaluating a Glycofurol-based gel for topical application concluded that the formulation was safe and non-irritating to the skin.[15][16] However, one safety data sheet states that it "Causes serious eye irritation," indicating that direct contact with the eye may cause significant, though reversible, damage.[3]

Experimental Protocols for Local Tolerance (General)

• Dermal Irritation/Corrosion (OECD 404): This test would typically be conducted on rabbits. A single dose of undiluted Glycofurol would be applied to a small area of the skin and observed for signs of erythema (redness) and edema (swelling) over a period of up to 14 days.[7][17][18]

• Eye Irritation/Corrosion (OECD 405): This study, also typically performed in rabbits, would involve the instillation of a small amount of Glycofurol into the eye. The eyes would then be examined for effects on the cornea, iris, and conjunctiva.

• Skin Sensitization (OECD 406): A guinea pig maximization test or a local lymph node assay (LLNA) in mice could be used to assess the potential of Glycofurol to cause skin sensitization (allergic contact dermatitis).[5][6][19][20][21]

Toxicokinetics (Absorption, Distribution, Metabolism, and Excretion)

There is limited publicly available information on the toxicokinetics of Glycofurol. As a solvent used in parenteral formulations, it is expected to have high bioavailability following injection. One study noted that Glycofurol can alter the pharmacokinetics of co-administered drugs, potentially affecting their metabolism and clearance.[2][] The metabolic byproducts of Glycofurol are suggested to be less harmful than those of ethylene glycol.[2] A comprehensive understanding of its absorption, distribution, metabolism, and excretion (ADME) profile would require dedicated studies.

Signaling Pathways and Mechanisms of Toxicity

No specific signaling pathways or detailed mechanisms of toxicity for Glycofurol have been identified in the reviewed literature. The observed toxic effects at high doses, such as central nervous system depression (e.g., ataxia), are likely related to its properties as a solvent and its systemic distribution. The reproductive toxicity classification suggests a potential for interference with developmental or reproductive processes, but the underlying mechanism is unknown.

Visualizations

A general workflow for toxicological assessment of a chemical substance.

Logical relationships in toxicokinetics and toxicodynamics.

Conclusion

The available toxicological data for Glycofurol suggests a low order of acute toxicity when administered parenterally. It is generally considered non-irritating to the skin at typical concentrations used in pharmaceutical products, although it may cause serious eye irritation upon direct contact. A significant area of concern is its classification for reproductive toxicity, which warrants careful consideration in the development of any new formulation, particularly for use in women of childbearing potential.

Crucially, there is a notable lack of publicly available data for repeated-dose toxicity, genotoxicity, and carcinogenicity. For a comprehensive risk assessment, these data gaps would need to be addressed through further testing. In the interim, data from structurally related compounds, such as tetrahydrofurfuryl alcohol, can provide some preliminary insights. Researchers and drug development professionals should proceed with caution and consider the need for additional safety studies on a case-by-case basis, depending on the intended route of administration, dose, and patient population.

References

• 1. glycofurol [thegoodscentscompany.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. insights.inotiv.com [insights.inotiv.com]
• 4. Acute and 28-Day Repeated Inhalation Toxicity Study of Glycolic Acid in Male Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Application of Defined Approaches for Skin Sensitization to Agrochemical Products [frontiersin.org]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. oecd.org [oecd.org]
• 8. Reproductive and developmental toxicity screening test of tetrahydrofurfuryl alcohol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. nucro-technics.com [nucro-technics.com]
• 11. nucro-technics.com [nucro-technics.com]
• 12. hesiglobal.org [hesiglobal.org]
• 13. ISTAS: Reproductive toxicants [risctox.istas.net]
• 14. Guidance on classification for reproductive toxicity under the globally harmonized system of classification and labelling of chemicals (GHS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. Vipragen| In Vivo Mouse Erythrocytes Micronucleus Test (OECD 474, ICH S2R1) in India [vipragen.com]
• 17. oecd.org [oecd.org]
• 18. Skin (dermal) irritation | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 19. oecd.org [oecd.org]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. oecd.org [oecd.org]

A Fundamental Investigation into the Molecular Structure and Properties of Glycofurol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycofurol, a derivative of tetrahydrofurfuryl alcohol, is a pivotal excipient in the pharmaceutical industry, primarily utilized as a solvent and penetration enhancer in parenteral and other specialized drug formulations. Its unique solvating properties for poorly water-soluble active pharmaceutical ingredients (APIs) make it an invaluable component in the development of stable and bioavailable drug products. This technical guide provides a comprehensive overview of the fundamental molecular structure and physicochemical properties of Glycofurol. It further details the synthesis process and outlines key analytical methodologies for its characterization, including chromatographic, spectroscopic, and thermal analysis techniques. All quantitative data is systematically presented, and detailed experimental protocols are provided to facilitate practical application in a research and development setting.

Molecular Structure and Identification

Glycofurol is chemically identified as a-(tetrahydro-2-furanyl)methyl-w-hydroxy-poly(oxy-1,2-ethanediyl), also known as tetrahydrofurfuryl alcohol polyethylene glycol ether.[1] It is not a single chemical entity but rather a mixture of oligomers of varying ethylene oxide chain lengths. The most common pharmaceutical grade, Glycofurol 75, predominantly consists of molecules where the number of ethylene oxide units (n) is 1 or 2.[1]

Key Identifiers:

• Chemical Name: a-[(Tetrahydro-2-furanyl)methyl]-w-hydroxy-poly(oxy-1,2-ethanediyl)[1]

• Synonyms: Glycofurol 75, Tetraglycol, Tetrahydrofurfuryl alcohol polyethylene glycol ether[1]

• CAS Number: 31692-85-0[1]

• Molecular Formula: C₅H₉O₂(CH₂CH₂O)nH (where n is variable)[2]

• Average Molecular Weight (Glycofurol 75): Approximately 190.24 g/mol [1]

Structural Formula:

Figure 1: General chemical structure of Glycofurol.

Physicochemical Properties

Glycofurol is a clear, colorless to pale yellow, nearly odorless, viscous liquid.[1][3] It possesses a slightly bitter taste and imparts a warm sensation.[1] Its utility as a pharmaceutical solvent is underscored by its miscibility with water and other polar solvents.[3]

Table 1: Physicochemical Properties of Glycofurol

Property	Value	References
Appearance	Clear, colorless to pale yellow, viscous liquid	[1][3]
Density	1.070–1.090 g/cm³ at 20°C	[1]
Refractive Index	n²⁰/D 1.454 - 1.462	[1][4]
Boiling Point	80-100 °C (for Glycofurol 75)	[1]
Flash Point	>110 °C	[4]
Dynamic Viscosity	8–18 mPa·s at 20°C (for Glycofurol 75)	[1]
Hydroxyl Value	300–400	[1]
Moisture Content	0.2–5% (at ambient temperature and 30% RH)	[1]

Table 2: Solubility of Glycofurol at 20°C

Solvent	Solubility	References
Water	Miscible in all proportions (cloudiness may occur)	[1]
Ethanol (95%)	Miscible in all proportions	[1]
Propylene Glycol	Miscible in all proportions	[1]
Polyethylene Glycol 400	Miscible in all proportions	[1]
Glycerin	Miscible in all proportions	[1]
Castor Oil	Miscible (cloudiness may occur)	[1]
Arachis Oil	Immiscible	[1]
Isopropyl Ether	Immiscible	[1]
Petroleum Ether	Immiscible	[1]

Synthesis of Glycofurol

Glycofurol is synthesized through the reaction of tetrahydrofurfuryl alcohol with ethylene oxide.[] This ethoxylation reaction is typically catalyzed. For pharmaceutical grades like Glycofurol 75, a specialized purification process follows the initial reaction to ensure a high purity product with a specific oligomer distribution.[1]

Caption: Synthesis pathway of Glycofurol 75.

Analytical Methodologies and Experimental Protocols

The characterization and quality control of Glycofurol involve a combination of chromatographic, spectroscopic, and thermal analysis techniques. The following sections provide detailed, representative protocols for these key experiments.

Chromatographic Analysis

Chromatographic methods are essential for determining the purity of Glycofurol and quantifying related substances, including residual starting materials.

GC is well-suited for analyzing volatile and semi-volatile components in Glycofurol, such as residual tetrahydrofurfuryl alcohol.

Experimental Protocol: GC Analysis

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as one with a modified polyethylene glycol phase (e.g., Rtx-Wax or SPB-1000), is recommended for good peak shape and selectivity for glycols.[6] Dimensions: 30 m length x 0.25 mm I.D. x 0.25 µm film thickness.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 220°C at a rate of 10°C/min.

  • Final Hold: Hold at 220°C for 5 minutes.

• Injector and Detector Temperatures:

  • Injector: 240°C.

  • Detector (FID): 250°C.

• Sample Preparation: Prepare a 1% (v/v) solution of Glycofurol in a suitable solvent like methanol or dichloromethane.

• Injection Volume: 1 µL.

• Data Analysis: Identify and quantify peaks by comparing retention times and peak areas with those of certified reference standards.

Caption: General workflow for GC analysis of Glycofurol.

HPLC is primarily used for the analysis of non-volatile impurities and for the assay of Glycofurol itself, especially when derivatization is employed.

Experimental Protocol: HPLC Analysis

• Instrumentation: An HPLC system with a UV or Refractive Index (RI) detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.

• Mobile Phase: An isocratic or gradient mixture of water and a polar organic solvent like acetonitrile or methanol. For example, a starting mobile phase of Acetonitrile:Water (30:70 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector:

  • UV detection at a low wavelength (e.g., 210 nm) if impurities have a chromophore.

  • RI detector for universal detection of all components.

• Sample Preparation: Dissolve a known concentration of Glycofurol in the mobile phase.

• Injection Volume: 20 µL.

• Data Analysis: Assess purity and quantify components based on peak area percentages or against external standards.

Spectroscopic Analysis

Spectroscopic techniques are crucial for the structural elucidation and confirmation of the identity of Glycofurol.

NMR provides detailed information about the molecular structure. Both ¹H and ¹³C NMR are valuable.

Experimental Protocol: NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated water (D₂O).

• Sample Preparation: Prepare a solution of approximately 5-10 mg of Glycofurol in 0.5-0.7 mL of the deuterated solvent.

• ¹H NMR Analysis:

  • Expected Chemical Shifts (δ):

    • ~3.4-3.8 ppm: Multiplets corresponding to the protons of the tetrahydrofuran ring and the polyethylene glycol backbone.

    • A broad singlet for the terminal hydroxyl (-OH) proton.

• ¹³C NMR Analysis:

  • Expected Chemical Shifts (δ):

    • Signals corresponding to the carbons of the tetrahydrofuran ring and the repeating ethylene glycol units.

• Data Analysis: Assign peaks to the corresponding protons and carbons in the Glycofurol structure to confirm its identity and integrity.

IR spectroscopy is used to identify the functional groups present in the Glycofurol molecule.

Experimental Protocol: IR Analysis

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A thin film of neat liquid Glycofurol is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Data Acquisition: Scan the sample over a range of approximately 4000 to 400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands:

  • Broad band at ~3400 cm⁻¹: O-H stretching of the terminal alcohol group.

  • Bands at ~2870-2950 cm⁻¹: C-H stretching of the alkyl groups.

  • Strong band at ~1100 cm⁻¹: C-O stretching of the ether linkages.

Thermal Analysis

Thermal analysis techniques like TGA and DSC are used to evaluate the thermal stability, moisture content, and phase behavior of Glycofurol.[7]

Experimental Protocol: TGA/DSC Analysis

• Instrumentation: A simultaneous TGA/DSC instrument or separate TGA and DSC instruments.

• Sample Preparation: Accurately weigh 5-10 mg of Glycofurol into an aluminum pan.

• TGA Method:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to a high temperature (e.g., 400°C) at a constant heating rate of 10°C/min.

  • Analysis: Evaluate the TGA curve for weight loss steps, which can indicate the evaporation of moisture or volatile impurities, and the onset of thermal decomposition.[8]

• DSC Method:

  • Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min.

  • Temperature Program: Typically a heat-cool-heat cycle is used. For example, heat from ambient to 100°C at 10°C/min, cool to -50°C at 10°C/min, and then reheat to 150°C at 10°C/min.

  • Analysis: Examine the DSC thermogram for thermal events such as the glass transition (Tg), which is characteristic of amorphous materials, and any endothermic or exothermic peaks that could indicate phase changes or degradation.[9]

Caption: Workflow for thermal analysis of Glycofurol.

Conclusion

Glycofurol's well-defined, yet oligomeric, molecular structure and its favorable physicochemical properties, particularly its high solvency and miscibility with aqueous systems, establish it as a critical excipient in modern pharmaceutical formulation. The analytical methodologies detailed in this guide—spanning chromatography, spectroscopy, and thermal analysis—provide a robust framework for the comprehensive characterization of Glycofurol, ensuring its quality, purity, and performance in advanced drug delivery systems. A thorough understanding and application of these principles are essential for researchers and developers aiming to leverage the full potential of this versatile solvent.

References

• 1. phexcom.com [phexcom.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. spectrabase.com [spectrabase.com]
• 4. TETRAHYDROFURFURYL ALCOHOL POLYETHYLENEGLYCOL ETHER [chembk.com]
• 6. GC or HPLC with glycols - Chromatography Forum [chromforum.org]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 8. mt.com [mt.com]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Glycofurol in Parenteral Drug Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Glycofurol as a co-solvent in the development of parenteral drug formulations. Glycofurol, a derivative of tetrahydrofurfuryl alcohol and polyethylene glycol, is a valuable excipient for enhancing the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[1] Its biocompatibility and solvent properties make it a suitable choice for intravenous and intramuscular injections.[2][3]

Physicochemical Properties of Glycofurol

Glycofurol is a clear, colorless to pale yellow, viscous liquid.[1] A thorough understanding of its physicochemical properties is crucial for successful formulation development.

Table 1: Physicochemical Properties of Glycofurol

Property	Value	Reference
Synonyms	Tetrahydrofurfuryl alcohol polyethylene glycol ether, Tetraglycol	[4][5]
CAS Number	31692-85-0	[6][7]
Molecular Formula	Variable (polymeric)	[1]
Average Molecular Weight	~200-400 g/mol (grade dependent)	[1]
Appearance	Clear, colorless to pale yellow viscous liquid	[1]
Solubility	Miscible with water, ethanol, and other polar solvents	[1]
Density (at 20°C)	1.070–1.090 g/cm³	[4]
Viscosity (dynamic at 20°C for Glycofurol 75)	8–18 mPa·s	[4]
Boiling Point (for Glycofurol 75)	80-100 °C	[4]
Refractive Index (at 20°C)	nD ≈ 1.4545	[4]

Applications in Parenteral Formulations

The primary application of Glycofurol in parenteral formulations is to serve as a co-solvent to dissolve hydrophobic drugs that are difficult to formulate in aqueous solutions.[2][6][8] It can be used in concentrations up to 50% v/v in parenteral products for both intravenous and intramuscular administration.[3][4]

Solubility Enhancement

Glycofurol's ability to increase the aqueous solubility of poorly soluble drugs is its most significant attribute.[2][8] This enhancement improves the bioavailability of the API and enables the development of injectable dosage forms for compounds that would otherwise be challenging to administer.[2][6]

Stability

Formulations containing Glycofurol should be assessed for stability under various conditions to ensure the drug product maintains its quality, safety, and efficacy throughout its shelf life.[9]

Experimental Protocols

The following section provides detailed protocols for key experiments to evaluate the suitability of Glycofurol in a parenteral formulation.

Protocol for Solubility Enhancement Study

This protocol outlines the steps to determine the extent to which Glycofurol can enhance the solubility of a poorly water-soluble API.

Objective: To determine the saturation solubility of a poorly water-soluble API in various concentrations of Glycofurol in an aqueous buffer.

Materials:

• Active Pharmaceutical Ingredient (API)

• Glycofurol

• Phosphate Buffered Saline (PBS), pH 7.4

• Volumetric flasks

• Mechanical shaker or vortex mixer

• Centrifuge

• HPLC or UV-Vis spectrophotometer for analysis

Procedure:

• Preparation of Co-solvent Mixtures: Prepare a series of co-solvent mixtures of Glycofurol and PBS (pH 7.4) in volumetric flasks. Suggested concentrations include 0%, 10%, 20%, 30%, 40%, and 50% (v/v) Glycofurol.

• Saturation: Add an excess amount of the API to each co-solvent mixture. Ensure that undissolved API remains visible.

• Equilibration: Tightly seal the flasks and place them in a mechanical shaker or on a vortex mixer at a constant temperature (e.g., 25°C or 37°C) for a predetermined time (e.g., 24, 48, or 72 hours) to reach equilibrium. The time to reach equilibrium should be established by sampling at different time points until the concentration of the dissolved API remains constant.

• Sample Preparation: After equilibration, centrifuge the samples at a high speed (e.g., 10,000 rpm for 15 minutes) to separate the undissolved API.

• Analysis: Carefully withdraw an aliquot from the supernatant and dilute it with an appropriate solvent to a concentration within the analytical range of the chosen method (HPLC or UV-Vis spectrophotometry).

• Quantification: Determine the concentration of the dissolved API in each sample using a validated analytical method.

• Data Presentation: Plot the saturation solubility of the API (in mg/mL or µg/mL) as a function of the Glycofurol concentration (%).

Diagram: Solubility Enhancement Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. sgs.com [sgs.com]
• 6. In vitro hemolysis: guidance for the pharmaceutical scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. In vitro hemolysis: guidance for the pharmaceutical scientist. | Semantic Scholar [semanticscholar.org]
• 9. nchr.elsevierpure.com [nchr.elsevierpure.com]

Utilizing Glycofurol for Intranasal Drug Delivery Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intranasal drug delivery offers a non-invasive and rapid route for systemic drug administration, bypassing first-pass metabolism and potentially enabling direct nose-to-brain delivery.[1][2][3][4] Glycofurol, a well-established pharmaceutical solvent, has garnered increasing interest as a versatile excipient in intranasal formulations.[5] Its primary functions in this context are to act as a solvent for poorly water-soluble drugs and as a penetration enhancer to improve drug absorption across the nasal mucosa.[5] This document provides detailed application notes and experimental protocols for researchers exploring the use of Glycofurol in intranasal drug delivery systems.

Application Notes

Physicochemical Properties of Glycofurol

Glycofurol is a clear, colorless, and almost odorless liquid.[5] It is miscible with water and ethanol in all proportions, making it a suitable solvent for a wide range of active pharmaceutical ingredients (APIs).[5]

Property[5]	Value
Functional Category	Solvent, Penetration enhancer
Chemical Name	a-[(Tetrahydro-2-furanyl)methyl]-w-hydroxy-poly(oxy-1,2-ethanediyl)
CAS Registry Number	31692-85-0
Molecular Weight (average)	190.24
Density (at 20°C)	1.070–1.090 g/cm³
Viscosity (dynamic at 20°C)	8–18 mPa·s

Role as a Solubility Enhancer

A significant challenge in developing intranasal formulations is the limited aqueous solubility of many drug candidates. Conventional solvents and co-solvents like glycols are often employed to address this.[6] Glycofurol's excellent solubilizing properties make it an effective choice for dissolving hydrophobic compounds intended for nasal delivery.[1]

Role as a Permeation Enhancer

The nasal epithelium presents a barrier to drug absorption.[7] Penetration enhancers are incorporated into formulations to transiently and reversibly increase the permeability of this barrier, thereby improving drug bioavailability.[7][8] Glycofurol has been investigated as such an enhancer, demonstrating its potential in animal studies.[5] While the precise mechanism is not fully elucidated, permeation enhancers generally function through one or both of the following pathways:

• Paracellular Transport: By modulating the tight junctions between epithelial cells.[2][7]

• Transcellular Transport: By interacting with the cell membrane, potentially increasing its fluidity.[2][7]

A notable study investigating the nasal bioavailability of Peptide T in rabbits demonstrated a significant enhancement with the inclusion of Glycofurol.[9]

Formulation[9]	Mean Nasal Bioavailability (%)
Peptide T in water (Control)	5.9
Peptide T in 5% Glycofurol	22
Peptide T in 5% Glycofurol + 1% Sodium Glycocholate	29
Peptide T in 1% Sodium Glycocholate	59

These findings highlight that a 5% Glycofurol solution increased the nasal bioavailability of Peptide T by nearly four-fold compared to an aqueous solution.[9] The study also suggested that Glycofurol leads to a prolonged absorption of the peptide.[9]

Safety and Toxicology

Glycofurol is generally considered a relatively nontoxic and nonirritant material when used at appropriate concentrations in pharmaceutical formulations.[5] However, in its undiluted form, it can be an irritant.[5] Studies in rabbits have investigated the local toxicity of Glycofurol in nasal formulations. A 14-day repeated-dose study with a formulation containing 30% Glycofurol resulted in mild microscopic changes in the nasal mucosa.[10] A four-week study with a formulation containing 5% Glycofurol showed mild changes at higher daily doses, but no abnormalities at lower doses.[10] These findings suggest that while Glycofurol is a promising excipient, careful consideration of its concentration and potential for local irritation is crucial during formulation development. Histopathological evaluation of the nasal mucosa is recommended in preclinical safety studies.[11][12][13]

Experimental Protocols

I. Preparation of a Glycofurol-Based Intranasal Formulation

This protocol is adapted from the methodology used in the study of Peptide T nasal delivery in rabbits.[9]

Materials:

• Active Pharmaceutical Ingredient (API)

• Glycofurol 75

• Sterile water for injection

• Phosphate buffer solution (pH 7.4)

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bar

• pH meter

• Sterile filters (0.22 µm)

Procedure:

• API Solution Preparation: Accurately weigh the desired amount of the API. Dissolve the API in a minimal amount of sterile water or an appropriate buffer solution.

• Glycofurol Addition: In a separate volumetric flask, prepare a 5% (v/v) solution of Glycofurol in sterile water. For example, to prepare 10 mL of a 5% Glycofurol solution, add 0.5 mL of Glycofurol 75 to a 10 mL volumetric flask and bring it to volume with sterile water.

• Formulation Compounding: Slowly add the API solution to the Glycofurol solution while stirring continuously with a magnetic stirrer.

• pH Adjustment: Measure the pH of the final formulation using a calibrated pH meter. If necessary, adjust the pH to a physiologically acceptable range for nasal administration (typically pH 5.5-6.5) using a suitable buffer.

• Final Volume and Sterilization: Adjust the final volume with sterile water or buffer. Filter the final formulation through a 0.22 µm sterile filter into a sterile container.

• Quality Control: Perform necessary quality control tests, such as API content uniformity, pH, and sterility.

II. Ex Vivo Nasal Mucosa Permeation Study

This protocol describes a general method for assessing drug permeation across excised nasal mucosa using a Franz diffusion cell. This can be adapted to evaluate the permeation-enhancing effect of Glycofurol.[14][15][16][17]

Materials:

• Freshly excised animal nasal mucosa (e.g., from rabbit, sheep, or porcine)[14]

• Franz diffusion cells[15][16]

• Simulated Nasal Fluid (SNF, pH 5.5)[14]

• Water bath with temperature control

• Magnetic stirrers

• Test formulation (with and without Glycofurol)

• Control drug solution

• Analytical method for drug quantification (e.g., HPLC)

Procedure:

• Tissue Preparation: Obtain fresh nasal mucosa from a local abattoir. Carefully separate the mucosa from the underlying cartilage and bone. Store the tissue in cold, oxygenated saline or appropriate buffer until use.

• Franz Diffusion Cell Setup: Mount the excised nasal mucosa between the donor and receptor chambers of the Franz diffusion cell, with the mucosal side facing the donor compartment.[15][16]

• Receptor Chamber: Fill the receptor chamber with pre-warmed (34°C) SNF.[14] Ensure no air bubbles are trapped beneath the tissue. The receptor medium should be continuously stirred.[16]

• Equilibration: Allow the tissue to equilibrate for 20-30 minutes.

• Donation Application: Apply a precise volume of the test formulation (e.g., Glycofurol-based formulation) and the control formulation (e.g., aqueous solution of the drug) to the donor chamber.

• Sampling: At predetermined time intervals (e.g., 0, 15, 30, 60, 90, 120, 180 minutes), withdraw an aliquot of the receptor medium for drug analysis. Replace the withdrawn volume with fresh, pre-warmed SNF to maintain sink conditions.[14]

• Sample Analysis: Quantify the drug concentration in the collected samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time. Determine the steady-state flux (Jss) and the apparent permeability coefficient (Papp) for each formulation.

III. In Vivo Nasal Bioavailability Study in Rabbits

This protocol outlines a general procedure for an in vivo study to determine the nasal bioavailability of a drug formulated with Glycofurol, based on common practices in preclinical research.[9][15]

Materials:

• New Zealand White rabbits (or other suitable animal model)[15]

• Test formulation (intranasal)

• Control formulation (intravenous)

• Animal restraints

• Micropipette or nasal spray device for administration

• Blood collection supplies (syringes, tubes with anticoagulant)

• Centrifuge

• Analytical method for drug quantification in plasma

Procedure:

• Animal Acclimatization: Acclimate the rabbits to the laboratory conditions for at least one week before the experiment. Fast the animals overnight before dosing, with free access to water.

• Study Design: A crossover study design is recommended to minimize inter-animal variability.[9] Randomly assign animals to treatment groups. A washout period of at least one week should be allowed between treatments.

• Intranasal Administration: Lightly anesthetize or restrain the rabbit. Administer a precise volume of the Glycofurol-based nasal formulation into one nostril using a micropipette or a suitable nasal delivery device.

• Intravenous Administration: For the determination of absolute bioavailability, administer a known dose of the drug as an intravenous bolus injection (e.g., into the marginal ear vein).

• Blood Sampling: Collect blood samples from the marginal ear vein of the contralateral ear at predetermined time points (e.g., 0, 5, 10, 15, 30, 60, 120, 240, and 360 minutes) after drug administration.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma samples at -20°C or lower until analysis.

• Sample Analysis: Determine the drug concentration in the plasma samples using a validated bioanalytical method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as the area under the plasma concentration-time curve (AUC), maximum plasma concentration (Cmax), and time to reach Cmax (Tmax) for both intranasal and intravenous routes.

• Bioavailability Calculation: Calculate the absolute nasal bioavailability (F%) using the following formula:

  F% = (AUCnasal / AUCiv) * (Doseiv / Dosenasal) * 100

Visualizations

Caption: Experimental workflow for developing and testing a Glycofurol-based intranasal formulation.

Caption: Potential mechanisms of Glycofurol-enhanced nasal drug absorption.

References

• 1. eprints.hud.ac.uk [eprints.hud.ac.uk]
• 2. NASAL DELIVERY - Improving Nasal Drug Delivery With Permeation Enhancing Technology [drug-dev.com]
• 3. Intranasal drug delivery: opportunities and toxicologic challenges during drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intranasal drug delivery: opportunities and toxicologic challenges during drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phexcom.com [phexcom.com]
• 6. pharmacophorejournal.com [pharmacophorejournal.com]
• 7. Strategies to Enhance Drug Absorption via Nasal and Pulmonary Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nasal Permeation Enhancers: Significance and symbolism [wisdomlib.org]
• 9. Nasal bioavailability of peptide T in rabbits: absorption enhancement by sodium glycocholate and glycofurol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Single- and repeated-dose local toxicity in the nasal cavity of rabbits after intranasal administration of different glycols for formulations containing benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Histopathology of nasal olfactory mucosa from selected inhalation toxicity studies conducted with volatile chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Clinical and histopathological changes of the nasal mucosa induced by occupational exposure to sulphuric acid mists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. saudijournals.com [saudijournals.com]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Glycofurol: A Versatile Solvent for Stable Microemulsion Formulations in Drug Delivery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Glycofurol, a derivative of tetrahydrofurfuryl alcohol, is a well-established solvent and co-solvent in the pharmaceutical industry, prized for its excellent safety profile and ability to solubilize poorly water-soluble active pharmaceutical ingredients (APIs). Its utility extends to the formulation of advanced drug delivery systems, including microemulsions. Microemulsions are clear, thermodynamically stable, isotropic mixtures of oil, water, and surfactant, often in combination with a co-surfactant. These systems are highly effective in enhancing the solubility and bioavailability of challenging drug compounds. This document provides detailed application notes and protocols for leveraging Glycofurol in the creation of stable microemulsions for drug delivery applications.

Key Advantages of Glycofurol in Microemulsions

Glycofurol offers several benefits when incorporated into microemulsion formulations:

• Enhanced Solubilization: Glycofurol is a potent solvent for a wide range of lipophilic drugs, which is a critical first step in forming a stable microemulsion.

• Improved Stability: As a co-solvent or co-surfactant, Glycofurol can enhance the stability of microemulsions by reducing the interfacial tension between the oil and water phases.

• Biocompatibility: Glycofurol is considered a non-toxic and non-irritant excipient, making it suitable for various routes of administration, including parenteral and topical.

• Penetration Enhancement: For topical and transdermal formulations, Glycofurol can act as a penetration enhancer, facilitating the transport of the API through the skin.

Application: Formulation of a Self-Microemulsifying Drug Delivery System (SMEDDS) for a Poorly Soluble Drug

This section details the development of a Glycofurol-based solid self-microemulsifying drug delivery system (SMEDDS) for the immunosuppressive drug Sirolimus, a compound with poor water solubility.[1][2]

Excipient Screening and Selection

The initial and most critical step in formulating a stable microemulsion is the selection of appropriate excipients (oil, surfactant, and co-solvent) that can effectively solubilize the target drug.

Experimental Protocol: Solubility Studies

• Add an excess amount of the API (e.g., Sirolimus) to 500 mg of various oils, surfactants, and co-solvents in separate glass vials.[1]

• Sonicate the mixtures for 10 minutes to facilitate initial dispersion.

• Place the vials in a shaking water bath at a constant temperature (e.g., 25°C) and agitate for 72 hours to reach equilibrium.[1]

• After reaching equilibrium, centrifuge the samples to separate the undissolved drug.

• Quantify the amount of dissolved drug in the supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Table 1: Solubility of Sirolimus in Various Excipients [1]

Excipient Type	Excipient Name	Solubility (mg/g)
Oil	Capryol™ PGMC	57.81
Triacetin	Data not provided
Isopropyl myristate	Data not provided
Oleic acid	Data not provided
Castor oil	Data not provided
CAPTEX® 300	Data not provided
Co-solvent	Glycofurol	164.42
Transcutol®	Data not provided
Surfactant	Vitamin E TPGS	Selected for stability

Based on the solubility data, Capryol™ PGMC was selected as the oil phase and Glycofurol as the co-solvent due to their high solubilizing capacity for Sirolimus. Vitamin E TPGS was chosen as the surfactant for its ability to stabilize the drug in acidic conditions.[1][2]

Construction of Pseudo-Ternary Phase Diagrams

Pseudo-ternary phase diagrams are essential for identifying the concentration ranges of the oil, surfactant, and co-solvent/water that result in the formation of a stable microemulsion.

Experimental Protocol: Pseudo-Ternary Phase Diagram Construction

• Prepare mixtures of the selected oil (Capryol™ PGMC) and surfactant/co-solvent (S/CoS) mixture (Vitamin E TPGS and Glycofurol) at various weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9).

• For each oil-S/CoS mixture, titrate with water dropwise under constant stirring.

• Visually observe the mixture for transparency. The point at which the mixture becomes turbid indicates the boundary of the microemulsion region.

• Plot the compositions on a triangular phase diagram to delineate the microemulsion region.

Optimization and Characterization of the Liquid SMEDDS

Based on the phase diagram, an optimal formulation is selected and characterized for its physicochemical properties.

Optimized Formulation

An optimized liquid SMEDDS formulation (T32) was identified with the following composition:[2]

• Oil (Capryol™ PGMC): 30% (w/w)

• Co-solvent (Glycofurol): 30% (w/w)

• Surfactant (Vitamin E TPGS): 40% (w/w)

Table 2: Physicochemical Characterization of the Optimized Liquid SMEDDS

Parameter	Result
Mean Droplet Size	108.2 ± 11.4 nm
Appearance	Clear and transparent

Experimental Protocol: Droplet Size Analysis

• Dilute the liquid SMEDDS formulation with a suitable aqueous medium (e.g., distilled water or buffer) at a specific ratio (e.g., 1:100).

• Gently agitate the mixture to allow for spontaneous microemulsion formation.

• Measure the droplet size and polydispersity index (PDI) using a dynamic light scattering (DLS) instrument.

Preparation and Characterization of Solid SMEDDS

To improve stability and facilitate oral dosage form development, the liquid SMEDDS can be converted into a solid form.

Experimental Protocol: Solid SMEDDS Preparation

• Dissolve the API (e.g., 1 mg Sirolimus) in the optimized liquid SMEDDS pre-concentrate (e.g., 100 mg).

• Add a suitable solid carrier (e.g., Sucroester 15 and Mannitol).

• Mix thoroughly to obtain a homogenous solid mixture.

• The resulting solid SMEDDS can be filled into capsules.

Characterization of Reconstituted Solid SMEDDS

The solid SMEDDS should be reconstituted in an aqueous medium and characterized to ensure that the microemulsion properties are retained. The droplet size of the reconstituted solid SMEDDS showed no significant difference when compared to the liquid SMEDDS.[2]

Visualizations

Experimental Workflow for Glycofurol-Based Microemulsion Development

Caption: Workflow for the development and evaluation of Glycofurol-based microemulsions.

Logical Relationship of Microemulsion Components

Caption: Interplay of components in a Glycofurol-based microemulsion system.

Conclusion

Glycofurol is a valuable excipient for the formulation of stable microemulsions, particularly for enhancing the solubility and bioavailability of poorly water-soluble drugs. The protocols and data presented here, based on the successful formulation of a Sirolimus SMEDDS, provide a solid foundation for researchers and drug development professionals to explore the potential of Glycofurol in their own microemulsion-based drug delivery projects. Through systematic excipient screening, phase diagram construction, and thorough characterization, robust and effective microemulsion formulations can be developed to address the challenges of modern drug delivery.

References

• 1. dovepress.com [dovepress.com]
• 2. scilit.com [scilit.com]

Application Notes and Protocols for Glycofurol-Based Drug Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, characterization, and testing of Glycofurol-based drug solutions, primarily intended for parenteral administration. Glycofurol is a valuable solvent for enhancing the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[1][2]

Properties of Glycofurol

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a clear, colorless to pale yellow, viscous liquid.[3] It serves as a non-ionic solubilizer and solvent in pharmaceutical formulations.[3] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Glycofurol

Property	Value	References
Synonyms	Tetraglycol, Tetrahydrofurfuryl alcohol polyethylene glycol ether	[3]
CAS Number	31692-85-0	[3]
Appearance	Clear, colorless to pale yellow, viscous liquid	[3]
Solubility	Miscible with water, ethanol, and other polar solvents.	[3]
Primary Use	Solvent for poorly soluble drugs in parenteral formulations.	[1][2]

Experimental Workflow for Preparation of Glycofurol-Based Drug Solutions

The following diagram outlines the general workflow for the preparation of a Glycofurol-based drug solution, from initial material assessment to the final sterile product.

Caption: Workflow for preparing Glycofurol-based drug solutions.

Step-by-Step Protocol for Preparing a Glycofurol-Based Parenteral Solution

This protocol provides a general procedure for preparing a sterile drug solution using Glycofurol. It is essential to adapt this protocol based on the specific properties of the API and the intended final product characteristics.

3.1. Materials and Equipment

• Active Pharmaceutical Ingredient (API)

• Glycofurol (pharmaceutical grade)

• Co-solvents (e.g., ethanol, polyethylene glycol), if required[4]

• Water for Injection (WFI)

• pH adjusting agents (e.g., hydrochloric acid, sodium hydroxide), if required

• Sterile, depyrogenated glassware and containers

• Calibrated analytical balance

• Magnetic stirrer and stir bars

• Volumetric flasks

• Sterile membrane filters (0.22 µm pore size)[5]

• Aseptic filling apparatus

• Autoclave (for equipment sterilization)

• Laminar airflow hood or isolator

3.2. Procedure

• Pre-preparation:

  • Ensure all glassware and equipment are thoroughly cleaned, depyrogenated, and sterilized.[6]

  • Perform all operations in a clean environment, such as a laminar airflow hood, to maintain sterility.[6]

• Solubilization of the API:

  • Accurately weigh the required amount of API.

  • In a sterile vessel, add the weighed API to a pre-determined volume of Glycofurol.

  • If a co-solvent is used, it can be mixed with Glycofurol prior to adding the API, or the API can be dissolved in the co-solvent first, followed by the addition of Glycofurol. The order of addition should be determined during formulation development.[4]

  • Stir the mixture using a magnetic stirrer until the API is completely dissolved. Gentle heating or sonication may be applied to facilitate dissolution, but compatibility with the API's stability must be confirmed.

• pH Adjustment and Volume Makeup:

  • If necessary, adjust the pH of the solution using appropriate pH modifiers.

  • Gradually add Water for Injection (WFI) to the solution while stirring to reach the final desired volume.

• Sterile Filtration:

  • Sterilize the drug solution by passing it through a sterile 0.22 µm membrane filter into a sterile receiving vessel.[5] The filter should be validated for compatibility with the formulation.

• Aseptic Filling:

  • Aseptically fill the sterile-filtered solution into pre-sterilized vials or ampoules under aseptic conditions.

  • Immediately seal the containers with sterile stoppers and caps.

3.3. Quality Control Tests

Perform the following quality control tests on the final product:

• Appearance: Visually inspect for clarity, color, and the absence of particulate matter.[7]

• pH: Measure the pH of the solution.

• Assay: Determine the concentration of the API to ensure it is within the specified limits.

• Impurities and Degradation Products: Analyze for the presence of any impurities or degradation products.

• Sterility Test: Perform a sterility test to ensure the absence of microbial contamination.[8]

• Bacterial Endotoxin Test (LAL Test): Test for the presence of pyrogens.

Experimental Protocols

4.1. Protocol for Solubility Determination

This protocol outlines a method to determine the solubility of an API in Glycofurol.

4.1.1. Method

• Prepare a series of vials containing a fixed volume of Glycofurol (and any co-solvents, if applicable).

• Add excess amounts of the API to each vial.

• Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the samples to separate the undissolved API.

• Carefully withdraw an aliquot from the supernatant, ensuring no solid particles are transferred.

• Dilute the aliquot with a suitable solvent to a concentration within the analytical range of a validated assay method (e.g., HPLC-UV).

• Quantify the concentration of the dissolved API in the aliquot.

• The solubility is expressed as the concentration of the API in the saturated solution (e.g., in mg/mL).

4.2. Protocol for Stability Testing

This protocol provides a framework for assessing the stability of a Glycofurol-based drug solution.[9][10]

4.2.1. Stability Study Design

• Batches: Use at least three batches of the drug product for the stability study.

• Container Closure System: Store the product in the proposed final container closure system.

• Storage Conditions:

  • Long-term: 25 °C ± 2 °C / 60% RH ± 5% RH

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

• Testing Frequency:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 3, and 6 months.

• Tests to be Performed: At each time point, the following tests should be conducted:

  • Appearance (color, clarity, particulate matter)

  • pH

  • Assay of the active substance

  • Degradation products/impurities

  • Sterility (at the beginning and end of the study)

  • Bacterial Endotoxins (at the beginning and end of the study)

4.2.2. Data Analysis

Analyze the data for any trends in the degradation of the API or changes in the physical and chemical properties of the solution over time. The results will be used to establish the shelf-life and recommended storage conditions for the drug product.

References

• 1. Preparation of PLGA Microspheres Using the Non-Toxic Glycofurol as Polymer Solvent by a Modified Phase Inversion Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycofurol [midas-pharma.com]
• 3. Evaluation of Glycofurol-Based Gel as a New Vehicle for Topical Application of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MX2012014800A - Pharmaceutical compositions comprising paracetamol and process for preparing the same. - Google Patents [patents.google.com]
• 5. Annex 1 to the Good manufacturing practices guide – Manufacture of sterile drugs (GUI-0119): Production and specific technologies - Canada.ca [canada.ca]
• 6. ijprajournal.com [ijprajournal.com]
• 7. QUALITY CONTROL CHECKS OF PARENTERAL PRODUCTS – Netaji Subhas Chandra Bose Institute of Pharmacy [nscbip.org]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. asean.org [asean.org]
• 10. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for Incorporating Glycofurol in Veterinary Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to Glycofurol in Veterinary Medicine

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile excipient used in pharmaceutical formulations.[1] It functions as a solvent and penetration enhancer, making it particularly valuable for veterinary drug development, where challenges in solubility and effective delivery of active pharmaceutical ingredients (APIs) are common.[2] Its use in parenteral (injectable) and topical formulations has been noted, primarily in animal studies.[2] Glycofurol is a clear, colorless to pale yellow, viscous liquid and is miscible with water and other polar solvents.[3]

These application notes provide detailed methodologies and protocols for effectively incorporating Glycofurol into veterinary formulations, with a focus on solubility enhancement, stability testing, and in vitro release profiling.

Data Presentation: Physicochemical Properties and Solubility

Effective formulation development begins with a thorough understanding of the physicochemical properties of the excipients and their compatibility with various APIs.

Physicochemical Properties of Glycofurol

Property	Value	Reference
Appearance	Clear, colorless to pale yellow, viscous liquid	[3]
Synonyms	Tetrahydrofurfuryl alcohol polyethylene glycol ether, GF, PEG tetrahydrofurfuryl ether	[3]
CAS Number	31692-85-0	[3]
Molecular Weight	Approximately 200–400 g/mol (grade dependent)	[3]
Solubility	Miscible with water, ethanol, and other polar solvents. Slightly soluble in chloroform.	[3]
Density	Approximately 1.070-1.090 g/cm³ at 20°C	[1]
Viscosity	8-18 mPa·s at 20°C	[1]

Solubility of Veterinary APIs in Glycofurol and Co-Solvent Systems

Glycofurol is an effective solvent for many poorly water-soluble veterinary drugs. The following table summarizes the solubility of selected APIs. It is important to note that solubility can be further enhanced by using Glycofurol in combination with other co-solvents.

Active Pharmaceutical Ingredient (API)	Therapeutic Class	Water Solubility	Solubility in Glycofurol/Co-solvent System	Reference
Ivermectin	Antiparasitic	0.005 mg/mL (poorly soluble)	Soluble in organic solvents; solubility is enhanced in PEG 200 and PEG 400 + water mixtures. Specific data in 100% Glycofurol is not readily available but is expected to be significant.	[4][5][6]
Ketoprofen	NSAID	Practically insoluble	Freely soluble in organic solvents like ethanol and methanol. Specific quantitative data in Glycofurol is not available, but high solubility is anticipated.	[7]
Doxycycline Hyclate	Antibiotic	50 mg/mL (soluble)	Soluble in water; use of Glycofurol may be for stability or as a co-solvent in complex formulations rather than for primary solubilization.	[8][9]
Florfenicol	Antibiotic	1.3 mg/mL (low solubility)	Soluble in a mixture of N-methyl-2-pyrrolidone and Glycofurol (e.g., 45g florfenicol in 30g NMP, q.s. to 100mL with Glycofurol).	[1][10][11]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments related to the incorporation of Glycofurol in veterinary formulations.

Protocol for Determining API Solubility in Glycofurol

This protocol outlines the shake-flask method for determining the equilibrium solubility of a veterinary API in Glycofurol.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• Glycofurol

• Volumetric flasks

• Mechanical shaker or orbital incubator shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of the API powder and add it to a series of volumetric flasks.

  • Add a known volume of Glycofurol to each flask.

  • Seal the flasks and place them in a mechanical shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Shake the flasks at a constant speed for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the shaking period, allow the flasks to stand undisturbed for at least 2 hours to allow undissolved API to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a syringe filter to remove any undissolved particles.

  • Dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantification by HPLC:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved API.

  • Prepare a calibration curve using standard solutions of the API of known concentrations.

  • Calculate the solubility of the API in Glycofurol (e.g., in mg/mL) based on the concentration determined by HPLC and the dilution factor.

• Equilibrium Confirmation:

  • Compare the solubility values obtained at different time points (24, 48, and 72 hours). Equilibrium is considered reached when consecutive measurements are within a specified range (e.g., ± 5%).

Protocol for Stability Testing of a Glycofurol-Based Injectable Formulation

This protocol describes a stability study for a veterinary injectable formulation containing Glycofurol, following ICH guidelines.

Materials:

• Glycofurol-based API formulation

• Stability chambers with controlled temperature and humidity

• HPLC system with a validated stability-indicating method

• pH meter

• Viscometer

• Light source for photostability testing (optional)

Procedure:

• Sample Preparation and Storage:

  • Prepare at least three batches of the Glycofurol-based formulation.

  • Fill the formulation into the final proposed container-closure system.

  • Place the samples in stability chambers under the following conditions:

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Schedule:

  • Long-term: Test at 0, 3, 6, 9, 12, 18, and 24 months.

  • Accelerated: Test at 0, 3, and 6 months.

• Analytical Testing:

  • At each time point, withdraw samples and perform the following tests:

    • Appearance: Visually inspect for color change, clarity, and precipitation.

    • pH: Measure the pH of the formulation.

    • Viscosity: Measure the viscosity of the formulation.

    • Assay of API: Quantify the API content using a validated stability-indicating HPLC method.

    • Degradation Products: Quantify any degradation products using the same HPLC method.

• Data Analysis:

  • Evaluate the data for any trends in the degradation of the API or changes in the physical properties of the formulation over time.

  • Establish the shelf-life of the product based on the time it takes for the API content to decrease to a predefined limit (e.g., 90% of the initial concentration) or for degradation products to exceed acceptable levels.

Protocol for In Vitro Release Testing (IVRT) of a Topical Glycofurol-Based Formulation

This protocol details the use of Franz diffusion cells for the in vitro release testing of a topical veterinary formulation containing Glycofurol.

Materials:

• Franz diffusion cells

• Synthetic membrane (e.g., polysulfone)

• Receptor medium (e.g., phosphate-buffered saline with a solubilizing agent if necessary)

• Glycofurol-based topical formulation

• HPLC system for quantification of the API

• Water bath with a circulating system to maintain constant temperature

Procedure:

• Franz Cell Assembly:

  • Mount the synthetic membrane between the donor and receptor compartments of the Franz diffusion cell, ensuring no air bubbles are trapped beneath the membrane.

  • Fill the receptor compartment with the receptor medium and equilibrate the system to the desired temperature (e.g., 32°C for topical products).

• Sample Application:

  • Apply a finite dose of the Glycofurol-based formulation evenly onto the surface of the membrane in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, and 24 hours), withdraw a sample from the receptor compartment.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium to maintain sink conditions.

• Sample Analysis:

  • Analyze the collected samples using a validated HPLC method to determine the concentration of the API that has permeated through the membrane.

• Data Analysis:

  • Calculate the cumulative amount of API released per unit area of the membrane at each time point.

  • Plot the cumulative amount of API released versus the square root of time. The slope of the linear portion of the plot represents the release rate.

Visualizations: Workflows and Mechanisms

Visualizing experimental workflows and mechanisms of action can aid in understanding and implementation.

Experimental Workflow for Formulation Development

References

• 1. WO2006067138A2 - Injectable veterinary composition - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Investigation of the solubility and thermodynamics of Ivermectin in aqueous mixtures of polyethylene glycols 200/400 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4853372A - Non-aqueous ivermectin formulation with improved antiparasitic activity - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. EP0546018B1 - Pharmaceutical composition of florfenicol - Google Patents [patents.google.com]
• 11. PHARMACEUTICAL COMPOSITION OF FLORFENICOL - Patent 0546018 [data.epo.org]

Glycofurol: Applications in Peptide and Protein Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Glycofurol, a derivative of tetrahydrofurfuryl alcohol, is a well-established pharmaceutical solvent and penetration enhancer. Its utility in the formulation of small molecule drugs is widely recognized, and it is gaining increasing attention for its potential in the delivery of peptides and proteins. This document provides a comprehensive overview of the applications of Glycofurol in peptide and protein drug delivery, including its role as a solvent, stabilizer, and penetration enhancer.

Key Applications of Glycofurol:

• Solubilizing Agent: Peptides and proteins can exhibit poor solubility in aqueous solutions, which poses a significant challenge for formulation development, particularly for parenteral administration. Glycofurol, as a water-miscible co-solvent, can significantly enhance the solubility of these macromolecules, enabling the development of more concentrated and stable liquid formulations.

• Stabilizer: The complex three-dimensional structure of peptides and proteins is crucial for their biological activity. Glycofurol can contribute to the stabilization of these structures, potentially by creating a more favorable microenvironment and reducing aggregation. While specific data on its impact on the secondary and tertiary structures of a wide range of proteins is still emerging, its use in formulations aims to minimize degradation pathways such as oxidation and hydrolysis.

• Penetration Enhancer: For non-invasive delivery routes, such as nasal and transdermal, Glycofurol has demonstrated efficacy as a penetration enhancer. It is thought to reversibly disrupt the lipid barrier of the stratum corneum or the mucosal membrane, facilitating the transport of large molecules like peptides and proteins into the systemic circulation.

Quantitative Data on Glycofurol's Effects

The following tables summarize the available quantitative data on the impact of Glycofurol on the delivery of peptides and other relevant molecules.

Table 1: Enhancement of Nasal Bioavailability of Peptide T in Rabbits

Formulation	Mean Nasal Bioavailability (%)
Peptide T in Water (Control)	5.9
Peptide T in 5% Glycofurol	22.0

This data demonstrates a nearly four-fold increase in the nasal bioavailability of Peptide T when formulated with 5% Glycofurol compared to a simple aqueous solution.[1]

Table 2: Solubility of Melatonin in Glycofurol and Propylene Glycol

Solvent	Solubility (mg/g)
20% Propylene Glycol in Water	3.6 - 3.8
20% Glycofurol in Water	10.5 - 11.1

While melatonin is not a peptide, this data illustrates Glycofurol's superior solubilizing capacity for poorly water-soluble molecules compared to another common pharmaceutical solvent, propylene glycol.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the application of Glycofurol in peptide and protein drug delivery.

Protocol 1: Preparation and Evaluation of a Nasal Peptide Formulation

This protocol is adapted from a study on the nasal delivery of Peptide T.[1]

Objective: To prepare a peptide solution with Glycofurol for nasal administration and to assess its bioavailability.

Materials:

• Peptide of interest (e.g., Peptide T)

• Glycofurol 75

• Sterile water for injection

• Phosphate buffered saline (PBS), pH 7.4

• Nasal spray device

• Animal model (e.g., New Zealand White rabbits)

• Analytical method for peptide quantification in plasma (e.g., LC-MS/MS)

Procedure:

• Formulation Preparation:

  • Prepare a 5% (v/v) Glycofurol solution by dissolving the appropriate volume of Glycofurol 75 in sterile water for injection.

  • Dissolve the peptide of interest in the 5% Glycofurol solution to achieve the desired final concentration.

  • Prepare a control formulation by dissolving the same concentration of the peptide in sterile water for injection.

  • Filter both solutions through a 0.22 µm sterile filter.

• Animal Study (Cross-over Design):

  • Administer a single intravenous (IV) dose of the peptide dissolved in PBS to a group of rabbits to determine the absolute bioavailability.

  • After a suitable washout period, administer a single intranasal dose of the control formulation to the same group of rabbits.

  • Following another washout period, administer a single intranasal dose of the 5% Glycofurol formulation.

  • Collect blood samples at predetermined time points after each administration.

• Sample Analysis and Data Interpretation:

  • Process the blood samples to obtain plasma.

  • Quantify the peptide concentration in the plasma samples using a validated analytical method.

  • Calculate the pharmacokinetic parameters, including the Area Under the Curve (AUC), for both IV and intranasal administrations.

  • Determine the nasal bioavailability using the formula: Bioavailability (%) = (AUC_nasal / AUC_IV) x 100.

Protocol 2: Solubility and Stability Assessment of a Peptide in a Glycofurol-Based Formulation

This protocol is adapted from a study on the solubility and stability of melatonin in Glycofurol.[2]

Objective: To determine the solubility and short-term stability of a peptide in a Glycofurol co-solvent system.

Materials:

• Peptide of interest

• Glycofurol 75

• Purified water

• Vials

• Shaker or vortex mixer

• Incubator or temperature-controlled chamber (25°C)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector for peptide analysis

Procedure:

• Solubility Determination:

  • Prepare a 20% (w/w) Glycofurol solution by mixing Glycofurol 75 and purified water.

  • Add an excess amount of the peptide to a known volume of the 20% Glycofurol solution in a vial.

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).

  • Centrifuge the suspension to separate the undissolved peptide.

  • Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent.

  • Analyze the diluted sample by HPLC to determine the peptide concentration. The concentration represents the solubility of the peptide in the co-solvent.

• Stability Study:

  • Prepare a peptide solution in the 20% (w/w) Glycofurol solution at a concentration below its determined solubility.

  • Dispense the solution into multiple vials, seal them, and store them at 25°C.

  • At predetermined time points (e.g., 0, 7, 14, 28, and 45 days), withdraw a vial and analyze the peptide concentration by HPLC.

  • Assess the stability by monitoring the percentage of the initial peptide concentration remaining over time. Look for the appearance of any degradation peaks in the chromatogram.

Visualizations

Experimental Workflow for Nasal Bioavailability Study

Caption: Workflow for determining the nasal bioavailability of a peptide with Glycofurol.

Logical Relationship of Glycofurol's Penetration Enhancement Mechanism

Caption: Proposed mechanism of Glycofurol as a transdermal penetration enhancer.

References

• 1. nbinno.com [nbinno.com]
• 2. Development of Stable Liquid Glucagon Formulations for Use in Artificial Pancreas - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Glycofurol-Based Gels in Topical Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques for developing and characterizing Glycofurol-based gels for the topical application of active pharmaceutical ingredients (APIs), with a particular focus on poorly water-soluble drugs. The protocols and data presented are derived from foundational studies in the field and are intended to serve as a guide for formulation development, optimization, and evaluation.

Introduction to Glycofurol in Topical Formulations

Glycofurol, a derivative of tetrahydrofurfuryl alcohol polyethylene glycol ether, is a well-tolerated and effective solvent for a wide range of APIs with low water solubility.[1] Its use as a primary vehicle in gel formulations allows for the creation of homogenous, transparent gels, which can be challenging to achieve with traditional aqueous-based systems for hydrophobic drugs.[1] This characteristic is particularly advantageous for topical delivery, where aesthetic appeal and ease of application are crucial for patient compliance. Furthermore, Glycofurol itself has been noted for its potential as an absorption enhancer.[1]

Formulation Development of Glycofurol-Based Gels

The development of a Glycofurol-based gel involves the careful selection of a gelling agent to achieve the desired viscosity, bioadhesion, and release characteristics. Common gelling agents compatible with Glycofurol include Carbopol® polymers (e.g., Carbopol 974P), Gantrez™ polymers (e.g., Gantrez AN 119), and polyvinylpyrrolidone (PVP).[1] The concentration of the gelling agent is a critical parameter that influences the gel's physical properties.[1]

Impact of Gelling Agent on Gel Properties

The choice and concentration of the gelling agent significantly affect the rheological and bioadhesive properties of the formulation. An increase in polymer concentration generally leads to higher viscosity and, in some cases, can decrease bioadhesion and spreadability.[1] To achieve an optimal balance of properties, a combination of polymers can be utilized. For instance, combining a polymer with good viscosity and adhesion (like Gantrez or Carbopol) with one that offers excellent spreadability (like PVP) can result in a more elegant and effective final product.[1]

Table 1: Composition and Physical Properties of Naproxen-Glycofurol Gels with Binary Gelling Agents [1]

Formulation Code	Gelling Agent Composition (% w/w)	Viscosity (cP)	Bioadhesive Force (dyne/cm²)	Spreadability (cm²/g)
Cb 1% : PVP 15%	Carbopol 974P (1.0), PVP K30 (15.0)	18,500 ± 1,230	1,890 ± 150	28.5 ± 2.1
GZ 1% : PVP 15%	Gantrez AN 119 (1.0), PVP K30 (15.0)	20,100 ± 1,540	2,150 ± 180	27.8 ± 1.9

Incorporation of Penetration Enhancers

To improve the transdermal delivery of the API, penetration enhancers can be incorporated into the Glycofurol-based gel. Transcutol® (diethylene glycol monoethyl ether) is a notable example that is miscible with Glycofurol and has been shown to significantly increase the flux of drugs across the skin.[1][2][3] The concentration of the penetration enhancer must be optimized, as its effect is concentration-dependent.[1]

Characterization of Glycofurol-Based Gels

Thorough characterization is essential to ensure the quality, stability, and performance of the developed gel formulation. Key parameters to evaluate include:

• Physical Appearance: Visual inspection for color, clarity, and homogeneity.

• pH: Measurement to ensure compatibility with the skin.

• Drug Content: Quantification of the API to ensure uniformity.

• Rheology: Assessment of viscosity and flow properties.

• Spreadability: Determination of the ease of application.

• Bioadhesion: Measurement of the force required to detach the gel from a skin-like surface.

In Vitro Performance Testing

In Vitro Drug Release

In vitro release studies are performed to understand the rate at which the API is released from the gel matrix. A common method involves the use of a Franz diffusion cell with a synthetic membrane.

Table 2: In Vitro Permeation of Naproxen from Various Glycofurol-Based Gel Formulations [1]

Gelling Agent (% w/w)	Permeation Rate (µg/cm²/h)	Accumulated Amount at 24h (µg/cm²)
PVP (20%)	117.0 ± 32.3	3,092.5 ± 116.3
PVP (25%)	104.9 ± 40.3	2,789.3 ± 131.4
PVP (30%)	103.0 ± 29.9	2,359.8 ± 127.9
Carbopol (1.5%)	141.3 ± 18.9	2,441.2 ± 119.7
Carbopol (2.5%)	130.5 ± 19.3	2,398.4 ± 141.3
Carbopol (4.0%)	114.4 ± 27.8	1,970.6 ± 223.8
Gantrez (2.5%)	161.2 ± 29.2	3,462.4 ± 212.8
Gantrez (5.0%)	135.4 ± 21.8	2,785.2 ± 129.8
Gantrez (7.5%)	84.6 ± 37.6	1,842.3 ± 208.4
Cb 1% : PVP 15%	133.3 ± 22.8	3,245.6 ± 209.4
GZ 1% : PVP 15%	136.9 ± 29.5	3,452.8 ± 226.9

Ex Vivo Skin Permeation

To better predict in vivo performance, ex vivo skin permeation studies are conducted using excised animal or human skin. These studies provide key parameters such as steady-state flux (Jss), permeability coefficient (Kp), and penetration index (PI).

Table 3: Effect of Transcutol® on Skin Permeation Parameters of an Optimized Naproxen-Glycofurol Gel [1]

Transcutol® Conc. (% w/w)	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h x 10⁻³)	Penetration Index (PI)
0 (Control)	45.8 ± 9.8	0.916 ± 0.19	1.00
1	80.6 ± 11.2	1.612 ± 0.22	1.76
2	138.3 ± 15.4	2.766 ± 0.31	3.02
4	55.2 ± 8.5	1.104 ± 0.17	1.20

Stability Testing

Stability studies are crucial to determine the shelf-life of the formulation. The gel should be stored under controlled temperature and humidity conditions, and evaluated at specified time points for any changes in its physical and chemical properties.[1]

Experimental Protocols

Protocol for Preparation of Glycofurol-Based Gel

• Weigh the required amount of the gelling agent(s) (e.g., Carbopol 974P, Gantrez AN 119, PVP K30).

• Disperse the gelling agent(s) in a calculated amount of Glycofurol in a suitable vessel.

• Homogenize the dispersion using a high-shear mixer (e.g., Ultraturax T 25) at approximately 9,000 rpm for 5 minutes, or until a transparent and uniform dispersion is formed.[1]

• If incorporating an API, dissolve the accurately weighed amount of the API in the Glycofurol prior to the addition of the gelling agent.

• If using a penetration enhancer like Transcutol, add it to the Glycofurol-API mixture before adding the gelling agent.[1]

• Degas the final gel under vacuum to remove any entrapped air bubbles.

• Store the gel at room temperature for at least 24 hours before further analysis to allow for complete hydration of the polymer.[1]

Protocol for Rheological Characterization

• Use a cone and plate rheometer to measure the viscosity and flow properties of the gel.

• Calibrate the instrument using standard viscosity fluids.

• Allow the gel sample to equilibrate to the desired temperature (e.g., 25 ± 1°C or 32 ± 1°C to mimic skin temperature) for 30 minutes before measurement.[1]

• Carefully apply the sample to the lower plate of the rheometer, avoiding the introduction of air bubbles or shearing of the gel.

• Set the gap between the cone and plate to a specified value (e.g., 0.40 mm).

• Rotate the spindle at a defined speed (e.g., 200 rpm) and record the viscosity readings.[1]

• To determine the flow properties, conduct a shear rate sweep and plot the shear stress versus the shear rate.

Protocol for In Vitro Skin Permeation Study

• Prepare excised animal (e.g., rat) or human skin by carefully removing subcutaneous fat and trimming it to the appropriate size for the diffusion cell.

• Mount the skin on a Franz-type diffusion cell with the stratum corneum facing the donor compartment. The diffusional area should be known (e.g., 1.7 cm²).[1]

• Fill the receptor compartment with a suitable receptor medium (e.g., phosphate buffer saline pH 7.4, with a co-solvent like ethanol if needed to maintain sink conditions) and ensure it is free of air bubbles. The volume of the receptor compartment should be known (e.g., 12 ml).[1]

• Maintain the temperature of the system at 37 ± 0.5°C using a water bath to ensure a skin surface temperature of approximately 32°C.[1]

• Accurately weigh and apply a known amount of the gel formulation (e.g., 1 g) to the skin surface in the donor compartment.[1]

• At predetermined time intervals, withdraw an aliquot of the receptor medium for analysis and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Analyze the concentration of the API in the collected samples using a validated analytical method (e.g., HPLC).

• Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux (Jss) from the linear portion of the plot.

Visualizations

Caption: Experimental workflow for developing and evaluating Glycofurol-based gels.

Caption: Signaling pathway of topical NSAIDs in dermal cells.

References

• 1. Evaluation of Glycofurol-Based Gel as a New Vehicle for Topical Application of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Transcutol® P Containing SLNs for Improving 8-Methoxypsoralen Skin Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Oral Drug Delivery: Glycofurol as a Key Enabler for Enhanced Bioavailability

For Immediate Release

Shanghai, China – December 9, 2025 – In the continuous quest to improve the therapeutic efficacy of oral medications, pharmaceutical researchers and drug development professionals are increasingly turning to innovative excipients to overcome the challenge of poor drug bioavailability. Glycofurol, a versatile and safe pharmaceutical solvent, is emerging as a powerful tool in this endeavor. These application notes provide detailed protocols and data on leveraging Glycofurol to significantly enhance the oral bioavailability of poorly soluble drugs, with a specific focus on its application in Self-Microemulsifying Drug Delivery Systems (SMEDDS).

Introduction to Glycofurol and its Role in Bioavailability Enhancement

Glycofurol, a tetrahydrofurfuryl alcohol polyethylene glycol ether, is a clear, colorless, and almost odorless liquid with a high capacity to dissolve a wide range of poorly water-soluble active pharmaceutical ingredients (APIs).[1] Its primary application in oral drug delivery lies in its ability to act as a co-solvent or co-surfactant in lipid-based formulations, such as Self-Microemulsifying Drug Delivery Systems (SMEDDS). These systems are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water microemulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids.[2]

The key mechanisms through which Glycofurol enhances oral bioavailability include:

• Improved Solubilization: Glycofurol effectively dissolves hydrophobic drugs, enabling their incorporation into lipid-based formulations at therapeutically relevant concentrations.

• Enhanced Dissolution: By presenting the drug in a pre-dissolved state within the SMEDDS, the dissolution step, which is often the rate-limiting factor for poorly soluble drugs, is bypassed.

• Increased Permeability: The resulting fine microemulsion droplets provide a large surface area for drug absorption across the intestinal membrane.

• Potential P-glycoprotein (P-gp) Inhibition: Some components of SMEDDS, including co-surfactants like Glycofurol, may inhibit the P-gp efflux pump, a key transporter that actively removes drugs from intestinal cells back into the lumen, thereby increasing the net drug absorption.[2]

Application Showcase: Lurasidone Hydrochloride SMEDDS

To illustrate the practical application of a Glycofurol-like co-surfactant, we present a case study on a Self-Microemulsifying Drug Delivery System (SMEDDS) for Lurasidone Hydrochloride (LH), an atypical antipsychotic drug with poor oral bioavailability. In this study, Transcutol HP, a compound with similar functional properties to Glycofurol, was used as the co-surfactant.[2]

Optimized Formulation

The optimized SMEDDS formulation for Lurasidone Hydrochloride was developed using Capmul MCM C8 as the oil phase, Cremophor EL as the surfactant, and Transcutol HP as the co-surfactant. The optimal ratio of surfactant to co-surfactant was found to be 3:1.[2]

In Vitro Performance

The in vitro drug release studies demonstrated a significantly enhanced dissolution of Lurasidone Hydrochloride from the SMEDDS formulation compared to a simple suspension. Over 98% of the drug was released from the SMEDDS within a short period in phosphate buffer at pH 6.8.[2]

In Vivo Bioavailability Enhancement

Pharmacokinetic studies in rats revealed a substantial improvement in the oral bioavailability of Lurasidone Hydrochloride when administered as a SMEDDS formulation compared to a suspension.

Table 1: Pharmacokinetic Parameters of Lurasidone Hydrochloride Formulations in Rats [2]

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
LH Suspension	150.3 ± 25.8	4.0	1234.5 ± 210.7	100
LH-SMEDDS	410.2 ± 55.1	2.0	3605.7 ± 450.2	292.1

The Area Under the Curve (AUC) for the LH-SMEDDS was 2.92 times higher than that of the LH suspension, indicating a nearly three-fold increase in oral bioavailability.[2]

Experimental Protocols

Protocol for Preparation of Lurasidone Hydrochloride SMEDDS

Objective: To prepare a self-microemulsifying drug delivery system for Lurasidone Hydrochloride.

Materials:

• Lurasidone Hydrochloride (API)

• Capmul MCM C8 (Oil)

• Cremophor EL (Surfactant)

• Transcutol HP (Co-surfactant, a functional equivalent to Glycofurol)

• Vortex mixer

• Analytical balance

Procedure:

• Accurately weigh the required quantities of Capmul MCM C8, Cremophor EL, and Transcutol HP in a glass vial. The ratio of surfactant (Cremophor EL) to co-surfactant (Transcutol HP) should be maintained at 3:1 (w/w).

• Mix the components thoroughly using a vortex mixer until a homogenous isotropic mixture is formed.

• Add the accurately weighed Lurasidone Hydrochloride to the mixture.

• Continue vortexing until the drug is completely dissolved, resulting in a clear, pale-yellow solution.

• Store the prepared SMEDDS formulation in a well-closed container at room temperature, protected from light.

Protocol for In Vitro Dissolution Study

Objective: To evaluate the in vitro release profile of Lurasidone Hydrochloride from the SMEDDS formulation.

Apparatus:

• USP Dissolution Apparatus II (Paddle type)

• Dissolution vessels

• Syringes with filters (0.45 µm)

• HPLC system for drug analysis

Dissolution Medium: 900 mL of phosphate buffer (pH 6.8).

Procedure:

• Set the temperature of the dissolution medium to 37 ± 0.5 °C and the paddle speed to 50 rpm.

• Encapsulate the LH-SMEDDS formulation (equivalent to a specific dose of Lurasidone Hydrochloride) in a hard gelatin capsule.

• Place the capsule in the dissolution vessel.

• Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes).

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the collected samples through a 0.45 µm syringe filter.

• Analyze the concentration of Lurasidone Hydrochloride in the samples using a validated HPLC method.

• Calculate the cumulative percentage of drug released at each time point.

Protocol for In Vivo Pharmacokinetic Study in Rats

Objective: To determine and compare the oral bioavailability of Lurasidone Hydrochloride from the SMEDDS formulation and a control suspension.

Animals: Male Wistar rats (200-250 g).

Formulations:

• Test Formulation: LH-SMEDDS

• Control Formulation: Lurasidone Hydrochloride suspension in 0.5% w/v carboxymethyl cellulose (CMC) solution.

Procedure:

• Fast the rats overnight (approximately 12 hours) before the experiment, with free access to water.

• Divide the rats into two groups (n=6 per group).

• Administer the test and control formulations orally via gavage at a specified dose of Lurasidone Hydrochloride.

• Collect blood samples (approximately 0.25 mL) from the retro-orbital plexus at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized microcentrifuge tubes.

• Centrifuge the blood samples at 10,000 rpm for 10 minutes to separate the plasma.

• Store the plasma samples at -20 °C until analysis.

• Determine the concentration of Lurasidone Hydrochloride in the plasma samples using a validated HPLC method.

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizing the Process: Diagrams

Caption: Experimental workflow for developing and evaluating Glycofurol-based SMEDDS.

Caption: Mechanism of bioavailability enhancement by Glycofurol in SMEDDS.

Conclusion

Glycofurol and functionally similar excipients are invaluable tools for the modern drug development professional. As demonstrated through the case study of a Lurasidone Hydrochloride SMEDDS, the incorporation of such co-surfactants can lead to a significant improvement in the oral bioavailability of poorly soluble drugs. The protocols provided herein offer a practical framework for researchers and scientists to explore the potential of Glycofurol in their own oral drug delivery projects, paving the way for more effective and reliable oral therapies.

References

• 1. Enhanced oral bioavailability of lurasidone by self-nanoemulsifying drug delivery system in fasted state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Self microemulsifying drug delivery system of lurasidone hydrochloride for enhanced oral bioavailability by lymphatic targeting: In vitro, Caco-2 cell line and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Glycofurol as a Penetration Enhancer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the research methods used to evaluate Glycofurol as a potential penetration enhancer for topical and transdermal drug delivery systems. The included protocols offer detailed, step-by-step guidance for key in vitro, ex vivo, and visualization experiments.

Introduction to Glycofurol in Dermal Drug Delivery

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile solvent used in various pharmaceutical formulations.[1][2] Due to its good skin tolerability, it is often employed as a vehicle or co-solvent in topical preparations for drugs with poor water solubility.[1][3] While its primary role is often as a solvent, Glycofurol is also investigated for its potential to enhance the penetration of active pharmaceutical ingredients (APIs) through the stratum corneum, the outermost layer of the skin.

The mechanism by which glycols, in general, enhance skin penetration involves interaction with the lipids and proteins within the stratum corneum, leading to a temporary and reversible disruption of this barrier.[4][5] This can increase the diffusion of drug molecules into the deeper layers of the skin. However, it is important to note that much of the available research on Glycofurol's penetration-enhancing effects is in the context of its use in combination with other known enhancers, such as Transcutol®.[1][3][6]

Research Methods for Evaluating Penetration Enhancement

A multi-faceted approach employing in vitro, ex vivo, and in vivo studies is crucial for a thorough evaluation of Glycofurol's potential as a penetration enhancer.

In Vitro Permeation Testing (IVPT) using Franz Diffusion Cells

Application: IVPT with Franz diffusion cells is the gold standard for assessing the permeation of a drug through a membrane from a topical formulation.[7] This method allows for the determination of key permeation parameters, providing a quantitative measure of a formulation's ability to deliver a drug across the skin.

Principle: A Franz diffusion cell consists of a donor chamber, where the formulation is applied, and a receptor chamber containing a fluid that mimics physiological conditions. The two chambers are separated by a membrane, which can be synthetic or a biological tissue like excised skin.[7] Samples are collected from the receptor chamber at various time points to quantify the amount of drug that has permeated through the membrane.

Experimental Protocol: In Vitro Permeation Study using Franz Diffusion Cells

Objective: To quantify the in vitro permeation of a model drug from a Glycofurol-containing formulation through a synthetic membrane or excised skin.

Materials:

• Franz diffusion cells

• Membrane (e.g., Strat-M® synthetic membrane, excised porcine or human skin)

• Receptor medium (e.g., phosphate-buffered saline (PBS) pH 7.4, potentially with a solubilizing agent to maintain sink conditions)

• Test formulation (drug in a Glycofurol-based vehicle)

• Control formulation (drug in a vehicle without Glycofurol)

• Magnetic stirrer and stir bars

• Water bath or heating block to maintain 32°C ± 1°C at the membrane surface

• Syringes and needles for sampling

• HPLC vials

• High-Performance Liquid Chromatography (HPLC) system for drug quantification[3]

Procedure:

• Membrane Preparation:

  • If using excised skin, carefully remove subcutaneous fat and trim to the appropriate size. Equilibrate the skin in PBS for 30 minutes before mounting.[3]

  • If using a synthetic membrane, handle with forceps to avoid contamination.

• Franz Cell Assembly:

  • Mount the membrane between the donor and receptor chambers, ensuring the stratum corneum side faces the donor chamber.[3]

  • Clamp the chambers together securely to prevent leakage.

• Receptor Chamber Filling:

  • Fill the receptor chamber with pre-warmed (37°C) and degassed receptor medium, ensuring no air bubbles are trapped beneath the membrane.

  • Place a small magnetic stir bar in the receptor chamber.

• Temperature Equilibration:

  • Place the assembled Franz cells in the heating block or water bath and allow the system to equilibrate to 32°C ± 1°C at the membrane surface for at least 30 minutes.

• Formulation Application:

  • Apply a precise amount of the test or control formulation (e.g., 10 mg/cm²) evenly onto the surface of the membrane in the donor chamber.[1]

  • Cover the donor chamber opening to prevent evaporation.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a specific volume (e.g., 200 µL) of the receptor medium from the sampling arm.[1]

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium to maintain a constant volume and sink conditions.[1]

• Sample Analysis:

  • Analyze the collected samples for drug concentration using a validated HPLC method.[3]

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount of drug permeated versus time.

  • Determine the steady-state flux (Jss) from the slope of the linear portion of the plot.

  • Calculate the permeability coefficient (Kp) using the equation: Kp = Jss / Cd, where Cd is the concentration of the drug in the donor formulation.

  • Calculate the enhancement ratio (ER) by dividing the flux of the drug from the Glycofurol-containing formulation by the flux from the control formulation.

Tape Stripping

Application: Tape stripping is a minimally invasive technique used to sequentially remove layers of the stratum corneum.[8][9][10][11] It is employed to determine the concentration of a topically applied drug within the stratum corneum, providing insights into drug retention and distribution in the outermost skin layer.[10]

Principle: An adhesive tape is pressed onto the skin surface and then rapidly removed, taking with it a layer of corneocytes. This process is repeated multiple times to access deeper layers of the stratum corneum. The amount of drug in each tape strip is then quantified.[4][12]

Experimental Protocol: Tape Stripping for Stratum Corneum Drug Quantification

Objective: To determine the amount and distribution of a model drug within the stratum corneum following topical application of a Glycofurol-containing formulation.

Materials:

• Adhesive tapes (e.g., D-Squame®, Scotch® Magic™ Tape)

• Forceps

• Scissors

• Extraction solvent (e.g., methanol, acetonitrile)

• Vials for tape extraction

• Vortex mixer

• Centrifuge

• HPLC system for drug quantification[13]

Procedure:

• Formulation Application:

  • Apply a defined amount of the test formulation to a specific area of ex vivo skin or in vivo on a volunteer's forearm.

  • Allow the formulation to remain on the skin for a predetermined period (e.g., 4 hours).

• Removal of Excess Formulation:

  • Gently wipe the application site to remove any unabsorbed formulation.

• Tape Stripping:

  • Apply the first adhesive tape to the treatment area and press down firmly with a consistent pressure (e.g., using a roller) for a set time (e.g., 10 seconds).

  • Rapidly remove the tape in a single, smooth motion.

  • Repeat the process with subsequent tapes (e.g., up to 20 strips) on the same skin area.

• Sample Preparation:

  • Place each tape strip (or a pool of consecutive strips) into a vial containing a known volume of extraction solvent.

• Drug Extraction:

  • Vortex the vials for an extended period (e.g., 30 minutes) to extract the drug from the tape strips.

  • Centrifuge the vials to pellet any debris.

• Sample Analysis:

  • Analyze the supernatant for drug concentration using a validated HPLC method.[13]

• Data Analysis:

  • Calculate the amount of drug per tape strip (µ g/strip ).

  • Plot the amount of drug per strip versus the strip number to visualize the drug distribution profile within the stratum corneum.

  • Calculate the total amount of drug recovered from the stratum corneum.

Confocal Laser Scanning Microscopy (CLSM)

Application: CLSM is a non-invasive imaging technique that allows for the visualization of fluorescently labeled molecules within the skin at high resolution.[14] It is used to qualitatively and semi-quantitatively assess the penetration depth and distribution of a drug or the vehicle itself within the different layers of the skin.[14]

Principle: A focused laser beam scans the sample, and the emitted fluorescence is detected through a pinhole aperture, which rejects out-of-focus light. This allows for the creation of sharp, optical sections of the skin at different depths. By stacking these sections, a 3D reconstruction of the penetration pathway can be generated.[14]

Experimental Protocol: Visualization of Skin Penetration using CLSM

Objective: To visualize the penetration of a fluorescently labeled model drug or a fluorescent dye incorporated into a Glycofurol-containing formulation into ex vivo human or porcine skin.

Materials:

• Confocal Laser Scanning Microscope

• Fluorescently labeled drug or a fluorescent dye (e.g., Nile Red, Rhodamine B)

• Test formulation (with fluorescent marker in a Glycofurol-based vehicle)

• Control formulation (with fluorescent marker in a vehicle without Glycofurol)

• Excised human or porcine skin

• Microscope slides and coverslips

• Tissue embedding medium (e.g., OCT compound)

• Cryostat for sectioning (optional, for cross-sectional imaging)

Procedure:

• Skin Preparation and Formulation Application:

  • Prepare the excised skin as described in the Franz diffusion cell protocol.

  • Apply the fluorescently labeled formulation to the skin surface and incubate for a specific period (e.g., 6 hours) under controlled temperature and humidity.

• Sample Preparation for Imaging:

  • After incubation, gently wipe the skin surface to remove excess formulation.

  • For en-face imaging, mount the skin sample directly on a microscope slide.

  • For cross-sectional imaging, embed the skin sample in OCT compound, freeze it, and cut thin sections (e.g., 20 µm) using a cryostat. Mount the sections on a microscope slide.

• Confocal Imaging:

  • Place the slide on the microscope stage.

  • Select the appropriate laser excitation wavelength and emission filter for the fluorescent marker.

  • Acquire a series of optical sections (z-stack) from the skin surface (stratum corneum) down to the viable epidermis and dermis.

• Image Analysis:

  • Analyze the images to determine the depth of penetration of the fluorescent marker.

  • Compare the fluorescence intensity and distribution between the test and control formulations.

  • Generate 3D reconstructions of the penetration pathways if desired.

Data Presentation

Quantitative data from the evaluation of Glycofurol as a penetration enhancer should be summarized in clear and concise tables for easy comparison.

Table 1: In Vitro Permeation Parameters of a Model Drug with and without Glycofurol

Formulation	Steady-State Flux (Jss) (µg/cm²/h)	Permeability Coefficient (Kp) (cm/h)	Enhancement Ratio (ER)	Lag Time (h)
Control (without Glycofurol)	Value	Value	1.0	Value
Test (with X% Glycofurol)	Value	Value	Value	Value
Test (with Y% Glycofurol)	Value	Value	Value	Value

Note: The enhancement of permeation in some studies using Glycofurol-based gels has been attributed to the presence of other enhancers like Transcutol®.[1][3][6]

Table 2: Quantification of Drug in Stratum Corneum via Tape Stripping

Formulation	Total Drug in Stratum Corneum (µg/cm²)	Drug in First 5 Strips (µg/cm²)	Drug in Strips 6-10 (µg/cm²)	Drug in Strips 11-15 (µg/cm²)
Control (without Glycofurol)	Value	Value	Value	Value
Test (with X% Glycofurol)	Value	Value	Value	Value

Visualization of Workflows and Pathways

Graphviz (DOT language) can be used to create clear diagrams of experimental workflows and potential mechanisms of action.

Caption: Overall experimental workflow for evaluating Glycofurol.

Caption: Potential skin penetration pathways for topical formulations.

Caption: Postulated mechanism of action for glycol-based penetration enhancers.

Safety and Regulatory Considerations

While Glycofurol is generally considered to have good skin tolerability, it is essential to conduct safety and irritation studies, especially at higher concentrations or in novel formulations.[1][3] Standard in vivo skin irritation tests, such as the Draize test on animal models, can be performed to assess erythema and edema.[3] Additionally, in vitro models using reconstructed human epidermis are becoming increasingly prevalent for assessing skin irritation potential.[14]

Conclusion

The evaluation of Glycofurol as a penetration enhancer requires a systematic approach using a combination of in vitro permeation studies, stratum corneum analysis, and advanced visualization techniques. While existing literature suggests its primary role as a solvent, further research focusing on its concentration-dependent effects as a sole enhancer is needed to fully elucidate its potential in enhancing dermal and transdermal drug delivery. The protocols and methods outlined in these application notes provide a robust framework for conducting such investigations.

References

• 1. Evaluation of Glycofurol-Based Gel as a New Vehicle for Topical Application of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phexcom.com [phexcom.com]
• 3. researchgate.net [researchgate.net]
• 4. The effects of glycols on molecular mobility, structure, and permeability in stratum corneum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of the Drug Penetration Enhancer Propylene Glycol Interacting with Skin Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of physical characterization, skin permeation of naproxen from glycofurol-based topical gel [wisdomlib.org]
• 7. researchgate.net [researchgate.net]
• 8. View of Optimization of physical characterization, skin permeation of naproxen from glycofurol-based topical gel [asiapharmaceutics.info]
• 9. chemicalbook.com [chemicalbook.com]
• 10. The tape-stripping technique as a method for drug quantification in skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Tape-Stripping Technique as a Method for Drug Quantification in Skin | Journal of Pharmacy & Pharmaceutical Sciences [journals.library.ualberta.ca]
• 12. Quantification of Chemical Uptake into the Skin by Vibrational Spectroscopies and Stratum Corneum Sampling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. myskindx.com [myskindx.com]
• 14. downloads.regulations.gov [downloads.regulations.gov]

Technical Notes & Optimization

Glycofurol Drug Solubility Optimization: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Glycofurol concentration to maximize drug solubility.

Frequently Asked Questions (FAQs)

Q1: What is Glycofurol and what is its primary application in drug formulation?

Glycofurol, also known as tetraglycol, is a versatile solvent used extensively in pharmaceutical formulations.[] Its main function is to enhance the solubility of hydrophobic (poorly water-soluble) drugs, making it particularly valuable for developing injectable solutions.[] By increasing a drug's solubility, Glycofurol can significantly improve its bioavailability.[] It is often used as a solvent in parenteral products for intravenous or intramuscular injections at concentrations up to 50% v/v.[2]

Q2: How do I determine the optimal concentration of Glycofurol for my drug?

The optimal concentration of Glycofurol depends on the specific drug's properties, the desired dosage form, and the route of administration.[3] A systematic approach is recommended:

• Determine the drug's intrinsic solubility: First, establish the baseline solubility of the drug in aqueous media.

• Create a concentration gradient: Prepare a series of formulations with increasing concentrations of Glycofurol.

• Measure equilibrium solubility: Use a method like the shake-flask technique to determine the drug's solubility in each formulation.[4][5]

• Evaluate other critical parameters: Assess the viscosity, stability, and potential for precipitation in the formulations.[6] An increase in viscosity can affect the manufacturability and injectability of the product.[6]

• Select the optimal concentration: The ideal concentration will be the lowest amount of Glycofurol that achieves the desired solubility without introducing issues like high viscosity or instability.

Q3: My drug is precipitating out of the Glycofurol solution. What should I do?

Drug precipitation can occur due to several factors, including supersaturation, temperature changes, or interactions with other excipients. To troubleshoot this, consider the following:

• pH Adjustment: Ensure the pH of the formulation is optimal for your drug's solubility.

• Co-solvents: The addition of a co-solvent can sometimes improve drug solubility and prevent precipitation.

• Temperature Control: Assess the impact of temperature on your formulation's stability. Some drugs may precipitate at lower temperatures.

• Excipient Compatibility: Investigate potential interactions between your drug and other excipients in the formulation.[7]

Q4: What are the common stability and storage concerns with Glycofurol?

Glycofurol is generally stable when stored under nitrogen in a well-closed container, protected from light, in a cool, dry place.[2] It is incompatible with strong oxidizing agents.[2][8] Formulations containing Glycofurol should undergo rigorous stability testing, including accelerated stability studies, to ensure the product remains safe and effective throughout its shelf life.[9][10]

Q5: Are there any known incompatibilities between Glycofurol and other common excipients?

While Glycofurol is compatible with many common pharmaceutical excipients, potential interactions can occur.[2] It is crucial to conduct drug-excipient compatibility studies during the pre-formulation stage.[11] These studies help identify any physical or chemical interactions that could affect the stability, efficacy, or safety of the final product.[11] Techniques like Differential Scanning Calorimetry (DSC) and High-Performance Liquid Chromatography (HPLC) can be used to detect incompatibilities.[12]

Q6: How does Glycofurol concentration affect the viscosity of a formulation?

The viscosity of a Glycofurol-based formulation generally increases with higher concentrations of Glycofurol.[13] High viscosity can pose challenges during manufacturing, such as mixing and filling, and can also affect the injectability of parenteral products.[6] It is essential to find a balance between achieving the desired solubility and maintaining an acceptable viscosity for the intended application.

Q7: What are the safety and toxicity considerations for Glycofurol?

Glycofurol is generally considered a relatively nontoxic and nonirritant material at the concentrations used in pharmaceutical formulations.[2] However, it can be an irritant when used undiluted.[2] While considered safe within established pharmaceutical limits, Glycofurol can be toxic at high concentrations.[] Regulatory bodies like the FDA have approved its use in specific applications, such as a cosolvent in parenteral formulations.[]

Troubleshooting Guides

Guide 1: Troubleshooting Drug Precipitation in Glycofurol Formulations

Step	Action	Rationale
1	Verify Drug Purity and Form	Impurities or a different polymorphic form of the drug can have lower solubility.
2	Review Formulation pH	The solubility of ionizable drugs is highly pH-dependent. Adjust the pH to a range where the drug is most soluble.
3	Evaluate Glycofurol Concentration	The solution may be supersaturated. Try reducing the drug concentration or slightly increasing the Glycofurol concentration.
4	Assess Temperature Effects	Observe the formulation at different temperatures. If precipitation occurs upon cooling, the formulation may require storage at a controlled room temperature.
5	Investigate Excipient Interactions	Systematically remove or replace other excipients to identify any that may be causing the precipitation.[7]
6	Consider a Co-solvent	Adding a suitable co-solvent might enhance the drug's solubility in the system.

Guide 2: Managing High Viscosity in Formulations

Step	Action	Rationale
1	Measure Viscosity Accurately	Use a calibrated viscometer to quantify the viscosity at relevant temperatures (e.g., manufacturing and administration temperatures).[13]
2	Optimize Glycofurol Concentration	Determine if the Glycofurol concentration can be lowered while still maintaining adequate drug solubility.
3	Evaluate Temperature Effects	Viscosity is temperature-dependent. Assess if slight warming is feasible during manufacturing or administration to reduce viscosity.
4	Screen for Viscosity-Reducing Excipients	Certain excipients can help lower the overall viscosity of the formulation. Conduct compatibility studies before adding new components.

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol outlines the widely used shake-flask method for determining the thermodynamic solubility of a drug in a Glycofurol-based vehicle.[4]

Materials:

• Active Pharmaceutical Ingredient (API)

• Glycofurol-based solvent system

• Volumetric flasks

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Validated analytical method (e.g., HPLC)

Procedure:

• Add an excess amount of the API to a flask containing a known volume of the Glycofurol-based solvent system. The excess solid drug should be visible.[4]

• Seal the flasks and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed (e.g., 100 rpm).[5]

• Equilibrate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[4]

• After equilibration, stop the shaker and allow the undissolved solids to settle.

• Carefully withdraw an aliquot of the supernatant.

• Separate the undissolved solids from the saturated solution by centrifugation followed by filtration through a chemically inert filter.[14]

• Quantify the concentration of the dissolved drug in the clear filtrate using a validated analytical method.[4][14]

Protocol 2: Viscosity Measurement of Glycofurol-Based Formulations

This protocol describes the measurement of viscosity for Glycofurol formulations.

Materials:

• Glycofurol-based drug formulation

• Calibrated viscometer or rheometer (e.g., cone and plate or concentric cylinder type)

• Temperature-controlled water bath

Procedure:

• Calibrate the viscometer according to the manufacturer's instructions using standard viscosity fluids.

• Equilibrate the drug formulation to the desired temperature (e.g., 25°C) in a water bath.

• Load the sample into the viscometer, ensuring no air bubbles are trapped.

• Allow the sample to thermally equilibrate within the instrument for a set period.

• Perform the viscosity measurement at a defined shear rate or over a range of shear rates to characterize the flow behavior.

• Record the viscosity, typically in centipoise (cP) or millipascal-seconds (mPa·s).

• Repeat the measurement at different temperatures if required for the study.

Data Presentation

Table 1: Typical Physical Properties of Glycofurol 75

Property	Value
Appearance	Clear, colorless, almost odorless liquid[2]
Synonyms	Tetraglycol, a-(tetrahydrofuranyl)-w-hydroxy-poly(oxyethylene)[2]
Density (at 20°C)	1.070–1.090 g/cm³[2]
Boiling Point	80–100 °C[2]
Dynamic Viscosity (at 20°C)	8–18 mPa·s[2]
Molecular Weight (average)	190.24[2]

Table 2: Solubility of Glycofurol in Various Solvents

Solvent	Solubility at 20°C
Water	Miscible in all proportions[2]
Ethanol (95%)	Miscible in all proportions[2]
Propylene Glycol	Miscible in all proportions[2]
Polyethylene Glycol 400	Miscible in all proportions[2]
Glycerin	Miscible in all proportions[2]
Castor Oil	Miscible (Cloudiness may occur)[2]
Arachis Oil	Immiscible[2]
Isopropyl Ether	Immiscible[2]

Visualizations

Workflow for Optimizing Glycofurol Concentration

Troubleshooting Logic for Drug Precipitation

Decision Pathway for Excipient Compatibility

References

• 2. phexcom.com [phexcom.com]
• 3. chemos.de [chemos.de]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. The Importance of Viscosity on Pharmaceutical and Bio-Pharmaceutical Processing | Adam fabriwerk [adamfabriwerk.com]
• 7. Co-administration of Intravenous Drugs: Rapidly Troubleshooting the Solid Form Composition of a Precipitate in a Multi-drug Mixture Using On-Site Raman Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemwhat.com [chemwhat.com]
• 9. gmpsop.com [gmpsop.com]
• 10. npra.gov.my [npra.gov.my]
• 11. alfachemic.com [alfachemic.com]
• 12. FORMULATION DEVELOPMENT - A Quick Approach for Evaluation of Drug-Excipient Compatibility: Case of Acetylsalicylic Acid [drug-dev.com]
• 13. Evaluation of Glycofurol-Based Gel as a New Vehicle for Topical Application of Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Glycofurol Stability and Degradation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and mitigating the degradation pathways of Glycofurol. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Glycofurol and why is its stability important?

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile solvent used in parenteral, topical, and intranasal pharmaceutical formulations to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs).[1][2][3][4][5] Its stability is critical because degradation can lead to the formation of impurities that may alter the efficacy and safety of the final drug product.[2][4]

Q2: What are the primary degradation pathways for Glycofurol?

Based on its chemical structure, which contains ether and alcohol functional groups, the primary degradation pathways for Glycofurol are anticipated to be oxidation and, to a lesser extent, photolysis .[1][4][6][7][8] While the ether linkages are generally stable to hydrolysis, extreme pH and high temperatures could potentially lead to hydrolytic degradation.[9][10][11][12]

Q3: What are the likely degradation products of Glycofurol?

While specific degradation products of Glycofurol are not extensively documented in publicly available literature, based on the degradation of similar compounds like polyethylene glycols (PEGs) and tetrahydrofuran derivatives, the following are potential degradants:[13][14][15][16][17][18][19]

• Oxidative Degradants:

  • Hydroperoxides

  • Aldehydes (e.g., formaldehyde)

  • Carboxylic acids (e.g., formic acid) resulting from chain cleavage of the polyethylene glycol moiety.

  • Products of tetrahydrofurfuryl ring opening.

• Photolytic Degradants: Similar to oxidative degradants, as light can initiate oxidation reactions.[20][21]

Q4: What conditions can accelerate Glycofurol degradation?

• Presence of Oxidizing Agents: Glycofurol is incompatible with strong oxidizing agents.[7] Peroxide impurities, often present in other excipients, are a primary concern as they can initiate oxidative degradation.[2][5][6][22][23]

• Exposure to Light: Particularly UV light, which can trigger photolytic degradation and photo-oxidation.[20][21]

• Elevated Temperatures: Heat can accelerate oxidative reactions.[6][8]

• Presence of Metal Ions: Trace metal ions can catalyze oxidative degradation.[24]

• Extreme pH: Although generally stable, prolonged exposure to highly acidic or basic conditions, especially at elevated temperatures, could potentially lead to hydrolysis of the ether linkages.[9]

Troubleshooting Guide

Issue 1: I am observing unexpected peaks in my chromatogram when analyzing a formulation containing Glycofurol.

Potential Cause	Troubleshooting Steps
Glycofurol Degradation	1. Review Formulation Components: Check for the presence of known oxidizing agents or excipients that may contain peroxide impurities (e.g., polysorbates, povidone).[2][5][6][22] 2. Protect from Light: Ensure the formulation is protected from light during preparation and storage.[20] 3. Control Temperature: Avoid excessive heat during manufacturing and storage.[6] 4. Inert Atmosphere: Consider preparing and storing the formulation under an inert atmosphere (e.g., nitrogen) to minimize oxidation.[6][8]
Interaction with API	1. Forced Degradation of Placebo: Prepare and analyze a placebo formulation (without the API) under stress conditions to see if the unexpected peaks are still present. 2. API-Glycofurol Compatibility Study: Conduct a binary mixture study of the API and Glycofurol under stress conditions to identify potential interactions.[25][26]
Contaminated Reagents/Solvents	1. Analyze Blanks: Inject all solvents and reagents used in the sample preparation and analysis to rule out contamination. 2. Use High-Purity Solvents: Ensure the use of HPLC or GC grade solvents.

Issue 2: The potency of my API in a Glycofurol-based formulation is decreasing over time.

Potential Cause	Troubleshooting Steps
API Degradation Induced by Glycofurol Degradants	1. Identify Degradants: Attempt to identify the degradation products using techniques like LC-MS/MS or GC-MS. Formaldehyde, a potential degradant, is known to react with amine-containing APIs.[1][4] 2. Mitigate Glycofurol Degradation: Follow the steps outlined in "Issue 1" to minimize Glycofurol degradation. 3. Use Antioxidants: Consider the addition of a suitable antioxidant to the formulation. However, compatibility of the antioxidant with the API and other excipients must be thoroughly evaluated.[7][8][23][24]
Inherent Instability of the API	1. Review API Stability Profile: Re-evaluate the inherent stability of the API under the formulation's pH and storage conditions. 2. pH Adjustment: If the API is pH-sensitive, adjust the formulation pH to a range where the API is most stable.

Experimental Protocols

Protocol 1: Forced Degradation Study of Glycofurol

Objective: To intentionally degrade Glycofurol under various stress conditions to generate potential degradation products.

Methodology:

• Sample Preparation: Prepare a solution of Glycofurol (e.g., 1 mg/mL) in a suitable solvent (e.g., water or acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 N HCl and heat at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 N NaOH and heat at 60°C for 24 hours.

  • Oxidation: Add 3% H₂O₂ and store at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solution to a photostability chamber (ICH Q1B conditions) for an appropriate duration.

• Neutralization: After the stress period, neutralize the acidic and basic samples.

• Analysis: Analyze the stressed samples, along with an unstressed control, using a suitable stability-indicating analytical method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC Method for Glycofurol

Objective: To develop an HPLC method capable of separating Glycofurol from its potential degradation products.

Methodology:

• Column Selection: Start with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution: Develop a gradient elution method to ensure separation of polar and non-polar compounds. A starting point could be:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 10% B

  • 35-40 min: 10% B

• Detection: Since Glycofurol lacks a strong UV chromophore, use a universal detector such as a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or a Refractive Index (RI) detector.[27] Mass Spectrometry (MS) can also be used for detection and identification of degradants.

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The specificity will be demonstrated by the separation of peaks from the forced degradation study.

Protocol 3: Quantification of Peroxide Impurities in Glycofurol

Objective: To determine the level of peroxide impurities in a batch of Glycofurol.

Methodology:

This protocol is based on the iodometric titration method.

• Reagents:

  • Acetic acid

  • Chloroform

  • Saturated potassium iodide solution

  • 0.01 N Sodium thiosulfate solution

  • Starch indicator solution

• Procedure:

  • Accurately weigh about 5 g of Glycofurol into a conical flask.

  • Add 30 mL of a mixture of acetic acid and chloroform (3:2).

  • Swirl to dissolve the sample.

  • Add 0.5 mL of saturated potassium iodide solution.

  • Allow the solution to stand for one minute, with occasional shaking.

  • Add 30 mL of water.

  • Titrate with 0.01 N sodium thiosulfate, adding starch indicator towards the end of the titration, until the blue color disappears.

  • Perform a blank titration.

• Calculation: Calculate the peroxide value (in meq/kg) using the appropriate formula.

Data Presentation

Table 1: Summary of Forced Degradation Conditions for Glycofurol

Stress Condition	Reagent/Parameter	Duration	Expected Outcome
Acid Hydrolysis	0.1 N HCl at 60°C	24 hours	Minimal to no degradation expected
Base Hydrolysis	0.1 N NaOH at 60°C	24 hours	Minimal to no degradation expected
Oxidation	3% H₂O₂ at RT	24 hours	Significant degradation expected
Thermal	80°C	48 hours	Moderate degradation expected
Photolytic	ICH Q1B	Per guideline	Moderate degradation expected

Table 2: Proposed HPLC Method Parameters for Glycofurol Stability Testing

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detector	CAD, ELSD, or Mass Spectrometer
Column Temperature	30°C

Visualizations

Caption: Proposed degradation pathways for Glycofurol.

Caption: Workflow for investigating Glycofurol degradation.

Caption: Troubleshooting logic for formulation instability.

References

• 1. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. drhothas.com [drhothas.com]
• 5. pharxmonconsulting.com [pharxmonconsulting.com]
• 6. 2024.sci-hub.st [2024.sci-hub.st]
• 7. researchgate.net [researchgate.net]
• 8. Stabilization of pharmaceuticals to oxidative degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Excipient Reactivity and Drug Stability in Formulations - AAPS Newsmagazine [aapsnewsmagazine.org]
• 10. ptacts.uspto.gov [ptacts.uspto.gov]
• 11. Hydrolysis in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 13. par.nsf.gov [par.nsf.gov]
• 14. researchgate.net [researchgate.net]
• 15. [Characteristics of tetrahydrofuran degradation by Pseudomonas oleovorans DT4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Novel tetrahydrofuran (THF) degradation-associated genes and cooperation patterns of a THF-degrading microbial community as revealed by metagenomic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. encyclopedia.pub [encyclopedia.pub]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Photodegradation of Pharmaceuticals Studied with UV Irradiation and Differential Scanning Calorimetry | Academic Journals and Conferences [science.lpnu.ua]
• 21. researchgate.net [researchgate.net]
• 22. [PDF] Evaluation of hydroperoxides in common pharmaceutical excipients. | Semantic Scholar [semanticscholar.org]
• 23. Stabilization of Pharmaceuticals to Oxidative Degradation | Semantic Scholar [semanticscholar.org]
• 24. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 26. thepharmajournal.com [thepharmajournal.com]
• 27. agilent.com [agilent.com]

Technical Support Center: Sterile Filtration of Glycofurol-Containing Formulations

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the sterile filtration of formulations containing Glycofurol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Filter Compatibility

Question: Which sterile filter membranes are compatible with Glycofurol?

Answer: Selecting a filter membrane with appropriate chemical compatibility is critical to prevent filter breakdown, product contamination, and loss of sterility. Glycofurol, being a derivative of tetrahydrofurfuryl alcohol polyethylene glycol ether, has solvent properties that necessitate careful filter selection. While specific compatibility studies for Glycofurol are not extensively published, compatibility can be inferred from its chemical nature and data on similar organic solvents.

Always consult the filter manufacturer's specific chemical compatibility charts for your exact formulation.[1] Preliminary compatibility should be confirmed through laboratory-scale tests before large-scale filtration.

Table 1: General Chemical Compatibility of Common Sterile Filter Membranes with Solvents Similar to Glycofurol

Membrane Material	Alcohols (e.g., Ethanol, IPA)	Ethers (e.g., THF)	Glycols (e.g., Propylene Glycol)	Recommendation for Glycofurol
Polytetrafluoroethylene (PTFE)	Recommended	Recommended	Recommended	Recommended (especially for formulations with high Glycofurol concentration)
Polyvinylidene Fluoride (PVDF)	Recommended	Limited Compatibility	Recommended	Generally Recommended (hydrophilic PVDF may require pre-wetting with a low-surface-tension solvent like IPA)
Polyethersulfone (PES)	Recommended	Not Recommended	Recommended	Limited Compatibility (potential for extractables, testing is crucial)
Nylon (NYL)	Recommended	Not Recommended	Recommended	Limited Compatibility (risk of swelling and extractables)
Cellulose Acetate (CA)	Limited Compatibility	Not Recommended	Recommended	Not Recommended

Source: Inferred from multiple chemical compatibility charts.[2][3][4]

2. High Viscosity and Filter Clogging

Question: My Glycofurol formulation is highly viscous and clogs the filter quickly. What can I do?

Answer: High viscosity is a common challenge with formulations containing co-solvents like Glycofurol, leading to slow flow rates, high back pressure, and premature filter clogging.[5][6][7]

Troubleshooting Steps:

• Optimize Formulation: If possible, adjusting the concentration of Glycofurol or other excipients can reduce the overall viscosity of the solution.[8]

• Increase Filtration Area: Using a larger filter capsule or multiple filters in parallel can distribute the flow and reduce the load on a single membrane area.

• Employ a Prefilter: A prefilter with a larger pore size (e.g., 0.45 µm or larger) placed upstream of the final sterilizing-grade filter (0.22 µm) can remove larger particles and aggregates, protecting the final filter from premature clogging.[9]

• Optimize Process Parameters:

  • Pressure: While increasing pressure can improve flow rate for viscous fluids, it must be done with caution to avoid exceeding the filter's maximum operating pressure and potentially causing a filter rupture. High-pressure sterile filtration (HPSF) systems are designed for this purpose.[6][7]

  • Temperature: Gently warming the formulation (if the active pharmaceutical ingredient is stable at higher temperatures) can significantly reduce its viscosity.

Experimental Protocol: Filterability Study

A filterability study can help determine the optimal filter and process parameters for your specific formulation.

• Objective: To assess the filtration performance of different filter membranes and sizes for a given Glycofurol formulation.

• Materials:

  • Your Glycofurol formulation.

  • A selection of small-scale sterile filter discs (e.g., 25 mm or 47 mm diameter) of different membrane materials (e.g., PTFE, PVDF, PES).

  • A pressure vessel or syringe pump to control the filtration pressure.

  • A balance or graduated cylinder to measure the filtrate volume over time.

• Method:

  • Set up the filtration apparatus with the first filter disc.

  • Apply a constant pressure (e.g., 30 psi) to the system.

  • Record the volume of filtrate collected at regular time intervals until the flow rate significantly decreases or the maximum pressure is reached.

  • Repeat the experiment with other filter types.

  • Calculate the filter throughput (volume of product filtered per unit area of the filter) for each filter.

• Analysis: Compare the throughput and pressure profiles for each filter to select the most suitable option for scale-up.

3. Extractables and Leachables (E&L)

Question: I am concerned about extractables and leachables from the filter interacting with my Glycofurol formulation. How can I mitigate this risk?

Answer: Extractables are compounds that can be forced from a filter under aggressive conditions (e.g., harsh solvents, high temperature), while leachables are compounds that migrate into the drug product under normal processing and storage conditions.[10][11][12] Glycofurol, as a solvent, can potentially increase the propensity for certain compounds to be extracted from the filter matrix.

Mitigation Strategies:

• Filter Selection: Choose a filter material with low extractable profiles and high chemical resistance to your formulation (e.g., PTFE).

• Pre-use Flushing: Flushing the filter with a suitable solvent (e.g., sterile water for injection or the formulation vehicle without the active ingredient) before use can remove many potential leachables.

• Conduct an E&L Study: A formal extractables and leachables study is often a regulatory requirement for parenteral products.[11]

Experimental Protocol: Extractables Study

• Objective: To identify and quantify potential extractable compounds from a sterile filter when exposed to the Glycofurol-containing formulation vehicle.

• Materials:

  • The sterile filter to be evaluated.

  • The formulation vehicle (placebo).

  • A suitable extraction solvent (this may be the placebo itself, or a more aggressive solvent as a worst-case scenario).

  • Analytical instrumentation such as LC-MS and GC-MS for analysis.

• Method:

  • Expose the filter to the extraction solvent under exaggerated conditions of time and temperature (e.g., static soak at 40°C for 72 hours).

  • Collect the extraction solvent.

  • Analyze the solvent using appropriate analytical techniques to identify and quantify any extracted compounds.

• Analysis: A toxicological assessment of the identified extractables is performed to determine any potential risk to patient safety. This data can then be used to guide the design of a leachables study.

4. Filter Integrity Testing

Question: How do I perform a filter integrity test for a filter used with a Glycofurol formulation?

Answer: Filter integrity testing is a critical step to ensure the filter is not damaged and will perform its sterilizing function effectively. Common non-destructive integrity tests include the Bubble Point Test and the Forward Flow (Diffusive Flow) Test. For hydrophobic filters like PTFE, a Water Intrusion Test (WIT) is often employed.[1][13][14]

Experimental Protocol: Bubble Point Test

• Objective: To determine the minimum pressure required to force a liquid out of the largest pores of a wetted filter membrane.

• Materials:

  • The filter to be tested, wetted with an appropriate fluid (e.g., the formulation vehicle or a suitable wetting agent like an alcohol/water mixture, followed by a flush with the vehicle).

  • A source of pressurized gas (e.g., nitrogen or compressed air).

  • A pressure gauge.

  • A beaker of the wetting fluid.

• Method:

  • Thoroughly wet the filter membrane with the chosen fluid.

  • Connect the upstream side of the filter to the pressurized gas source.

  • Submerge the outlet of the filter in the beaker of wetting fluid.

  • Slowly increase the gas pressure on the upstream side.

  • Observe the downstream side for the emergence of a steady stream of bubbles.

  • The pressure at which this steady stream appears is the bubble point.

• Analysis: Compare the measured bubble point value to the manufacturer's specification for that filter. A value below the specification indicates a failed integrity test.

Visual Guides

Logical Workflow for Troubleshooting Filter Clogging

Caption: Troubleshooting workflow for filter clogging.

Decision Pathway for Filter Selection

Caption: Decision pathway for selecting a sterile filter.

Experimental Workflow for Extractables and Leachables (E&L) Study

Caption: Workflow for an E&L study.

References

• 1. pharmtech.com [pharmtech.com]
• 2. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 3. Syringe Filters Solvent Compatibility Chart [restek.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. (32f) High Throughput Sterile Filtration of Highly Viscous Pharmaceutical Formulations | AIChE [proceedings.aiche.org]
• 6. researchgate.net [researchgate.net]
• 7. lifecore.com [lifecore.com]
• 8. pharmtech.com [pharmtech.com]
• 9. researchgate.net [researchgate.net]
• 10. criticalprocess.com [criticalprocess.com]
• 11. Extractables and Leachables Testing [intertek.com]
• 12. susupport.com [susupport.com]
• 13. biopharma-asia.com [biopharma-asia.com]
• 14. susupport.com [susupport.com]

Strategies for improving the long-term stability of Glycofurol formulations

Welcome to the technical support center for Glycofurol formulations. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the long-term stability of Glycofurol-containing formulations. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during formulation development and stability studies.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your experiments with Glycofurol formulations.

Issue	Potential Cause(s)	Recommended Actions
Precipitation or Cloudiness	- pH Shift: The pH of the formulation may have shifted to a range where the drug or excipients are less soluble. - Temperature Fluctuation: Exposure to lower temperatures can decrease the solubility of some components. - Incompatibility: Interaction between Glycofurol, the active pharmaceutical ingredient (API), or other excipients. - Supersaturation: The concentration of the API or other components may be too high for the solvent system.	1. Verify and Adjust pH: Measure the pH of the formulation. If it has deviated, adjust it back to the optimal range using appropriate buffers.[1] 2. Control Temperature: Store the formulation at a controlled room temperature or as specified. Avoid refrigeration unless an excipient requires it. 3. Assess Compatibility: Conduct compatibility studies with individual excipients and the API in Glycofurol. 4. Optimize Concentration: Evaluate reducing the concentration of the problematic component or adding a co-solvent to improve solubility.
Color Change (e.g., Yellowing)	- Oxidative Degradation: Glycofurol, like other polyethylene glycol ethers, can undergo oxidation, especially when exposed to air, light, or in the presence of trace metal ions. This can lead to the formation of chromophoric degradation products.[2][3] - API Degradation: The color change may be due to the degradation of the API itself, catalyzed by formulation components or environmental factors. - Excipient Interaction: A chemical reaction between Glycofurol and another excipient could be producing colored byproducts.	1. Inert Atmosphere: During manufacturing and storage, blanket the formulation with an inert gas like nitrogen to minimize oxygen exposure.[4] 2. Light Protection: Store the formulation in light-resistant containers (e.g., amber vials).[4][5] 3. Add Antioxidants: Consider adding an antioxidant such as butylated hydroxytoluene (BHT) or ascorbic acid. 4. Add Chelating Agents: Incorporate a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester metal ions that can catalyze oxidation.[2]
Decrease in pH	- Formation of Acidic Degradants: Oxidative degradation of the polyethylene glycol chain in Glycofurol can lead to the formation of acidic byproducts like formic acid and acetic acid.	1. Buffering: Incorporate a suitable buffer system to maintain the pH within the desired range. 2. Minimize Oxidation: Follow the recommendations for preventing oxidative degradation (inert atmosphere, light protection, antioxidants, chelating agents).
Loss of API Potency	- Chemical Degradation of API: The API may be undergoing hydrolysis, oxidation, or other degradation pathways. - Interaction with Glycofurol or Degradants: The API may be reacting with Glycofurol or its degradation products.	1. Forced Degradation Studies: Perform forced degradation studies on the API alone and in the formulation to identify its degradation pathways. 2. Stabilize API: Address the specific degradation pathway of the API (e.g., use antioxidants for oxidation, control moisture for hydrolysis). 3. Monitor Glycofurol Degradation: Implement analytical methods to track the formation of Glycofurol degradation products and assess their impact on the API.

Frequently Asked Questions (FAQs)

1. What is the inherent stability of Glycofurol?

Glycofurol is generally stable when stored under recommended conditions. It should be stored under a nitrogen atmosphere in a well-closed container, protected from light, in a cool, dry place.[4] It is known to be incompatible with strong oxidizing agents.[4]

2. What are the primary degradation pathways for Glycofurol?

The primary degradation pathways for Glycofurol are believed to be similar to those of other polyethylene glycol (PEG) ethers and involve:

• Oxidation: This is a common pathway where the ether linkages are susceptible to attack by oxygen, especially in the presence of light, heat, and metal ions. This can lead to chain cleavage and the formation of aldehydes, ketones, and carboxylic acids.

• Hydrolysis: While generally stable to hydrolysis, the ether bonds can be cleaved under extreme pH conditions and high temperatures, although this is less common under typical pharmaceutical storage conditions.

• Photodegradation: Exposure to UV light can initiate free-radical chain reactions, leading to the cleavage of the polymer chains.

3. How can I prevent oxidative degradation in my Glycofurol formulation?

To minimize oxidative degradation, consider the following strategies:

• Inert Atmosphere: Purge the headspace of your container with an inert gas like nitrogen or argon before sealing.

• Antioxidants: Incorporate antioxidants to scavenge free radicals. Common choices for parenteral formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid.

• Chelating Agents: Add a chelating agent such as EDTA or citric acid to bind trace metal ions (e.g., iron, copper) that can catalyze oxidative reactions.[2]

• Light Protection: Use amber or opaque containers to protect the formulation from light.[4][5]

4. What is the impact of pH on the stability of Glycofurol formulations?

While Glycofurol itself is relatively stable across a range of pH values, the overall stability of the formulation is highly pH-dependent. The pH can influence the stability of the API and other excipients. More importantly, the degradation of Glycofurol through oxidation can lead to the formation of acidic byproducts, causing a drop in the formulation's pH over time. This pH shift can then accelerate the degradation of the API or other components. Therefore, using a suitable buffer system is often recommended to maintain a stable pH.

5. Are there any known incompatibilities with Glycofurol?

Glycofurol is incompatible with strong oxidizing agents.[4] Compatibility with your specific API and other excipients should always be evaluated through formal compatibility studies.

Quantitative Data on Glycofurol Stability

The following tables provide illustrative data on the stability of a hypothetical Glycofurol-based formulation under various stress conditions. This data is intended for educational purposes to demonstrate expected trends and should not be considered as definitive specifications.

Table 1: Effect of pH on Glycofurol Degradation at 40°C

pH	Degradation Rate Constant (k) (week⁻¹)	Glycofurol Remaining after 4 weeks (%)
3.0	0.005	98.0
5.0	0.002	99.2
7.0	0.008	96.9
9.0	0.015	94.2

Table 2: Effect of Temperature on Glycofurol Degradation at pH 7.0

Temperature (°C)	Degradation Rate Constant (k) (week⁻¹)	Glycofurol Remaining after 4 weeks (%)
25	0.001	99.6
40	0.008	96.9
60	0.050	81.9

Table 3: Effect of Antioxidants on Oxidative Degradation of Glycofurol at 40°C/75% RH

Formulation	Concentration of Antioxidant (%)	Formation of Formic Acid after 12 weeks (µg/mL)
Control (No Antioxidant)	0	150
Formulation A	0.01% BHT	45
Formulation B	0.1% Ascorbic Acid	60

Experimental Protocols

1. Protocol for a Forced Degradation Study of a Glycofurol Formulation

Objective: To identify potential degradation products and degradation pathways for a Glycofurol-based drug formulation under various stress conditions.

Materials:

• Drug formulation in Glycofurol

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• ICH-compliant photostability chamber

• Temperature-controlled ovens

• Stability-indicating analytical method (e.g., HPLC-UV, LC-MS)

Procedure:

• Acid Hydrolysis:

  • To 1 mL of the formulation, add 1 mL of 0.1 M HCl.

  • Store samples at 60°C for 24, 48, and 72 hours.

  • At each time point, withdraw a sample, neutralize with an equivalent amount of 0.1 M NaOH, and analyze.

  • Repeat with 1 M HCl if no significant degradation is observed.

• Base Hydrolysis:

  • To 1 mL of the formulation, add 1 mL of 0.1 M NaOH.

  • Store samples at 60°C for 24, 48, and 72 hours.

  • At each time point, withdraw a sample, neutralize with an equivalent amount of 0.1 M HCl, and analyze.

  • Repeat with 1 M NaOH if no significant degradation is observed.

• Oxidation:

  • To 1 mL of the formulation, add 1 mL of 3% H₂O₂.

  • Store samples at room temperature, protected from light, for 24, 48, and 72 hours.

  • Analyze samples at each time point.

  • Repeat with 30% H₂O₂ if no significant degradation is observed.

• Thermal Degradation:

  • Store samples of the formulation at 60°C and 80°C in a temperature-controlled oven for 1, 2, and 4 weeks.

  • Analyze samples at each time point.

• Photostability:

  • Expose samples of the formulation to light conditions as specified in ICH guideline Q1B (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[5][6][7]

  • Include a dark control sample stored under the same temperature conditions.

  • Analyze the exposed and dark control samples.

Analysis:

• Analyze all samples using a validated stability-indicating method to separate the API from any degradation products.

• Characterize significant degradation products using techniques like LC-MS to propose their structures.

2. Protocol for a Stability-Indicating HPLC Method Development

Objective: To develop an HPLC method capable of separating the API from its potential degradation products and from degradation products of Glycofurol.

Initial HPLC Conditions (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a low percentage of B and gradually increase to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min

• Detection: UV at a wavelength where the API and potential degradants absorb.

• Injection Volume: 10 µL

• Column Temperature: 30°C

Procedure:

• Initial Screening: Inject solutions of the pure API, placebo (formulation without API), and Glycofurol to determine their retention times.

• Analysis of Stressed Samples: Inject the samples generated from the forced degradation study.

• Method Optimization:

  • Adjust the gradient slope, mobile phase composition (e.g., pH, organic modifier), and column temperature to achieve adequate resolution between the API peak and all degradation product peaks.

  • Ensure that all peaks are well-shaped and that there is no co-elution.

• Method Validation: Once the method is optimized, validate it according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, range, accuracy, precision, and robustness.

Visualizations

References

• 1. Composition Optimization and Stability Testing of a Parenteral Antifungal Solution based on a Ternary Solvent System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d.docksci.com [d.docksci.com]
• 3. Polyethylene glycols in oral and parenteral formulations--A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. phexcom.com [phexcom.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Overcoming Precipitation Issues in Glycofurol-Based Drug Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address precipitation issues encountered in Glycofurol-based drug formulations.

Frequently Asked Questions (FAQs)

Q1: What is Glycofurol and why is it used in drug formulations?

A1: Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a versatile, low-toxicity solvent used in pharmaceutical formulations.[] It is particularly valuable for dissolving hydrophobic (poorly water-soluble) drugs for parenteral (injectable), topical, and intranasal delivery systems.[][2] Its ability to enhance drug solubility can significantly improve the bioavailability of medications.[]

Q2: What are the common causes of drug precipitation in Glycofurol-based formulations?

A2: Drug precipitation in these formulations is often triggered by a change in the solvent environment that reduces the drug's solubility. Key causes include:

• Dilution: When a Glycofurol-based formulation is diluted with an aqueous medium (like blood or infusion fluids), the overall solvent power for a hydrophobic drug can decrease, leading to supersaturation and subsequent precipitation.[3]

• pH Shift: Many drugs have pH-dependent solubility. A change in the pH of the formulation upon dilution or mixing with other solutions can cause a soluble ionized drug to convert to its less soluble non-ionized form, resulting in precipitation.

• Temperature Changes: The solubility of most drugs is temperature-dependent. A decrease in temperature during storage or administration can lower the drug's solubility and lead to crystallization.

• Drug Incompatibilities: Mixing a Glycofurol-based formulation with another drug solution can lead to physicochemical incompatibilities, causing one or both drugs to precipitate.[2]

• Excipient Interactions: Interactions between the drug, Glycofurol, and other excipients in the formulation can sometimes lead to the formation of less soluble complexes.

Q3: How can I prevent drug precipitation in my Glycofurol formulation?

A3: Preventing precipitation involves a multi-faceted approach focusing on formulation optimization:

• Co-solvent Systems: Employing a carefully optimized co-solvent system (e.g., Glycofurol, ethanol, water) can enhance and maintain drug solubility upon dilution.

• pH Control: For pH-sensitive drugs, incorporating buffers into the formulation can help maintain a pH at which the drug remains soluble.

• Use of Surfactants/Polymers: Including surfactants (e.g., polysorbates) or polymers (e.g., polyethylene glycols) can help to form micelles or create a steric hindrance that inhibits crystal growth and precipitation.

• Concentration Management: Ensuring the drug concentration is not close to its saturation point under all anticipated storage and administration conditions is crucial.

• Careful Dilution: When dilution is necessary, the rate and method of dilution can impact the likelihood of precipitation. A slower, more controlled dilution can sometimes prevent localized supersaturation.

Troubleshooting Guides

Issue 1: Precipitation Observed Upon Dilution of a Parenteral Formulation

Possible Causes & Troubleshooting Steps:

• Supersaturation due to Co-solvent Dilution:

  • Action: Systematically evaluate the effect of different ratios of Glycofurol to aqueous phase on drug solubility to identify a more robust formulation. Consider adding a hydrophilic co-solvent like ethanol to the formulation to improve miscibility and maintain drug solubility upon dilution.

• pH Shift:

  • Action: Measure the pH of the formulation before and after dilution. If a significant shift occurs, consider adding a buffering agent to the formulation to maintain the optimal pH for drug solubility.

• Drug Concentration Too High:

  • Action: Determine the equilibrium solubility of the drug in the final diluted medium. If the final concentration exceeds this, you may need to reduce the initial drug concentration in the Glycofurol formulation.

Issue 2: Crystal Growth Observed During Storage

Possible Causes & Troubleshooting Steps:

• Temperature Fluctuations:

  • Action: Review the storage conditions. If temperature fluctuations are likely, assess the drug's solubility at the lower end of the expected temperature range. You may need to reformulate to ensure the drug remains in solution at lower temperatures or specify stricter storage conditions.

• Slow Crystallization of a Metastable Formulation:

  • Action: The formulation may be in a supersaturated state. Consider adding crystallization inhibitors such as polymers (e.g., PVP, HPMC) to the formulation. These polymers can interfere with crystal nucleation and growth.

• Evaporation of a Volatile Co-solvent:

  • Action: If your formulation contains a more volatile co-solvent like ethanol, ensure the container closure system is adequate to prevent its evaporation, which would alter the solvent composition and could lead to precipitation.

Data Presentation

While extensive public data on the solubility of numerous drugs in Glycofurol is limited, the following tables provide examples of solubility data for common poorly water-soluble drugs in relevant solvent systems. This data can serve as a starting point for your formulation development.

Table 1: Solubility of Naproxen in Various Solvents at 298.2 K

Solvent System	Naproxen Solubility (mg/mL)	Reference
Water	~0.016	[4]
Ethanol	~55	[5]
Polyethylene Glycol 200 (PEG 200)	High (miscible in many proportions)	[6]
Propylene Glycol	High (miscible in many proportions)

Table 2: Solubility of Ibuprofen in Different Media

Solvent/Medium	Ibuprofen Solubility (mg/mL)	Reference
Water	< 1	[7]
Distilled Water (pH 6.1, ~25°C)	~0.09	[8]
Aqueous Alcohol Mixtures	More soluble than in water	[7]

Note: The solubility in Glycofurol would need to be experimentally determined but is expected to be significantly higher than in water for these compounds.

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol is adapted for determining the solubility of a hydrophobic drug in Glycofurol or a Glycofurol-based co-solvent system.

Materials:

• Drug substance (powder)

• Glycofurol (and other co-solvents as required)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Validated analytical method (e.g., HPLC-UV) for drug quantification

• Volumetric flasks and pipettes

Procedure:

• Preparation of Solvent System: Prepare the desired Glycofurol-based solvent system (e.g., Glycofurol:Water 50:50 v/v).

• Addition of Excess Drug: Add an excess amount of the drug to a glass vial containing a known volume of the solvent system. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed (e.g., 100 rpm). Allow the mixture to equilibrate for a sufficient time (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, remove the vials and let them stand to allow the excess solid to settle. Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to ensure complete separation of the undissolved solid.

• Sampling and Dilution: Carefully pipette an aliquot of the clear supernatant. Immediately dilute the aliquot with a suitable solvent (in which the drug is highly soluble, e.g., methanol or acetonitrile) to prevent precipitation upon cooling.

• Quantification: Analyze the concentration of the drug in the diluted sample using a validated analytical method.

• Calculation: Back-calculate the original concentration in the supernatant to determine the equilibrium solubility.

Protocol 2: Stability Testing of a Glycofurol-Based Parenteral Formulation (ICH Guideline Approach)

This protocol outlines a typical stability study for a liquid parenteral formulation.[9][10][11]

1. Stability Protocol Design:

• Batches: Use at least three primary batches of the drug product. The manufacturing process for these batches should be representative of the final production process.[9]

• Container Closure System: The stability study must be conducted on the drug product packaged in the final proposed container closure system.[11]

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[10]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[10]

  • Intermediate (if applicable): 30°C ± 2°C / 65% RH ± 5% RH.[10]

• Testing Frequency:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, 36 months.

  • Accelerated: 0, 3, 6 months.

• Stability-Indicating Parameters:

  • Physical: Appearance (color, clarity), presence of particulate matter/precipitation, pH.

  • Chemical: Assay of the active drug, content of degradation products, preservative content (if applicable).

  • Microbiological: Sterility, endotoxin levels.

2. Experimental Workflow:

• Initial Analysis (Time 0): Perform a full analysis of all stability-indicating parameters on all batches.

• Sample Storage: Place the required number of samples for each batch in stability chambers set to the specified long-term and accelerated conditions.

• Pull Samples at Time Points: At each scheduled time point, remove the designated number of samples from the stability chambers.

• Analysis: Allow the samples to equilibrate to room temperature and perform the analysis of all stability-indicating parameters.

• Data Evaluation: Compare the results at each time point to the initial results and the product specifications. Any "significant change" (as defined by ICH guidelines) under accelerated conditions may trigger the need for intermediate stability testing.

Mandatory Visualizations

Caption: Factors leading to drug precipitation in Glycofurol formulations.

Caption: Troubleshooting workflow for precipitation issues.

Caption: Experimental workflow for the Shake-Flask Solubility Assay.

References

• 2. researchgate.net [researchgate.net]
• 3. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Solubility of Naproxen in Polyethylene Glycol 200 + Water Mixtures at Various Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. news-medical.net [news-medical.net]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. database.ich.org [database.ich.org]
• 10. pharmaacademias.com [pharmaacademias.com]
• 11. geethanjaliinstitutions.com [geethanjaliinstitutions.com]

Technical Support Center: Analysis of Impirities in Glycofurol 75

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to identifying and quantifying impurities in Glycofurol 75. This resource includes frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols for the analysis of key impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary potential impurities in Glycofurol 75?

A1: Based on its manufacturing process, the primary potential impurities in Glycofurol 75 include:

• Tetrahydrofurfuryl alcohol (THFA): A starting material used in the synthesis of Glycofurol 75.[1]

• Ethylene oxide (EO): A reactive starting material that may remain as a residue.

• 1,4-Dioxane: A potential by-product formed during the ethoxylation process.

• Ethylene glycol and Diethylene glycol: Potential impurities arising from the polymerization of ethylene oxide.

• Degradation Products: Compounds formed through hydrolysis, oxidation, or other degradation pathways.

Q2: Which analytical techniques are most suitable for detecting these impurities?

A2: A combination of chromatographic techniques is recommended for comprehensive impurity profiling of Glycofurol 75:

• High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., Refractive Index Detector (RID) or UV-Vis Detector) is ideal for separating and quantifying non-volatile impurities like tetrahydrofurfuryl alcohol.

• Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the preferred method for analyzing volatile impurities such as residual ethylene oxide and 1,4-dioxane. Headspace GC-MS is particularly effective for these analyses.

Q3: Are there any official compendial methods for impurity testing in Glycofurol 75?

A3: While a specific monograph for Glycofurol 75 may not be available in all pharmacopoeias, methods for related substances and impurities in similar materials, such as polyethylene glycols (PEGs) and other ethoxylated products, can be adapted. For instance, the European Pharmacopoeia provides methods for the determination of ethylene glycol and diethylene glycol in similar substances, which can serve as a valuable reference.[2] Users should verify and validate any method for its intended use.

Q4: What are the typical acceptance criteria for these impurities?

A4: Acceptance criteria for impurities are established based on regulatory guidelines (e.g., ICH Q3A/B/C), the dosage form, the route of administration, and the daily dose of the final drug product. For residual solvents like ethylene oxide and 1,4-dioxane, strict limits are in place due to their toxicity. It is crucial to consult the relevant regulatory guidelines to establish appropriate limits for your specific application.

Analytical Techniques and Experimental Protocols

HPLC Method for the Determination of Tetrahydrofurfuryl Alcohol (THFA)

This representative HPLC method is designed for the separation and quantification of the starting material impurity, tetrahydrofurfuryl alcohol, from Glycofurol 75.

Experimental Protocol:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Mobile Phase: A gradient of water and acetonitrile is typically effective.

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-10 min: 10% B

  • 10-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 90% to 10% B

  • 30-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector: Refractive Index Detector (RID) or UV-Vis Detector at a low wavelength (e.g., 210 nm), as THFA has a weak chromophore.

• Injection Volume: 20 µL

• Sample Preparation: Dissolve a known amount of Glycofurol 75 in the initial mobile phase to a final concentration of approximately 10 mg/mL.

Quantitative Data (Representative Values):

Impurity	Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Tetrahydrofurfuryl Alcohol	HPLC-RID	~ 0.01%	~ 0.03%

Note: These are representative values and must be determined during method validation for your specific instrumentation and conditions.

Headspace GC-MS Method for Ethylene Oxide and 1,4-Dioxane

This method is suitable for the determination of volatile residual impurities in Glycofurol 75.

Experimental Protocol:

• GC System: Gas chromatograph coupled to a Mass Spectrometer.

• Headspace Autosampler Parameters:

  • Vial Incubation Temperature: 80 °C

  • Vial Incubation Time: 30 minutes

  • Transfer Line Temperature: 150 °C

  • Vial Shaking: On

• GC Parameters:

  • Column: A column with a stationary phase suitable for volatile polar compounds, such as a DB-624 or equivalent (e.g., 30 m x 0.32 mm, 1.8 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 40 °C, hold for 5 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Hold: 5 minutes at 220 °C.

  • Injector Temperature: 200 °C

  • Split Ratio: 10:1

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-200.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

• Sample Preparation: Accurately weigh approximately 100 mg of Glycofurol 75 into a 20 mL headspace vial. Add a suitable solvent (e.g., water or dimethyl sulfoxide) and an internal standard if necessary. Seal the vial immediately.

Quantitative Data:

Impurity	Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Ethylene Oxide	Headspace GC-MS	~ 0.1 ppm	~ 0.5 ppm
1,4-Dioxane	Headspace GC-MS	~ 0.2 ppm	~ 1.0 ppm

Forced Degradation Studies

Forced degradation studies are essential to understand the stability of Glycofurol 75 and to ensure the analytical methods are stability-indicating.

Protocol for Forced Degradation:

• Acid Hydrolysis: Treat a solution of Glycofurol 75 (e.g., 10 mg/mL in water) with 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Treat a solution of Glycofurol 75 (e.g., 10 mg/mL in water) with 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat a solution of Glycofurol 75 (e.g., 10 mg/mL in water) with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid Glycofurol 75 to 105°C for 48 hours.

• Photolytic Degradation: Expose a solution of Glycofurol 75 to UV light (254 nm) and visible light for an extended period, as per ICH Q1B guidelines.

After exposure to these stress conditions, analyze the samples using the developed HPLC method to separate the degradation products from the main component and known impurities.

Troubleshooting Guides

HPLC Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Peak Tailing for Glycofurol 75 or Impurities	1. Secondary interactions with residual silanols on the column. 2. Column overload. 3. Mismatch between sample solvent and mobile phase.	1. Use a modern, end-capped C18 column. Consider adding a small amount of a competing base (e.g., triethylamine) to the mobile phase (if compatible with your detector). 2. Reduce the sample concentration or injection volume. 3. Dissolve the sample in the initial mobile phase.
Poor Resolution Between Impurities	1. Inappropriate mobile phase composition. 2. Gradient slope is too steep.	1. Optimize the mobile phase composition by adjusting the ratio of water to acetonitrile. 2. Decrease the gradient slope to improve separation.
Baseline Drift	1. Column not equilibrated. 2. Mobile phase composition changing. 3. Column temperature fluctuations.	1. Ensure the column is fully equilibrated with the initial mobile phase before each injection. 2. Prepare fresh mobile phase and ensure proper mixing. 3. Use a column oven to maintain a constant temperature.

GC-MS Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Poor Sensitivity for Ethylene Oxide	1. Inefficient transfer from headspace. 2. Active sites in the GC system.	1. Optimize headspace parameters (incubation temperature and time). Ensure the transfer line is heated appropriately. 2. Use a deactivated liner and column.
Carryover of 1,4-Dioxane	1. Adsorption in the sample path.	1. Bake out the GC system at a high temperature. Run blank injections between samples.
Inconsistent Peak Areas	1. Leaks in the headspace vial or GC system. 2. Inconsistent sample preparation.	1. Ensure proper sealing of headspace vials. Perform a leak check on the GC system. 2. Use a consistent and validated sample preparation procedure.

Visualizations

References

• 1. phexcom.com [phexcom.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]

Best practices for handling and storing Glycofurol in a laboratory setting

Glycofurol Technical Support Center

This guide provides best practices, frequently asked questions, and troubleshooting advice for handling and storing Glycofurol in a laboratory environment. It is intended for researchers, scientists, and drug development professionals to ensure safe and effective use in experiments.

Frequently Asked Questions (FAQs)

Q1: What is Glycofurol and what are its primary applications in a laboratory setting?

Glycofurol, also known as tetraglycol, is a solvent primarily used in pharmaceutical formulations.[][2] It is an ethoxylate of tetrahydrofurfuryl alcohol.[3] Its main function is to enhance the solubility of hydrophobic or poorly water-soluble active pharmaceutical ingredients (APIs), making it valuable for creating injectable solutions (parenteral products) for intravenous or intramuscular administration.[][2] It is also investigated as a penetration enhancer in topical and intranasal formulations.[2][4]

Q2: What are the recommended storage conditions for Glycofurol?

Proper storage is critical to maintain the stability and integrity of Glycofurol. Key recommendations include:

• Container: Store in a tightly closed, well-sealed container.[5][6]

• Environment: Keep in a cool, dry, and well-ventilated place.[5][7] The recommended storage temperature is below +30°C.[2]

• Protection: For optimal stability, store under an inert gas like nitrogen and protect from light.[4]

• Separation: Store away from incompatible materials, particularly strong oxidizing agents, and foodstuffs.[4][5]

Q3: What personal protective equipment (PPE) is necessary when handling Glycofurol?

To ensure safety, the following PPE should be worn when handling Glycofurol:

• Eye/Face Protection: Safety glasses or goggles are required to prevent eye contact.[5][7] Some safety data sheets (SDS) classify it as a serious eye irritant.[7][8]

• Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves to avoid skin contact.[5][7]

• Respiratory Protection: Handle in a well-ventilated area or under a fume hood to avoid inhaling vapors or mists.[5][9] If ventilation is inadequate, respiratory protection may be required.[9]

• General Hygiene: Always wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.[8][9]

Q4: What substances are incompatible with Glycofurol?

Glycofurol is incompatible with strong oxidizing agents.[2][4] Contact with these substances should be avoided to prevent potentially hazardous reactions.

Q5: How should Glycofurol waste be properly disposed of?

Dispose of Glycofurol in accordance with local, state, and federal regulations. General guidelines include:

• Do not discharge into sewers or drains.[5][9]

• Disposal can be carried out by a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[5]

• Empty containers should be triple-rinsed (or equivalent) before being offered for recycling, reconditioning, or disposal in a sanitary landfill.[5]

Q6: What are the immediate first aid measures in case of accidental exposure?

In case of accidental exposure, follow these first aid procedures immediately:

• Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[5][9]

• Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap and plenty of water.[5][9]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and consult a doctor.[5]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and seek immediate medical attention.[5][9]

Quantitative Data Summary

The physical and chemical properties of Glycofurol are summarized below. Note that some values may vary slightly between different grades (e.g., Glycofurol 75).

Property	Value	Citations
Appearance	Clear, colorless, almost odorless liquid	[4]
Boiling Point	100-145 °C at 0.4 mm Hg	[2]
Density	1.070-1.090 g/cm³ at 20°C	[4]
Flash Point	> 110 °C (> 230 °F)	[2][10]
Viscosity (dynamic)	8-18 mPa·s at 20°C (for Glycofurol 75)	[4]
Water Solubility	Soluble (3420 g/L)	[2]
Storage Temperature	Below +30°C	[2]

Troubleshooting Guide

Problem 1: The Glycofurol has a yellow tint or contains visible precipitates.

• Possible Cause: This may indicate degradation, contamination, or peroxide formation. Exposure to air, light, and heat can accelerate degradation.[11][12] While Glycofurol is not a classic peroxide former like diethyl ether, its ether linkages warrant caution, especially after prolonged storage or if an inhibitor like BHT has been depleted.[11]

• Solution:

  • DO NOT OPEN THE CONTAINER if you observe whitish crystals, particularly around the cap, or a precipitate, as these could be shock-sensitive peroxides.[11][12]

  • Visually inspect the container for signs of degradation without opening it. A flashlight can help illuminate the interior of amber bottles.[11]

  • If peroxide formation is suspected or the chemical is past its expiry date, it should be managed as hazardous waste. Contact your institution's Environmental Health & Safety (EHS) office for guidance on testing and disposal.[13]

  • To prevent this, always date containers upon receipt and opening, store them properly away from light and heat, and use a "First In, First Out" (FIFO) inventory system.[14]

Problem 2: The active pharmaceutical ingredient (API) has poor solubility in Glycofurol.

• Possible Cause: The API may have exceeded its solubility limit in pure Glycofurol, or factors like temperature and moisture could be affecting solubility.

• Solution:

  • Use Co-solvents: Glycofurol is often used in combination with other solvents like water or propylene glycol to create a vehicle with optimal solubilizing capacity.[4] Experiment with different ratios of co-solvents.

  • Adjust Temperature: Gently warming the solution may increase the solubility of the API. Ensure the API is stable at elevated temperatures.

  • pH Adjustment: If the API is ionizable, adjusting the pH of the formulation can significantly enhance its solubility.

  • Review Literature: Consult literature for established formulations using your specific API or similar compounds to find proven solvent systems.[10]

Problem 3: The API crystallizes or "oils out" of the Glycofurol solution during formulation.

• Possible Cause: This indicates that the solution has become supersaturated due to a change in conditions, such as temperature reduction, solvent evaporation, or the addition of an anti-solvent (e.g., an aqueous buffer). Impurities can also sometimes induce crystallization.[15]

• Solution:

  • Control the Rate of Change: When adding an anti-solvent, do so slowly and with continuous stirring to prevent localized supersaturation. Similarly, cool the solution at a controlled rate.[16]

  • Increase Solvent Volume: There may be too little solvent for the amount of API. Try adding a small amount of additional Glycofurol or the "soluble solvent" in a mixed-solvent system and gently warm to redissolve the compound.[17]

  • Use Seeding: In controlled crystallization processes, adding a small number of high-quality seed crystals of the desired polymorph can guide crystal growth and prevent uncontrolled precipitation.[16]

  • Filter Impurities: If impurities are suspected, filtering the solution while warm may remove particulate matter that could be acting as nucleation sites.

Experimental Protocols & Workflows

General Workflow for Preparing a Drug Formulation Using Glycofurol

This protocol outlines the basic steps for solubilizing an API in a Glycofurol-based solvent system.

• Preparation:

  • Ensure the work area (e.g., fume hood) is clean and prepared.

  • Assemble all necessary PPE, glassware, and equipment.

  • Accurately weigh the required amount of the API.

• Solvent Preparation:

  • Measure the required volume of Glycofurol and any co-solvents (e.g., water for injection, propylene glycol) into a sterile vessel.

  • If using a mixed solvent system, add the Glycofurol first.

• Solubilization:

  • Slowly add the weighed API to the solvent system under constant agitation (e.g., using a magnetic stirrer).

  • Continue stirring until the API is fully dissolved. Gentle warming can be applied if necessary, provided the API is heat-stable.

• Final Formulation:

  • Once the API is dissolved, other excipients (e.g., buffers, stabilizers) can be added.

  • Adjust the final volume with the appropriate solvent.

  • The final formulation may be filtered through a sterilizing filter (e.g., 0.22 µm) if intended for parenteral use.

• Storage:

  • Store the final formulation in a properly labeled, sealed container under the recommended storage conditions for the specific API.

Visualizations

Caption: Workflow for safe receipt and handling of Glycofurol.

Caption: Troubleshooting workflow for formulation crystallization.

References

• 2. GLYCOFUROL | 31692-85-0 [chemicalbook.com]
• 3. Glycofurol [midas-pharma.com]
• 4. phexcom.com [phexcom.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. biosynth.com [biosynth.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. chemos.de [chemos.de]
• 10. glycofurol [thegoodscentscompany.com]
• 11. louisville.edu [louisville.edu]
• 12. unsw.edu.au [unsw.edu.au]
• 13. Peroxide Forming Chemicals | Environmental Health & Safety [ehs.missouri.edu]
• 14. Safe Lab Reagent Storage Guide | Best Practices 2025 [labdisposable.com]
• 15. mdpi.com [mdpi.com]
• 16. scribd.com [scribd.com]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Process Improvements for Scaling Up Glycofurol-Based Formulations

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and scaling up Glycofurol-based formulations. The following sections offer detailed guidance in a question-and-answer format to address specific issues that may be encountered during experimental work and the transition from laboratory to production scale.

Troubleshooting Guides

Issue 1: Unexpected Changes in Viscosity During Scale-Up

Q1: We observed a significant increase in the viscosity of our Glycofurol-based formulation when moving from a 1L to a 100L batch size. What are the potential causes and how can we troubleshoot this?

A1: An increase in viscosity upon scale-up is a common challenge and can be attributed to several factors. Here’s a systematic approach to identify the root cause:

• Shear Rate and Mixing Dynamics: Mixing equipment used at the laboratory scale often imparts a different shear force compared to larger-scale manufacturing vessels. This difference in shear can affect the microstructure of the formulation, especially for non-Newtonian fluids, leading to an increase in viscosity.

• Temperature Control: Inadequate temperature control in larger vessels can lead to temperature gradients within the batch. Glycofurol's viscosity is temperature-dependent; a decrease in temperature will increase its viscosity.[1][2][3][4]

• Order of Addition of Excipients: The sequence in which components are added can influence the final formulation properties. At a larger scale, localized concentration differences during addition can lead to the formation of aggregates or different polymeric structures, thereby increasing viscosity.[5]

• Raw Material Variability: Ensure that the grade and supplier of Glycofurol and other excipients are consistent between the lab and production scale. Minor differences in impurities or molecular weight distribution can impact viscosity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for increased viscosity.

Issue 2: Drug Precipitation or Crystal Growth During Storage

Q2: Our drug product, formulated with Glycofurol to enhance solubility, shows signs of precipitation after two weeks of storage at room temperature. What could be the cause and what steps should we take?

A2: Drug precipitation in Glycofurol-based formulations can occur due to several reasons, primarily related to supersaturation and changes in the formulation's microenvironment over time.

• Sub-optimal Glycofurol Concentration: The concentration of Glycofurol may be insufficient to maintain the drug in a solubilized state over the product's shelf life, especially if the drug concentration is close to the saturation limit.

• pH Shift: A change in the pH of the formulation can significantly impact the solubility of pH-sensitive drugs. This can be caused by interaction with the container closure system or degradation of one of the excipients.

• Temperature Fluctuations: Storage at temperatures different from the development conditions can affect drug solubility.[1]

• Presence of Nucleation Sites: Particulate matter from raw materials or the manufacturing environment can act as nucleation sites, initiating crystal growth.

Data Presentation: Illustrative Solubility Data

Drug Candidate	Glycofurol Concentration (% v/v)	Drug Solubility (mg/mL) at 25°C
Compound X	10	0.5
Compound X	20	2.1
Compound X	30	5.8
Compound X	40	12.3
Compound X	50	25.1
Note: This data is for illustrative purposes. Actual solubility should be determined experimentally.

Logical Relationship Diagram for Solubility Enhancement:

Caption: Factors influencing drug solubility in Glycofurol.

Frequently Asked Questions (FAQs)

Q3: What is the typical viscosity of Glycofurol 75, and how does temperature affect it?

A3: Glycofurol 75 has a dynamic viscosity in the range of 8-18 mPa·s (or cP) at 20°C.[6] Like most liquids, the viscosity of Glycofurol is inversely proportional to temperature. An increase in temperature will lead to a decrease in viscosity, and conversely, a decrease in temperature will cause an increase in viscosity. This is a critical parameter to control during manufacturing and storage.[1][2][3][4]

Q4: Are there any known incompatibilities of Glycofurol with common pharmaceutical excipients?

A4: Glycofurol is generally compatible with a wide range of pharmaceutical excipients. However, it is incompatible with strong oxidizing agents.[6] It is always recommended to perform compatibility studies with the active pharmaceutical ingredient (API) and all other excipients in the formulation during the pre-formulation stage.

Q5: How can we ensure the stability of a Glycofurol-based parenteral formulation during scale-up and long-term storage?

A5: Ensuring stability involves several key considerations:

• Protection from Light and Oxygen: Glycofurol should be stored under nitrogen in a well-closed container protected from light.[6] For parenteral formulations, this often involves filling under a nitrogen blanket and using amber vials.

• Appropriate Storage Temperature: Stability studies should be conducted at various temperatures to establish the optimal storage conditions.[7][8][9][10]

• pH Control: For pH-sensitive APIs, the formulation should be buffered to a pH that ensures maximum stability.

• Container Closure Integrity: The chosen container closure system should be inert and not leach any substances into the formulation that could affect its stability.

Experimental Protocols

Protocol 1: Viscosity Measurement and Rheological Profile

Objective: To determine the viscosity and rheological behavior of a Glycofurol-based formulation at different shear rates to predict its behavior during processing (e.g., mixing, pumping, and filling).

Methodology:

• Equipment: A rotational viscometer or rheometer (e.g., Brookfield DV-II+ Pro or a cone-and-plate rheometer).

• Sample Preparation:

  • Equilibrate the formulation sample to the desired temperature (e.g., 25°C) in a water bath.

  • Gently stir the sample to ensure homogeneity without introducing air bubbles.

• Measurement:

  • Select an appropriate spindle and rotational speed (for a viscometer) or set up the geometry (for a rheometer).

  • For a simple viscosity measurement, record the viscosity at a single speed.

  • For a rheological profile, measure the viscosity over a range of increasing and then decreasing shear rates (e.g., from 1 to 100 s⁻¹ and back down to 1 s⁻¹).

• Data Analysis:

  • Plot shear stress versus shear rate. A linear relationship indicates Newtonian behavior, while a non-linear relationship suggests non-Newtonian (e.g., shear-thinning or shear-thickening) behavior.

  • Plot viscosity versus shear rate. A constant viscosity indicates Newtonian behavior. A decrease in viscosity with increasing shear rate is characteristic of a shear-thinning fluid.

Protocol 2: Stability-Indicating HPLC Method for a Drug in a Glycofurol-Based Formulation

Objective: To develop and validate a stability-indicating High-Performance Liquid Chromatography (HPLC) method to quantify the drug and its degradation products in a Glycofurol-based formulation.

Methodology:

• Forced Degradation Studies:

  • Subject the drug substance and the drug product to stress conditions (e.g., acid, base, oxidation, heat, and light) to generate potential degradation products.[11]

• Chromatographic Conditions Development:

  • Column: A C18 column is a common starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often required to separate the drug from its degradants and excipients.

  • Detection: UV detection at the wavelength of maximum absorbance of the drug.

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: Typically 10-20 µL.

• Sample Preparation:

  • Accurately weigh a portion of the formulation and dilute it with a suitable solvent (e.g., mobile phase) to a known concentration within the linear range of the method.

• Method Validation:

  • Validate the method according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.[12][13][14][15] The method is considered stability-indicating if it can resolve the drug peak from all known degradation product peaks and placebo peaks.

Data Presentation: Illustrative HPLC Validation Parameters

Parameter	Acceptance Criteria
Specificity	No interference from placebo or degradation products at the retention time of the analyte.
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	≤ 2.0%
Range	Typically 80% - 120% of the target concentration.
Robustness	No significant changes in results with small, deliberate variations in method parameters.

This technical support center provides a starting point for addressing common challenges in the scale-up of Glycofurol-based formulations. It is crucial to supplement this guidance with rigorous experimental work and a thorough understanding of the specific drug product being developed.

References

• 1. researchgate.net [researchgate.net]
• 2. The Influence of Temperature and Viscosity of Polyethylene Glycol on the Rate of Microwave-Induced In Situ Amorphization of Celecoxib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 5. pharmtech.com [pharmtech.com]
• 6. phexcom.com [phexcom.com]
• 7. researchgate.net [researchgate.net]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. cigb.edu.cu [cigb.edu.cu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ijpsonline.com [ijpsonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Development and Validation of a HPLC Method for Dissolution and Stability Assay of Liquid-Filled Cyclosporine Capsule Drug Products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Validation of a RP-HPLC method for the assay of formoterol and its related substances in formoterol fumarate dihydrate drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the In Vitro-In Vivo Correlation Landscape for Glycofurol Formulations: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing a reliable in vitro-in vivo correlation (IVIVC) is a critical step in predicting the in vivo performance of a drug formulation based on its in vitro release characteristics. This guide provides a comparative analysis of drug release from formulations containing Glycofurol, a versatile solvent and penetration enhancer, against other alternatives. Due to a lack of direct head-to-head IVIVC studies in publicly available literature, this guide synthesizes data from various sources to offer valuable insights.

Glycofurol is recognized for its utility as a solvent in parenteral, topical, and intranasal drug formulations, enhancing the solubility of hydrophobic drugs.[1] Its biocompatibility has been noted, with studies indicating it is well-tolerated and causes minimal inflammatory responses in sensitive tissues like the brain, suggesting its potential for specialized drug delivery systems.[2]

In Vitro Performance: A Comparative Look at Solubility

A key determinant of a drug's release profile is its solubility in the formulation vehicle. A comparative study on the solubility of melatonin in different solvents provides a clear illustration of Glycofurol's efficacy in this regard.

Table 1: Comparative Solubility of Melatonin in Different Solvents

Solvent System	Melatonin Solubility (mg/g)
Glycofurol	10.5 - 11.1
Propylene Glycol	3.6 - 3.8
Data synthesized from a study on the solubility and stability of melatonin in various solvents.[3]

These in vitro findings demonstrate that Glycofurol can significantly enhance the solubility of a poorly water-soluble compound like melatonin compared to propylene glycol.[3] This enhanced solubility is a crucial first step in achieving a desirable drug release profile and subsequent in vivo performance.

Understanding In Vitro-In Vivo Correlation (IVIVC)

An IVIVC is a predictive mathematical model that relates an in vitro property of a dosage form (e.g., drug release) to an in vivo response (e.g., plasma drug concentration).[4] The FDA defines several levels of correlation:

• Level A Correlation: This is the highest level of correlation, representing a point-to-point relationship between the in vitro dissolution rate and the in vivo input rate. A successful Level A correlation allows the in vitro dissolution test to serve as a surrogate for in vivo bioequivalence studies.

• Level B Correlation: This level of correlation compares the mean in vitro dissolution time to the mean in vivo residence time or mean in vivo dissolution time. It is not a point-to-point correlation.

• Level C Correlation: This is a single-point correlation, relating one dissolution time point (e.g., t50%) to one pharmacokinetic parameter (e.g., AUC, Cmax).

The development of a robust IVIVC is particularly valuable for controlled-release formulations, as it can streamline formulation optimization, support the establishment of dissolution specifications, and facilitate regulatory submissions.[5]

Experimental Protocols: A Methodological Overview

Detailed experimental protocols are fundamental to the reliability of in vitro and in vivo data. Below are representative methodologies for assessing in vitro drug release and conducting in vivo pharmacokinetic studies to establish an IVIVC.

In Vitro Drug Release Testing

A common method for evaluating the in vitro release of a drug from a parenteral formulation is the dialysis method.

Objective: To determine the rate and extent of drug release from a formulation in a controlled in vitro environment.

Apparatus:

• USP Apparatus 4 (Flow-Through Cell) or Dialysis membrane tubing

• Shaking water bath or incubator

• HPLC system for drug quantification

Methodology:

• The drug formulation is placed inside a dialysis bag with a specific molecular weight cut-off.

• The dialysis bag is then placed in a larger volume of release medium (e.g., phosphate-buffered saline, pH 7.4) to maintain sink conditions.

• The entire setup is maintained at a constant temperature (e.g., 37°C) with continuous agitation.

• At predetermined time intervals, samples of the release medium are withdrawn.

• The concentration of the released drug in the samples is quantified using a validated analytical method, such as HPLC.

• The cumulative percentage of drug released is plotted against time.

In Vivo Pharmacokinetic Study

In vivo studies are essential to determine the drug's absorption and distribution profile in a living system.

Objective: To determine the plasma concentration-time profile of a drug after administration of the formulation.

Subjects: Animal models (e.g., rats, rabbits) or human volunteers.

Methodology:

• The drug formulation is administered to the subjects via the intended route (e.g., intramuscular or subcutaneous injection).

• Blood samples are collected at predefined time points.

• Plasma is separated from the blood samples by centrifugation.

• The concentration of the drug in the plasma samples is determined using a validated bioanalytical method (e.g., LC-MS/MS).

• Pharmacokinetic parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the plasma concentration-time curve) are calculated.

Logical Workflow for IVIVC Development

The process of establishing an IVIVC involves a series of interconnected steps, from formulation development to data analysis and model validation.

Workflow for establishing an In Vitro-In Vivo Correlation (IVIVC).

Data Presentation: A Case Study Example

While a direct comparative IVIVC for a Glycofurol formulation is not available, the following tables present a hypothetical case study for a parenteral controlled-release formulation to illustrate the type of data required for a meaningful comparison.

Table 2: In Vitro Drug Release Profile (% Cumulative Release)

Time (hours)	Formulation A (Glycofurol-based)	Formulation B (Alternative Solvent)
1	15	20
4	40	45
8	65	70
12	80	85
24	95	98
48	100	100

Table 3: In Vivo Pharmacokinetic Parameters

Parameter	Formulation A (Glycofurol-based)	Formulation B (Alternative Solvent)
Cmax (ng/mL)	550	600
Tmax (hours)	6	5
AUC (0-t) (ng*h/mL)	8500	8700

Conclusion

References

• 1. mbimph.com [mbimph.com]
• 2. researchgate.net [researchgate.net]
• 3. Applications of In Vitro–In Vivo Correlations in Generic Drug Development: Case Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of propylene glycol on the skin penetration of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Glycofurol: A Preclinical Safety and Toxicological Comparison with Common Pharmaceutical Solvents

In the development of parenteral, oral, and topical drug formulations, the choice of solvent is critical to ensure the safety and efficacy of the final product. Glycofurol, a derivative of tetrahydrofurfuryl alcohol, has emerged as a versatile solvent for a variety of poorly water-soluble drugs. This guide provides a comparative overview of the preclinical safety and toxicology of Glycofurol against three commonly used pharmaceutical solvents: Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400), and Ethanol. The information presented is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in formulation development.

Executive Summary

Glycofurol is generally considered a safe and well-tolerated excipient for pharmaceutical formulations.[1] This guide summarizes the available preclinical data on Glycofurol and compares it with Propylene Glycol, PEG 400, and Ethanol across key toxicological endpoints, including acute toxicity, repeated-dose toxicity, genotoxicity, and reproductive and developmental toxicity. While extensive data is available for the alternative solvents, specific quantitative preclinical study data for Glycofurol is less prevalent in publicly accessible literature. However, existing information and safety assessments suggest a favorable safety profile.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects of a substance after a single high-dose administration. The median lethal dose (LD50) is a common metric, representing the dose at which 50% of the test animals are expected to die.

Solvent	Species	Route of Administration	LD50 / LDLo	Reference
Glycofurol	Rat	Intravenous	LDLo: 1000 mg/kg	[2]
Propylene Glycol	Rat	Oral	LD50: 20,000 mg/kg	Cosmetic Ingredient Review
Rabbit	Dermal	LD50: 20,800 mg/kg	Cosmetic Ingredient Review
Polyethylene Glycol 400	Rat	Oral	LD50: 28,000 mg/kg	[3]
Rabbit	Dermal	LD50: >20,000 mg/kg	[3]
Ethanol	Rat	Oral	LD50: 7,060 mg/kg	National Library of Medicine

Repeated-Dose Toxicity

Repeated-dose toxicity studies evaluate the effects of a substance following prolonged or repeated exposure over a significant portion of an animal's lifespan. These studies help to identify target organs for toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).

Solvent	Species	Duration	Route	NOAEL	Key Findings	Reference
Glycofurol	-	-	-	Data not publicly available	Generally regarded as relatively nontoxic at levels used as a pharmaceutical excipient.[1]	-
Propylene Glycol	Rat	2 years	Oral (diet)	2,500 mg/kg/day	No evidence of tumorigenesis.	[4]
Dog	2 years	Oral (diet)	5,000 mg/kg/day	No adverse effects on body weight.	[4]
Polyethylene Glycol 400	Rat	13 weeks	Gavage	1,100 mg/kg/day	Loose feces at higher doses.	[5]
Dog	30 days	Intravenous	4,230 mg/kg/day	Low toxicity, reversible alterations.[6]	[6]
Ethanol	Rat	-	Oral	Data varies significantly depending on study design and context (beverage consumption vs. excipient).	Chronic high-dose exposure is associated with liver toxicity.	[7]

Genotoxicity

Genotoxicity assays are performed to determine if a substance can cause damage to genetic material (DNA). A standard battery of tests is typically conducted, including a bacterial reverse mutation assay (Ames test), an in vitro chromosomal aberration assay, and an in vivo micronucleus assay.

Solvent	Ames Test	In Vitro Chromosomal Aberration	In Vivo Micronucleus	Overall Assessment	Reference
Glycofurol	Negative (stated in safety data sheets)	Negative (stated in safety data sheets)	Negative (stated in safety data sheets)	Not classified as a mutagen.[8]	[8]
Propylene Glycol	Negative	Negative	Negative	Not genotoxic.	[9][10]
Polyethylene Glycol 400	Negative	Negative	Negative	Not genotoxic.	[3]
Ethanol	Negative	Mixed results in vitro; generally negative with metabolic activation.	Negative in most studies.	Not considered a direct genotoxic hazard for industrial use.	[11]

Reproductive and Developmental Toxicity

These studies assess the potential for a substance to interfere with reproduction and normal development.

Solvent	Fertility and Early Embryonic Development	Embryo-fetal Development	Overall Assessment	Reference
Glycofurol	Data not publicly available	Data not publicly available	Not classified for reproductive toxicity.[12]	[12]
Propylene Glycol	No adverse effects in a continuous breeding study in mice (oral).	No teratogenic effects in rats, mice, rabbits, or hamsters.	Not a reproductive or developmental toxicant.	[13]
Polyethylene Glycol 400	No adverse effects on reproduction.	No teratogenic effects.	Not a reproductive or developmental toxicant.	[14]
Ethanol	Chronic high consumption is a known human reproductive and developmental toxicant (Fetal Alcohol Syndrome).	Teratogenic effects observed in animal studies at high doses.	Risk is primarily associated with beverage consumption, not typical excipient exposure levels.	[15]

Local Tolerance

Local tolerance studies are crucial for parenterally and topically administered drugs to assess irritation at the site of application.

A study on the biocompatibility of Glycofurol in rat brains after intracranial injection found that it was well-tolerated and caused only minor inflammatory responses, suggesting its potential for drug delivery to the brain.[16] Generally, Glycofurol is considered to have a local tolerability profile similar to that of Propylene Glycol.[1]

Experimental Protocols and Workflows

Understanding the methodologies behind these toxicological assessments is crucial for interpreting the data. Below are simplified representations of the typical workflows for key genotoxicity studies.

Ames Test (Bacterial Reverse Mutation Assay)

This test uses various strains of bacteria (e.g., Salmonella typhimurium) that are mutated to be unable to synthesize an essential amino acid (e.g., histidine). The assay determines if a test substance can cause a reverse mutation, allowing the bacteria to grow in a medium lacking that amino acid.

Ames Test Workflow

In Vitro Chromosomal Aberration Assay

This assay assesses the potential of a test substance to cause structural damage to chromosomes in cultured mammalian cells.

In Vitro Chromosomal Aberration Assay Workflow

In Vivo Micronucleus Assay

This test evaluates the potential of a substance to cause chromosomal damage in a living animal by detecting the formation of micronuclei in developing red blood cells.

In Vivo Micronucleus Assay Workflow

Conclusion

Glycofurol presents a favorable preclinical safety profile that is comparable to, and in some aspects, potentially better than, commonly used solvents like Propylene Glycol, PEG 400, and Ethanol. Its low acute toxicity and good local tolerance make it a suitable candidate for various pharmaceutical formulations. While publicly available data on repeated-dose, genotoxicity, and reproductive toxicity for Glycofurol is limited, safety data sheets and its history of use suggest a low potential for these toxicities. In contrast, Propylene Glycol and PEG 400 have been extensively studied and are generally considered safe, although high doses of Propylene Glycol have been associated with skin irritation in sensitive individuals. Ethanol, while effective as a solvent, carries the well-documented risks associated with alcohol consumption, though these are primarily relevant at much higher exposure levels than typically found in pharmaceutical excipients.

For drug development professionals, the selection of a solvent will ultimately depend on the specific requirements of the drug substance, the intended route of administration, and the target patient population. The data compiled in this guide serves as a valuable starting point for a comprehensive risk assessment and supports the consideration of Glycofurol as a safe and effective solvent in pharmaceutical development. Further specific studies on Glycofurol for certain endpoints may be warranted depending on the intended clinical application and regulatory requirements.

References

• 1. phexcom.com [phexcom.com]
• 2. glycofurol [thegoodscentscompany.com]
• 3. Safety assessment on polyethylene glycols (PEGs) and their derivatives as used in cosmetic products [ouci.dntb.gov.ua]
• 4. HEALTH EFFECTS - Toxicological Profile for Propylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Effects of polyethylene glycol 400 (PEG 400) following 13 weeks of gavage treatment in Fischer-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. chemos.de [chemos.de]
• 9. Safety assessment of propylene glycol, tripropylene glycol, and PPGs as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A toxicological review of the propylene glycols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. chemicalbook.com [chemicalbook.com]
• 13. Final Report on the Safety Assessment of Propylene Glycol and Polypropylene Glycols [ouci.dntb.gov.ua]
• 14. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 15. tandfonline.com [tandfonline.com]
• 16. Biocompatibility study of glycofurol in rat brains - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of Glycofurol and DMSO for solubilizing difficult compounds

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Solvent Performance

In the realm of pharmaceutical research and drug development, the effective solubilization of poorly water-soluble compounds is a critical hurdle. The choice of solvent can significantly impact the accuracy of in vitro assays, the feasibility of formulation development, and ultimately, the therapeutic efficacy of a drug candidate. Two solvents frequently employed for their potent solubilizing capabilities are Glycofurol and Dimethyl Sulfoxide (DMSO). This guide provides a head-to-head comparison of these two excipients, summarizing available quantitative data, detailing experimental protocols for solubility determination, and offering a clear visual representation of the experimental workflow.

Executive Summary

Both Glycofurol and DMSO are powerful solvents for a wide range of poorly soluble compounds. Glycofurol, also known as tetraglycol, is a well-regarded solvent, particularly in parenteral formulations, owing to its favorable safety profile and tissue compatibility. DMSO is a highly polar aprotic solvent with exceptional dissolving power for both polar and nonpolar compounds, making it a near-universal solvent in many research applications.[1]

While DMSO's broad solvency is extensively documented, direct quantitative, head-to-head comparisons with Glycofurol for a wide array of difficult compounds are not abundantly available in public literature. This guide compiles the available data to offer a comparative overview and provides standardized protocols for researchers to conduct their own comparative studies.

Quantitative Data Presentation: Solubility of Difficult Compounds

The following table summarizes the available quantitative solubility data for selected poorly soluble compounds in Glycofurol and DMSO. It is important to note that direct comparative studies are limited, and solubility can be influenced by various factors including temperature, purity of the compound and solvent, and the specific experimental method used.

Compound	Drug Class	BCS Class	Solubility in Glycofurol (mg/mL)	Solubility in DMSO (mg/mL)
Melatonin	Hormone	II	10.5–11.1	Data for 50% w/w solution shows 1 mg/g
Carbamazepine	Anticonvulsant	II	Data not available	~25
Phenytoin	Anticonvulsant	II	Data not available	~25
Nifedipine	Calcium Channel Blocker	II	Data not available	~30 - 50
Itraconazole	Antifungal	II	Data not available	~0.5 - 10

Note: The Biopharmaceutics Classification System (BCS) categorizes drugs based on their solubility and permeability. Class II drugs are characterized by low solubility and high permeability. The data presented is compiled from various sources and should be used as a reference. Experimental conditions for each data point may vary.

Experimental Protocols

To facilitate standardized and reproducible solubility assessments, this section provides detailed methodologies for the commonly employed shake-flask method for determining equilibrium solubility, followed by quantification using High-Performance Liquid Chromatography (HPLC).

Equilibrium Solubility Determination: Shake-Flask Method

This method is considered the gold standard for determining the thermodynamic equilibrium solubility of a compound in a specific solvent.

a. Materials:

• Test compound (crystalline solid)

• Solvent (Glycofurol or DMSO)

• Glass vials with screw caps

• Orbital shaker or wrist-action shaker in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

b. Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of the test compound to a glass vial. The exact amount should be sufficient to ensure that undissolved solid remains after equilibrium is reached.

• Solvent Addition: Add a known volume of the solvent (Glycofurol or DMSO) to the vial.

• Equilibration: Tightly cap the vials and place them in a shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. Visual inspection for the presence of undissolved solid should be performed.

• Phase Separation: After equilibration, remove the vials from the shaker and allow them to stand to let the excess solid settle. For finer particles, centrifugation of the vials is recommended to pellet the undissolved solid.

• Sample Collection: Carefully withdraw a sample of the supernatant using a syringe.

• Filtration: Immediately filter the collected supernatant through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining undissolved microparticles. The first few drops of the filtrate should be discarded to avoid any potential adsorption onto the filter membrane.

• Dilution: Accurately dilute the clear filtrate with a suitable solvent (compatible with the HPLC mobile phase) to a concentration within the calibration range of the analytical method.

Workflow for Shake-Flask Solubility Assay

Shake-Flask Solubility Experimental Workflow

Quantification of Solubilized Compound: High-Performance Liquid Chromatography (HPLC)

HPLC is a precise and widely used analytical technique for quantifying the concentration of a dissolved compound.

a. Materials and Instrumentation:

• HPLC system with a UV detector

• Analytical column suitable for the compound (e.g., C18 column)

• Mobile phase (e.g., a mixture of acetonitrile and water with or without a pH modifier)

• Reference standard of the test compound

• Diluent (compatible with the mobile phase)

• Autosampler vials

b. Procedure:

• Method Development: Develop a stability-indicating HPLC method capable of separating the analyte of interest from any potential degradants or impurities.

• Preparation of Standard Solutions: Prepare a series of standard solutions of the test compound of known concentrations in the diluent. These standards will be used to generate a calibration curve.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Plot a graph of peak area versus concentration to create a calibration curve. The curve should demonstrate linearity with a correlation coefficient (r²) of ≥ 0.999.

• Sample Analysis: Inject the diluted filtrate from the shake-flask experiment into the HPLC system.

• Quantification: Determine the peak area of the analyte in the sample chromatogram. Use the calibration curve to calculate the concentration of the compound in the diluted sample.

• Calculation of Solubility: Back-calculate the original concentration of the compound in the undiluted filtrate, taking into account the dilution factor. This value represents the solubility of the compound in the tested solvent.

Logical Flow for HPLC Quantification

HPLC Quantification Workflow

Discussion and Conclusion

The choice between Glycofurol and DMSO for solubilizing difficult compounds depends on the specific application and the downstream experimental requirements.

DMSO is undeniably a solvent with remarkable and broad-ranging solubilizing power.[1] Its ability to dissolve a vast array of both polar and nonpolar compounds makes it an invaluable tool in early-stage drug discovery and in vitro screening.[1] However, its high polarity and ability to readily penetrate biological membranes can sometimes interfere with cellular assays.[1]

Glycofurol is a valuable and biocompatible solvent, particularly for parenteral formulations. Its lower irritancy compared to some other organic solvents makes it a preferred choice for in vivo studies and final drug products. While direct, extensive comparative solubility data against DMSO is limited, its established use in solubilizing hydrophobic drugs for injection highlights its effectiveness.

For researchers facing the challenge of solubilizing a new or difficult compound, the following considerations are recommended:

• For high-throughput screening and in vitro assays: DMSO is often the first choice due to its exceptional solubilizing capacity for a wide range of chemical structures.

• For formulations intended for in vivo studies, especially parenteral administration: Glycofurol is a strong candidate due to its favorable safety and tolerability profile.

• When direct comparative data is unavailable: The experimental protocols provided in this guide can be used to conduct a head-to-head comparison of Glycofurol and DMSO for the specific compound of interest, enabling an evidence-based decision on the most suitable solvent.

References

• 1. nbinno.com [nbinno.com]

Navigating the Use of Glycofurol in Pharmaceuticals: A Comparative Guide to Regulatory and Performance Aspects

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is a critical step in formulating safe and effective pharmaceutical products. Glycofurol, a water-miscible solvent, has garnered attention for its potential in solubilizing poorly water-soluble active pharmaceutical ingredients (APIs), particularly in parenteral formulations. This guide provides a comprehensive comparison of Glycofurol with other commonly used solubilizers, supported by experimental data and detailed methodologies, to aid in navigating the regulatory and technical considerations of its use.

Regulatory Landscape for Glycofurol

Glycofurol, also known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is an established pharmaceutical excipient. Its regulatory acceptance varies by region, with notable approvals for specific uses by major regulatory bodies.

In Europe , Glycofurol is included in parenteral medicines licensed for use. The European Medicines Agency (EMA) provides guidelines on excipients, and it is crucial for formulators to adhere to the specified limits and labeling requirements for any product containing Glycofurol.

In the United States , the Food and Drug Administration (FDA) has approved Glycofurol for certain applications. The FDA's Inactive Ingredient Database (IID) is a key resource for determining the maximum potency of an excipient used in approved drug products for a particular route of administration. Developers should consult the IID to ensure their proposed Glycofurol concentrations are within established safe limits for the intended dosage form. For any new use or higher concentration, a comprehensive safety data package would be required for regulatory submission.

A critical aspect of regulatory compliance for excipients like Glycofurol is ensuring their purity and the absence of harmful contaminants. Recent FDA guidance has emphasized the importance of testing high-risk drug components for diethylene glycol (DEG) and ethylene glycol (EG), which can be toxic impurities.[1] Manufacturers must perform identity tests on all lots of such components and ensure they meet the acceptable limits for these contaminants.[1]

Performance Comparison: Glycofurol vs. Alternatives

The primary function of Glycofurol in pharmaceutical formulations is to enhance the solubility of poorly soluble drugs. Its performance is often compared to other common co-solvents such as Propylene Glycol (PG) and Polyethylene Glycols (PEGs) of varying molecular weights.

Solubility Enhancement

A key performance indicator for a solubilizer is its ability to increase the concentration of a poorly soluble drug in a solution. The choice of solvent can significantly impact the final drug load and bioavailability.

Table 1: Comparative Solubility of Melatonin in Different Solvents [2]

Solvent System	Melatonin Solubility (mg/g)
20% Propylene Glycol	3.6 - 3.8
20% Glycofurol	10.5 - 11.1

As demonstrated in the table above, Glycofurol shows a significantly higher capacity to dissolve melatonin compared to Propylene Glycol at the same concentration.[2] This highlights its potential for formulating higher concentration drug products.

Stability of Formulations

The stability of the API in the final formulation is paramount. Excipients can influence the degradation pathways of a drug. Forced degradation studies are essential to understand the chemical behavior of the molecule in the presence of the chosen excipients under various stress conditions (e.g., acid, base, oxidation, heat, light).[3][4][5]

In a 45-day stability study at 25°C, melatonin formulations in Glycofurol and Dimethyl Sulfoxide (DMSO) showed no degradation of the active ingredient.[2] However, it is crucial to conduct drug-specific stability studies, as interactions can be highly dependent on the molecular structure of the API.

Safety and Toxicity Profile

The safety of any excipient is a primary regulatory consideration. For parenteral formulations, the hemolytic potential and cytotoxicity of the excipients are critical parameters.

Hemolytic Potential: Hemolysis is the rupture of red blood cells, and excipients used in intravenous formulations must have a low hemolytic potential to avoid adverse effects. An in vitro hemolysis assay is a standard method to evaluate this.[6][7][8] Generally, a hemolysis value of less than 10% is considered non-hemolytic, while values above 25% indicate a risk of hemolysis.[6][7][8]

Cytotoxicity: Cytotoxicity assays, such as the MTT assay, are used to assess the toxicity of a substance on living cells.[9][10][11][12] The IC50 value, which is the concentration of a substance that inhibits 50% of cell growth, is a common metric. A higher IC50 value indicates lower cytotoxicity.

Experimental Protocols

To aid researchers in their evaluation of Glycofurol, the following are detailed methodologies for key experiments.

Determination of Drug Solubility in Cosolvent Systems

This protocol outlines a standard shake-flask method for determining the equilibrium solubility of a drug in a cosolvent system.[13]

• Preparation of Solvent Systems: Prepare a series of solutions with varying concentrations of the cosolvent (e.g., Glycofurol, Propylene Glycol, PEG 400) in the primary solvent (e.g., water for injection).

• Sample Preparation: Add an excess amount of the drug to a known volume of each solvent system in a sealed container (e.g., screw-capped vial).

• Equilibration: Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaking water bath or orbital shaker can be used.

• Sample Collection and Analysis: After equilibration, allow the samples to stand to let undissolved particles settle. Carefully withdraw an aliquot of the supernatant and filter it through a suitable membrane filter (e.g., 0.22 µm) to remove any undissolved drug particles.

• Quantification: Dilute the filtered sample with a suitable solvent and analyze the drug concentration using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the solubility of the drug in each cosolvent system based on the measured concentration and the dilution factor.

In Vitro Hemolysis Assay

This protocol is a general guideline for assessing the hemolytic potential of a formulation containing Glycofurol.[6][7][8]

• Blood Collection: Obtain fresh whole blood from a healthy donor in a tube containing an anticoagulant (e.g., EDTA).

• Preparation of Red Blood Cell (RBC) Suspension: Centrifuge the whole blood to separate the RBCs. Wash the RBCs multiple times with a buffered saline solution (e.g., phosphate-buffered saline, PBS) until the supernatant is clear. Resuspend the washed RBCs in PBS to a final concentration of 2% (v/v).

• Sample Preparation: Prepare a series of dilutions of the test formulation (containing Glycofurol) in PBS.

• Incubation: Add a specific volume of the RBC suspension to each dilution of the test formulation. Use PBS as a negative control (0% hemolysis) and a known lytic agent (e.g., Triton X-100) as a positive control (100% hemolysis). Incubate all samples at 37°C for a specified time (e.g., 1-4 hours).

• Centrifugation: After incubation, centrifuge the samples to pellet the intact RBCs.

• Measurement of Hemoglobin Release: Carefully collect the supernatant and measure the absorbance of the released hemoglobin at a specific wavelength (e.g., 540 nm) using a spectrophotometer.

• Calculation of Hemolysis Percentage: Calculate the percentage of hemolysis for each sample using the following formula: % Hemolysis = [(Absorbance of Sample - Absorbance of Negative Control) / (Absorbance of Positive Control - Absorbance of Negative Control)] x 100

High-Performance Liquid Chromatography (HPLC) Method for Quantification of Glycofurol

A validated HPLC method is essential for the accurate quantification of Glycofurol in pharmaceutical formulations.[14][15][16][17] The following provides a general framework for method development.

• Chromatographic System:

  • Column: A reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm) is typically suitable.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) in an isocratic or gradient elution mode. The exact ratio should be optimized for adequate separation.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: Refractive Index Detector (RID) is often used for quantifying compounds like Glycofurol that lack a strong UV chromophore.

  • Column Temperature: Maintained at a constant temperature (e.g., 30-40°C) to ensure reproducibility.

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of Glycofurol reference standard in a suitable diluent (e.g., mobile phase). Prepare a series of calibration standards by diluting the stock solution.

  • Sample Solution: Dilute the drug product formulation with the diluent to a concentration that falls within the calibration range.

• Method Validation: Validate the method according to ICH guidelines (Q2(R1)) for parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Visualizing Key Processes

To better understand the workflows and relationships discussed, the following diagrams are provided.

Figure 1. Simplified workflow for regulatory approval of a new drug product.

Figure 2. Experimental workflow for comparing solubilizer performance.

Conclusion

Glycofurol presents a valuable option as a solubilizing agent in pharmaceutical formulations, particularly for parenteral products containing poorly water-soluble drugs. Its strong solubilizing power, as demonstrated with melatonin, can be advantageous. However, a thorough evaluation of its performance and safety in comparison to other established excipients like Propylene Glycol and Polyethylene Glycols is essential for each specific drug formulation. Adherence to regulatory guidelines from authorities such as the FDA and EMA is mandatory, with a keen focus on purity and established concentration limits. By employing rigorous experimental protocols for solubility, stability, and toxicity testing, drug development professionals can make informed decisions about the suitability of Glycofurol, ensuring the development of safe, effective, and compliant pharmaceutical products.

References

• 1. researchgate.net [researchgate.net]
• 2. f1000researchdata.s3.amazonaws.com [f1000researchdata.s3.amazonaws.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijrpp.com [ijrpp.com]
• 6. In vitro hemolysis: guidance for the pharmaceutical scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In vitro hemolysis: guidance for the pharmaceutical scientist. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. In vitro screening of topical formulation excipients for epithelial toxicity in cancerous and non-cancerous cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 15. ijrpr.com [ijrpr.com]
• 16. ijpsrjournal.com [ijpsrjournal.com]
• 17. researchgate.net [researchgate.net]

Cross-validation of experimental results using different grades of Glycofurol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of different grades of Glycofurol, a versatile solvent and penetration enhancer used in pharmaceutical formulations. As the purity and composition of excipients can significantly impact the stability, efficacy, and safety of a final drug product, this document outlines the key differences between Glycofurol grades and provides detailed experimental protocols for their cross-validation.

Understanding Glycofurol and Its Grades

Glycofurol, chemically known as tetrahydrofurfuryl alcohol polyethylene glycol ether, is a valuable excipient for dissolving poorly water-soluble active pharmaceutical ingredients (APIs).[1] It is utilized in various applications, including parenteral, topical, and intranasal drug delivery systems.[1][2] The performance of Glycofurol can vary depending on its grade, which is primarily determined by its purity and the distribution of its polyethylene glycol (PEG) chain lengths.

The most commonly referenced high-purity grade is Glycofurol 75 . This grade is distinguished by a more controlled manufacturing process, resulting in a higher concentration of lower molecular weight PEG ethers and fewer impurities.[1] Other, less defined grades are often referred to as "technical grade" Glycofurol.

Key Differentiators of Glycofurol Grades:

Feature	Glycofurol 75	Technical Grade Glycofurol
Purity	High, with a minimum of 95% of fractions having a PEG chain length (n) of 1 or 2.[1]	Variable, may contain a wider distribution of PEG chain lengths.
Impurities	Lower levels of impurities such as free tetrahydrofurfuryl alcohol.[1]	May contain significant amounts of tetrahydrofurfuryl alcohol and other process-related impurities.[1]
Consistency	More consistent batch-to-batch performance due to tighter specifications.	Potential for greater variability between batches.
Regulatory Acceptance	Included in parenteral medicines licensed in Europe, indicating a well-defined safety and quality profile.[1]	May require more extensive in-house validation to meet regulatory standards for parenteral use.

Performance Comparison: Experimental Data Summary

While direct comparative studies between different grades of Glycofurol are not extensively available in published literature, the known differences in purity and composition allow for hypothesized performance variations. The following tables are structured to enable researchers to systematically record their own experimental data when performing cross-validation studies.

Table 1: Comparative Solubility Enhancement

API	API Concentration (mg/mL)	Glycofurol 75	Technical Grade Glycofurol	Alternative Solubilizer (e.g., Kolliphor® HS 15)
Drug A	[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]
Drug B	[Enter Data]	[Enter Data]	[Enter Data]	[Enter Data]
Drug C	[Enter Data]	[Enter Aata]	[Enter Data]	[Enter Data]

Table 2: Formulation Stability Assessment

Formulation	Storage Condition	Timepoint	Assay (%)	Total Impurities (%)	Appearance
Drug A in Glycofurol 75	25°C/60% RH	0	[Enter Data]	[Enter Data]	[Enter Data]
3 Months	[Enter Data]	[Enter Data]	[Enter Data]
6 Months	[Enter Data]	[Enter Data]	[Enter Data]
Drug A in Technical Grade Glycofurol	25°C/60% RH	0	[Enter Data]	[Enter Data]	[Enter Data]
3 Months	[Enter Data]	[Enter Data]	[Enter Data]
6 Months	[Enter Data]	[Enter Data]	[Enter Data]

Table 3: In Vitro Permeation/Release Comparison

Formulation	Membrane Type	Flux (µg/cm²/h)	Permeability Coefficient (Kp x 10⁻³ cm/h)	Cumulative Release (%) at 24h
Drug A in Glycofurol 75	[e.g., Excised Human Skin]	[Enter Data]	[Enter Data]	[Enter Data]
Drug A in Technical Grade Glycofurol	[e.g., Excised Human Skin]	[Enter Data]	[Enter Data]	[Enter Data]
Drug A in Alternative Vehicle	[e.g., Excised Human Skin]	[Enter Data]	[Enter Data]	[Enter Data]

Experimental Protocols

To facilitate the cross-validation of different Glycofurol grades, the following detailed experimental protocols are provided.

Solubility Enhancement Protocol

Objective: To determine and compare the saturation solubility of a poorly water-soluble API in different grades of Glycofurol and alternative solubilizers.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of the API to vials containing each of the solvents to be tested (e.g., Glycofurol 75, technical grade Glycofurol, Kolliphor® HS 15).

  • Seal the vials and place them in a constant temperature shaker bath (e.g., 25°C or 37°C) for a sufficient duration (e.g., 48-72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, visually confirm the presence of undissolved solid API.

  • Carefully withdraw an aliquot from the supernatant of each vial using a syringe.

  • Filter the aliquot through a chemically compatible syringe filter (e.g., 0.22 µm PTFE) to remove any undissolved particles.

• Analysis:

  • Accurately dilute the filtered samples with a suitable solvent to a concentration within the calibration range of the analytical method.

  • Quantify the concentration of the dissolved API using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Reporting:

  • Express the solubility as the mean concentration (e.g., in mg/mL) from at least three replicate experiments for each solvent.

Stability Indicating Assay Protocol

Objective: To assess the chemical stability of an API formulated with different grades of Glycofurol under accelerated storage conditions.

Methodology:

• Formulation Preparation:

  • Prepare formulations of the API in each grade of Glycofurol at a target concentration.

  • Package the formulations in appropriate sealed containers (e.g., glass vials with inert stoppers).

• Stability Study Setup:

  • Place the prepared formulations in stability chambers under accelerated conditions (e.g., 40°C/75% RH) and long-term conditions (e.g., 25°C/60% RH).

  • Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months for accelerated; 0, 3, 6, 9, 12, 18, 24 months for long-term).

• Analysis:

  • At each time point, analyze the samples for:

    • Appearance: Visually inspect for any changes in color, clarity, or for the presence of particulate matter.

    • Assay: Determine the concentration of the API using a validated stability-indicating HPLC method that separates the API from its degradation products.

    • Related Substances/Impurities: Quantify any degradation products using the same HPLC method.

• Data Reporting:

  • Report the assay as a percentage of the initial concentration.

  • Report individual and total impurities as a percentage of the API peak area.

In Vitro Permeation Testing (for Topical Formulations)

Objective: To compare the effect of different Glycofurol grades on the permeation of an API across a model membrane.

Methodology:

• Membrane Preparation:

  • Use a suitable biological membrane (e.g., excised human or porcine skin) or a synthetic membrane.

  • Mount the membrane on a Franz diffusion cell with the stratum corneum side facing the donor compartment.

• Experimental Setup:

  • Fill the receptor compartment with a suitable receptor solution (e.g., phosphate-buffered saline with a solubilizing agent to maintain sink conditions) and maintain at 32°C.

  • Apply a finite dose of the formulation containing the API and the Glycofurol grade to be tested onto the surface of the membrane in the donor compartment.

• Sample Collection:

  • At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw the entire receptor solution and replace it with fresh, pre-warmed receptor solution.

• Analysis:

  • Analyze the collected samples for the concentration of the API using a validated analytical method (e.g., HPLC or LC-MS/MS).

• Data Analysis:

  • Calculate the cumulative amount of API permeated per unit area over time.

  • Determine the steady-state flux (Jss) from the linear portion of the cumulative permeation curve.

  • Calculate the permeability coefficient (Kp) if the concentration in the donor compartment is known and constant.

Visualizing Workflows and Pathways

To aid in the understanding of the experimental processes and potential mechanisms of action, the following diagrams are provided.

Caption: Workflow for Cross-Validation of Glycofurol Grades.

Caption: Postulated Drug Absorption Pathway with Glycofurol.

Conclusion

The selection of an appropriate grade of Glycofurol is a critical consideration in pharmaceutical formulation. Glycofurol 75, with its higher purity and more defined composition, is generally the preferred choice for parenteral and other high-risk formulations to ensure safety, stability, and consistent performance. However, for certain applications, a technical grade may be considered, provided that thorough in-house validation is conducted to characterize its properties and ensure batch-to-batch consistency. The experimental protocols outlined in this guide provide a framework for researchers to conduct robust cross-validation studies, enabling an informed, data-driven decision on the optimal Glycofurol grade for their specific drug development needs.

References

• 1. phexcom.com [phexcom.com]
• 2. glycofurol [thegoodscentscompany.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Glycofurol: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Glycofurol, a common solvent and vehicle in pharmaceutical formulations, requires adherence to specific disposal protocols to mitigate risks. This guide provides essential, step-by-step information for the safe and compliant disposal of Glycofurol.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Glycofurol with appropriate personal protective equipment (PPE). This includes wearing tightly fitting safety goggles with side-shields, chemical-resistant gloves, and impervious clothing to avoid skin and eye contact.[1] Ensure handling occurs in a well-ventilated area to prevent the inhalation of any mists or vapors.[1] In case of a spill, immediately contain the leakage with an absorbent, non-combustible material such as sand or earth, and collect it into a suitable, closed container for disposal.[1][2]

Step-by-Step Disposal Procedures

The primary principle for Glycofurol disposal is to treat it as a chemical waste product and manage it in accordance with all applicable local, state, and federal environmental regulations.[3][4] Improper disposal, such as pouring it down the drain, can lead to environmental contamination and significant legal penalties.[1][5][6]

• Waste Characterization : The first step is to determine if the Glycofurol waste is classified as hazardous.[5] While pure Glycofurol may not be listed as a hazardous waste, its use in experimental protocols can lead to contamination with other hazardous substances.[5] If the Glycofurol has been mixed with other chemicals, the resulting mixture must be evaluated based on its components. In many cases, a formal waste characterization, such as the Toxicity Characteristic Leaching Procedure (TCLP), may be required to determine if it contains regulated levels of contaminants like heavy metals.[5]

• Containerization and Labeling : Collect waste Glycofurol in a dedicated, leak-proof, and chemically compatible container.[1][7] The container must be kept tightly closed except when adding waste.[8] It is imperative to label the container clearly with the words "Hazardous Waste," the full chemical name "Glycofurol," and a clear indication of its contents, especially if it is mixed with other substances.[5]

• Storage : Store the waste container in a designated, well-ventilated, and secure area away from incompatible materials.[1] Follow all institutional guidelines for the temporary storage of chemical waste, including any specified time limits for accumulation.[5]

• Disposal Method Selection : The recommended and most common method for the final disposal of Glycofurol is through a licensed chemical destruction facility, typically via controlled incineration with flue gas scrubbing.[1] Do not attempt to dispose of Glycofurol in a standard landfill.[1]

• Engage a Certified Waste Management Partner : It is crucial to collaborate with a certified hazardous waste disposal company to ensure compliant transportation and final disposal.[5] These companies are equipped to handle chemical waste according to regulatory requirements and can provide documentation of proper disposal, often referred to as a "cradle-to-grave" record.[5]

Disposal of Contaminated Materials

Any materials that come into contact with Glycofurol, such as empty containers, PPE, and spill cleanup materials, must also be disposed of properly.

• Empty Containers : Empty Glycofurol containers should be triple-rinsed with a suitable solvent.[1] The rinsate should be collected and disposed of as chemical waste.[9] After thorough cleaning, the container can be punctured to prevent reuse and then disposed of in a sanitary landfill or recycled, depending on local regulations.[1]

• Contaminated Labware and PPE : Disposable items like gloves, wipes, and absorbent pads contaminated with Glycofurol should be placed in a sealed, labeled bag or container and disposed of as hazardous waste.[8][9]

Quantitative Disposal Data

Specific quantitative limits for the disposal of Glycofurol (e.g., concentration thresholds for different waste streams) are not universally defined and are subject to the jurisdiction of local and national environmental protection agencies. Laboratories must consult their local regulations and their institution's Environmental Health and Safety (EHS) department to obtain specific guidance.

Parameter	Guideline	Source
Sewer Disposal	Prohibited. Do not discharge into drains.[1][10]	Safety Data Sheets
Landfill Disposal	Prohibited for liquid Glycofurol.[1]	Safety Data Sheets
Incineration	Recommended method via a licensed chemical destruction plant.[1]	Safety Data Sheets
Concentration Limits	Must be determined based on local, state, and federal regulations.	Regulatory Agencies

Glycofurol Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Glycofurol waste.

Caption: Decision workflow for the safe disposal of Glycofurol waste.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Glycofurol, thereby fostering a culture of safety and regulatory compliance.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. hwhenvironmental.com [hwhenvironmental.com]
• 6. goglycolpros.com [goglycolpros.com]
• 7. danielshealth.com [danielshealth.com]
• 8. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 9. ehs.umich.edu [ehs.umich.edu]
• 10. chemos.de [chemos.de]

Personal protective equipment for handling Glycofurol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Glycofurol, including personal protective equipment (PPE), operational plans, and disposal procedures. Adherence to these guidelines is critical for minimizing risk and ensuring the well-being of all laboratory personnel.

Hazard Identification and Classification

Glycofurol presents a complex hazard profile, with varying classifications across different safety data sheets (SDS). While some sources indicate it does not meet the criteria for hazardous classification, others identify it as a substance that can cause serious eye irritation and may pose a risk to fertility or an unborn child.[1][2] Given this conflicting information, a conservative approach to safety is essential. All personnel should handle Glycofurol as a potentially hazardous substance and adhere to the stringent PPE and handling protocols outlined below.

Personal Protective Equipment (PPE)

The selection and proper use of PPE is the most critical line of defense against chemical exposure. The following PPE is mandatory when handling Glycofurol:

PPE Category	Specifications	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn over goggles when there is a risk of splashing.[1]	To protect against splashes and aerosols that can cause serious eye irritation.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene). Gloves must be inspected for integrity before each use. Hands should be washed thoroughly before donning and after removing gloves.[1][3]	To prevent skin contact. Given the potential for reproductive toxicity, minimizing dermal absorption is crucial.
Body Protection	A disposable, low-permeability laboratory gown with a solid front, long sleeves, and tight-fitting cuffs.[4]	To protect skin and personal clothing from contamination.
Respiratory Protection	In case of inadequate ventilation or the potential for aerosol generation, a full-face respirator with appropriate cartridges should be used.[3][5]	To prevent inhalation of potentially harmful aerosols.

Safe Handling and Operational Workflow

A systematic approach to handling Glycofurol, from receipt to disposal, is crucial for maintaining a safe working environment. The following workflow diagram illustrates the key steps and decision points.

Caption: Workflow for the safe handling of Glycofurol.

Procedural Guidance

Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leakage.

• Store Glycofurol in a tightly closed container in a cool, dry, and well-ventilated area.[1]

• Keep away from incompatible materials such as oxidizing agents.[6][7]

• The storage area should be equipped with appropriate fire safety and spill containment equipment.[6]

Handling:

• Always handle Glycofurol in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Ensure that an eyewash station and safety shower are readily accessible.

• Avoid the formation of aerosols.[1]

• Do not eat, drink, or smoke in areas where Glycofurol is handled.[5]

• Wash hands thoroughly after handling the chemical.[5]

Disposal:

• Dispose of Glycofurol and any contaminated materials in accordance with all applicable local, regional, national, and international regulations.[1][2]

• Waste should be collected in suitable, labeled, and closed containers.[1]

• Options for disposal may include sending the material to a licensed chemical destruction facility or controlled incineration with flue gas scrubbing.[1]

• Contaminated packaging should be handled in the same manner as the substance itself.[5]

First Aid Procedures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Instructions
Eye Contact	Immediately flush eyes with plenty of clean, fresh water for at least 15 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[1][5]
Skin Contact	Take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water. If irritation persists, seek medical advice.[1][5]
Inhalation	Move the victim to fresh air. If breathing is irregular or has stopped, provide artificial respiration and seek immediate medical assistance.[1][5]
Ingestion	Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[1]

By implementing these safety protocols, laboratories can significantly mitigate the risks associated with handling Glycofurol, fostering a culture of safety and responsibility.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. biosynth.com [biosynth.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. chemos.de [chemos.de]
• 6. haihangchem.com [haihangchem.com]
• 7. phexcom.com [phexcom.com]